1-(P-tolyl)pentane-1,3-dione

Core Science & Biosynthesis

1-(P-tolyl)pentane-1,3-dione synthesis and characterization

An In-depth Technical Guide to the Synthesis and Characterization of 1-(p-tolyl)pentane-1,3-dione

This document provides a comprehensive, field-proven guide for the synthesis, purification, and detailed analytical characterization of 1-(p-tolyl)pentane-1,3-dione. Designed for researchers, chemists, and professionals in drug development, this guide moves beyond simple protocols to explain the underlying principles and rationale behind each step, ensuring both reproducibility and a deeper understanding of the chemistry involved.

Strategic Overview: The Chemistry of a β-Diketone

1-(p-tolyl)pentane-1,3-dione is an aromatic β-diketone, a class of molecules renowned for their utility as versatile building blocks in organic synthesis and as potent ligands in coordination chemistry.[1][2] The defining feature of β-diketones is their existence as an equilibrium mixture of keto and enol tautomers.[1][3] This tautomerism is not merely a chemical curiosity; it governs the molecule's reactivity, spectroscopic properties, and its ability to form stable metal complexes.[4][5] Understanding and controlling this equilibrium is paramount for any application.

This guide details a robust and scalable synthesis via a directed Claisen condensation, a classic yet powerful carbon-carbon bond-forming reaction.[6] We will then address the often-overlooked challenge of purification by employing a copper chelate intermediate method, which ensures high purity by selectively isolating the dione from starting materials and side products.[7][8] Finally, a multi-faceted characterization protocol using Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) will be presented to unequivocally confirm the structure and explore its tautomeric nature.

Synthesis: Directed Claisen Condensation

The chosen synthetic route is the base-catalyzed crossed Claisen condensation between a ketone (4'-methylacetophenone) and an ester (ethyl propionate).[9][10] This method is highly efficient for producing β-diketones.

Principle and Mechanism

The reaction proceeds by the deprotonation of the α-carbon of the ketone by a strong base, forming a nucleophilic enolate. This enolate then attacks the electrophilic carbonyl carbon of the ester. The subsequent collapse of the tetrahedral intermediate eliminates an alkoxide leaving group, yielding the β-diketone.[6]

A stoichiometric amount of base is required because the final product, the β-diketone, has acidic methylene protons that are deprotonated by the base. This final deprotonation step is thermodynamically favorable and drives the reaction to completion.[6] An acidic workup is then necessary to protonate the resulting enolate and isolate the neutral product.[9]

Caption: Mechanism of the Directed Claisen Condensation.

Experimental Protocol: Synthesis

Scientist's Note: Absolute anhydrous conditions are critical for this reaction. All glassware must be flame-dried or oven-dried, and solvents must be appropriately dried before use. The presence of water will quench the base and inhibit the reaction.

• Setup: To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add sodium ethoxide (1.1 eq).

• Reagent Addition: Add anhydrous toluene via cannula. Begin stirring to form a slurry. Add 4'-methylacetophenone (1.0 eq) dropwise over 10 minutes.

• Reaction Initiation: Add ethyl propionate (1.2 eq) dropwise to the stirring mixture.

• Reaction: Heat the mixture to a gentle reflux (approx. 110°C) and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: After completion, cool the reaction mixture to 0°C in an ice bath. Cautiously quench the reaction by slowly adding 1 M HCl (aq) until the solution is acidic (pH ~5-6), which protonates the product enolate.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

Materials for Synthesis

Reagent	Molar Mass ( g/mol )	Quantity (1 eq)	Equivalents
4'-Methylacetophenone	134.18	User Defined	1.0
Ethyl Propionate	102.13	User Defined	1.2
Sodium Ethoxide	68.05	User Defined	1.1
Anhydrous Toluene	92.14	Solvent	-
Ethyl Acetate	88.11	Solvent	-
1 M Hydrochloric Acid	36.46	As needed	-

Purification via Copper(II) Chelate Formation

Crude β-diketones obtained from Claisen condensations often contain unreacted starting materials and side products. Standard silica gel chromatography can sometimes cause decomposition or tautomerization issues.[11] A highly effective purification strategy involves the formation of a copper(II) bis(β-diketonate) complex, which is typically a stable, colored solid that precipitates from the solution.[7][8]

Workflow and Principle

The crude product is dissolved in a suitable solvent and treated with an aqueous solution of copper(II) acetate. The enolate form of the β-diketone readily chelates with the Cu²⁺ ion, forming a neutral, often insoluble complex. This complex is filtered off, washed, and then decomposed to regenerate the high-purity β-diketone.

Caption: Experimental workflow for purification.

Experimental Protocol: Purification

• Complex Formation: Dissolve the crude product in ethanol. In a separate beaker, prepare a solution of copper(II) acetate monohydrate (0.55 eq) in water, adding a few drops of acetic acid to ensure dissolution.[7]

• Precipitation: Add the copper(II) acetate solution dropwise to the stirring ethanolic solution of the crude diketone. A colored precipitate of the copper chelate should form immediately.

• Isolation: Stir the suspension for 30 minutes, then cool in an ice bath to maximize precipitation. Collect the solid complex by vacuum filtration and wash it with cold water, followed by cold ethanol.

• Decomposition: Suspend the dried copper complex in a biphasic system of ethyl acetate and water.[7] Add an aqueous solution of Na₂EDTA or dilute H₂SO₄ and stir vigorously until the organic layer is colorless and the aqueous layer is colored (typically blue or green), indicating the copper has been sequestered.

• Final Isolation: Separate the organic layer, extract the aqueous layer with fresh ethyl acetate, and combine the organic fractions. Wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield the pure 1-(p-tolyl)pentane-1,3-dione.

Structural Characterization: A Spectroscopic Analysis

Unequivocal characterization is essential. The analysis focuses on confirming the molecular structure and investigating the inherent keto-enol tautomerism.

Keto-Enol Tautomerism

β-Diketones exist in a dynamic equilibrium between the diketo form and two rapidly interconverting enol forms.[4][12] The enol form is significantly stabilized by conjugation and the formation of a strong intramolecular hydrogen bond, often causing it to be the dominant tautomer in solution.[3]

Caption: Keto-Enol Tautomerization Equilibrium.

NMR Spectroscopy

NMR is the most powerful tool for characterizing this system, as the keto-enol equilibrium is slow on the NMR timescale, allowing for the observation of both tautomers.[13]

• ¹H NMR:

  • Enol Form: A sharp singlet around δ 6.0-6.2 ppm for the vinylic proton (-CO-CH=C(OH)-). A very broad singlet far downfield (δ 15-17 ppm ) corresponding to the intramolecularly hydrogen-bonded enolic proton.

  • Keto Form: A sharp singlet around δ 3.8-4.0 ppm for the two methylene protons (-CO-CH₂-CO-).

  • Aromatic Region: A set of doublets between δ 7.2-7.9 ppm characteristic of a para-substituted benzene ring.

  • Alkyl Region: Signals corresponding to the tolyl methyl group and the ethyl group of the pentane chain.

  • Quantification: The ratio of the enol to keto form can be determined by comparing the integration of the vinylic proton signal (enol, 1H) with the methylene proton signal (keto, 2H).

• ¹³C NMR:

  • Carbonyls: The keto form will show two distinct ketone signals (>δ 200 ppm ). The enol form will show carbonyl signals at different chemical shifts, typically around δ 180-195 ppm , due to conjugation.

  • Methylene/Methine: A signal around δ 50-60 ppm for the keto CH₂ group and a signal around δ 95-100 ppm for the enol CH group.

Infrared (IR) Spectroscopy

IR spectroscopy provides clear evidence of the functional groups and the hydrogen bonding in the enol tautomer.[14]

• Enol Form: A very broad, strong absorption band from 3200-2500 cm⁻¹ is characteristic of the strongly intramolecularly hydrogen-bonded O-H group.[15] A strong, sharp band in the region of 1640-1580 cm⁻¹ arises from the conjugated carbonyl group and C=C double bond vibrations.[13][15]

• Keto Form: A characteristic C=O stretching vibration appears around 1730-1710 cm⁻¹ .[14] The presence of two carbonyls may cause this band to split into a doublet.[15]

Mass Spectrometry (MS)

MS is used to confirm the molecular weight of the synthesized compound.

• Technique: To minimize fragmentation and ensure the observation of the molecular ion peak ([M]⁺ or [M+H]⁺), a soft ionization technique such as Electrospray Ionization (ESI) or Chemical Ionization (CI) is highly recommended over Electron Ionization (EI).[14]

• Expected Mass: For C₁₂H₁₄O₂, the expected monoisotopic mass is 190.0994 g/mol . The high-resolution mass spectrum (HRMS) should confirm this value to within a few ppm.

Summary of Characterization Data

Technique	Feature	Expected Observation	Tautomer Indicated
¹H NMR	Vinylic Proton	δ 6.0-6.2 ppm (s, 1H)	Enol
Enolic Proton	δ 15-17 ppm (br s, 1H)	Enol
Methylene Protons	δ 3.8-4.0 ppm (s, 2H)	Keto
IR	O-H Stretch	3200-2500 cm⁻¹ (broad)	Enol
C=O / C=C Stretch	1640-1580 cm⁻¹ (strong)	Enol
C=O Stretch	1730-1710 cm⁻¹ (strong)	Keto
MS (ESI)	[M+H]⁺	m/z = 191.1066	Both

Conclusion

This guide has outlined a reliable and well-documented pathway for the synthesis and comprehensive characterization of 1-(p-tolyl)pentane-1,3-dione. By employing a directed Claisen condensation and a robust copper chelate purification method, researchers can obtain this valuable β-diketone in high purity. The detailed spectroscopic protocols provide a framework for not only confirming the compound's identity but also for understanding its fundamental keto-enol tautomerism, a critical property that dictates its chemical behavior. This foundational knowledge is essential for the successful application of this and related compounds in advanced materials science, coordination chemistry, and drug discovery.

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Spectroscopic Characterization of 1-(p-tolyl)pentane-1,3-dione: An In-depth Technical Guide

This technical guide provides a comprehensive analysis of the spectroscopic data for 1-(p-tolyl)pentane-1,3-dione, a β-diketone of significant interest in synthetic chemistry. The unique structural nature of β-dicarbonyl compounds gives rise to a fascinating chemical phenomenon known as keto-enol tautomerism, which profoundly influences their spectroscopic signatures. This guide will delve into the principles of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) as they apply to the characterization of this compound, offering both theoretical insights and practical experimental guidelines for researchers, scientists, and professionals in drug development.

The Dynamic Nature of 1-(p-tolyl)pentane-1,3-dione: Keto-Enol Tautomerism

1-(p-tolyl)pentane-1,3-dione exists as a dynamic equilibrium between two tautomeric forms: the diketo form and the enol form. This equilibrium is a cornerstone of its chemical behavior and is readily observed and quantified using spectroscopic methods.[1] The enol form is often stabilized by the formation of a conjugated system and a strong intramolecular hydrogen bond, creating a pseudo-aromatic six-membered ring.[2] The position of this equilibrium is sensitive to factors such as the solvent and temperature.[1]

The interconversion between the keto and enol forms is typically slow on the NMR timescale, which allows for the distinct observation of signals from both species in the NMR spectrum.[3] In contrast, the exchange between the two possible enol forms (where the hydrogen is on either oxygen) is very fast, resulting in an averaged spectrum for the enol tautomer.[3]

Caption: Keto-enol tautomerism in 1-(p-tolyl)pentane-1,3-dione.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of 1-(p-tolyl)pentane-1,3-dione, providing unambiguous evidence for the keto-enol tautomerism and allowing for the quantification of the two forms in solution.[4]

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

A standard protocol for acquiring high-quality NMR spectra of a β-diketone is as follows:

• Sample Preparation: Dissolve 10-20 mg of 1-(p-tolyl)pentane-1,3-dione in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube. Ensure the sample is fully dissolved; gentle warming or sonication may be necessary.[2][5]

• Spectrometer Setup: Utilize a high-resolution NMR spectrometer with a minimum field strength of 400 MHz for ¹H NMR and 100 MHz for ¹³C NMR.

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and perform automated or manual shimming to optimize the magnetic field homogeneity.[5]

• ¹H NMR Acquisition:

  • Set the spectral width to cover a range of approximately -1 to 17 ppm to ensure observation of the highly deshielded enolic proton.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

  • To confirm the identity of the enolic proton, a D₂O exchange experiment can be performed. Add a drop of D₂O to the NMR tube, shake, and re-acquire the spectrum. The signal for the enolic proton should disappear or significantly diminish in intensity.[1]

• ¹³C NMR Acquisition:

  • Use a standard proton-decoupled pulse sequence.

  • Set the spectral width to approximately 0 to 220 ppm.

  • A longer acquisition time or a higher sample concentration may be needed to obtain a good signal-to-noise ratio for ¹³C NMR.

• Data Processing: Process the acquired Free Induction Decay (FID) with a Fourier transform, followed by phase and baseline correction. Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS at 0.00 ppm).[6]

Caption: Experimental workflow for NMR analysis.

¹H NMR Spectral Data and Interpretation

The ¹H NMR spectrum of 1-(p-tolyl)pentane-1,3-dione in CDCl₃ is expected to show distinct signals for both the keto and the more dominant enol tautomer. The approximate chemical shifts are predicted based on data from structurally similar compounds like 1-phenylpentane-1,3-dione.[7]

Table 1: Predicted ¹H NMR Data for 1-(p-tolyl)pentane-1,3-dione in CDCl₃

Tautomer	Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Enol	Enolic OH	~16.1	br s	1H
Aromatic (ortho to C=O)	~7.8	d	2H
Aromatic (meta to C=O)	~7.2	d	2H
Vinylic CH	~6.1	s	1H
p-Tolyl CH₃	~2.4	s	3H
Ethyl CH₂	~2.5	q	2H
Ethyl CH₃	~1.2	t	3H
Keto	Aromatic (ortho to C=O)	~7.9	d	2H
Aromatic (meta to C=O)	~7.2	d	2H
Methylene CH₂	~3.9	s	2H
p-Tolyl CH₃	~2.4	s	3H
Ethyl CH₂	~2.7	q	2H
Ethyl CH₃	~1.1	t	3H

• Enol Form: The most characteristic signal is the broad singlet for the enolic proton, expected at a very downfield chemical shift (~16.1 ppm) due to strong intramolecular hydrogen bonding.[7] The vinylic proton should appear as a sharp singlet around 6.1 ppm. The aromatic protons of the p-tolyl group will appear as two doublets. The ethyl group will show a quartet and a triplet.

• Keto Form: The key signal for the keto form is the singlet for the α-methylene protons (CH₂) situated between the two carbonyl groups, expected around 3.9 ppm. The aromatic and ethyl group signals will be slightly shifted compared to the enol form.

• Tautomer Ratio Calculation: The ratio of the enol to keto form can be calculated by comparing the integration of the vinylic proton signal of the enol form (1H) with half the integration of the methylene proton signal of the keto form (2H/2 = 1H equivalent).[4]

¹³C NMR Spectral Data and Interpretation

The proton-decoupled ¹³C NMR spectrum will also display separate signals for the carbons of each tautomer.

Table 2: Predicted ¹³C NMR Data for 1-(p-tolyl)pentane-1,3-dione in CDCl₃

Tautomer	Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Enol	Carbonyl (C=O, aryl)	~183
Carbonyl (C=O, ethyl)	~198
Aromatic (quaternary, C-Ar)	~135
Aromatic (quaternary, C-CH₃)	~144
Aromatic (CH)	~129, ~127
Vinylic (CH)	~95
Vinylic (C-O)	Not directly observed
p-Tolyl CH₃	~21
Ethyl CH₂	~32
Ethyl CH₃	~10
Keto	Carbonyl (C=O, aryl)	~198
Carbonyl (C=O, ethyl)	~205
Aromatic (quaternary, C-Ar)	~134
Aromatic (quaternary, C-CH₃)	~145
Aromatic (CH)	~129, ~128
Methylene CH₂	~58
p-Tolyl CH₃	~21
Ethyl CH₂	~37
Ethyl CH₃	~8

The chemical shifts for the carbonyl carbons are significantly different between the two tautomers, providing another clear indicator of the equilibrium. The vinylic carbon of the enol form is expected to appear around 95 ppm.

Part 2: Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the key functional groups present in 1-(p-tolyl)pentane-1,3-dione and confirming the presence of the keto-enol tautomerism.[3]

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

• Sample Preparation: Place a small amount of the solid or liquid sample directly onto the ATR crystal.

• Background Spectrum: Record a background spectrum of the clean, empty ATR crystal.

• Sample Spectrum: Acquire the spectrum of the sample. A typical acquisition involves 16-32 scans at a resolution of 4 cm⁻¹.

• Data Processing: The spectrum is automatically ratioed against the background by the instrument software.

Caption: Experimental workflow for ATR-FT-IR analysis.

IR Spectral Data and Interpretation

The IR spectrum will show characteristic absorption bands for both the keto and enol forms.

Table 3: Predicted IR Absorption Bands for 1-(p-tolyl)pentane-1,3-dione

Tautomer	Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity
Enol	O-H stretch (intramolecular H-bond)	3200 - 2500	Broad
C=O stretch (conjugated)	~1640 - 1580	Strong
C=C stretch (conjugated)	~1580 - 1540	Strong
Keto	C=O stretch (asymmetric & symmetric)	~1730 and ~1710	Strong
Both	C-H stretch (aromatic)	~3100 - 3000	Medium
C-H stretch (aliphatic)	~2980 - 2850	Strong
C=C stretch (aromatic)	~1600, ~1500	Medium

• Enol Form: The most telling feature is a very broad absorption in the 3200-2500 cm⁻¹ region, which is characteristic of the strongly intramolecularly hydrogen-bonded O-H group. Additionally, a strong absorption band for the conjugated C=O group will be observed at a lower frequency (around 1600 cm⁻¹) compared to a typical ketone.[3]

• Keto Form: The diketo form will exhibit two C=O stretching bands in the region of 1730-1710 cm⁻¹, corresponding to the symmetric and asymmetric stretching of the two carbonyl groups.[3]

Part 3: Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of 1-(p-tolyl)pentane-1,3-dione, which aids in confirming its identity.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or through a gas chromatograph (GC-MS).

• Ionization: The sample is vaporized and then bombarded with a high-energy electron beam (typically 70 eV) to induce ionization and fragmentation.

• Mass Analysis: The resulting positively charged ions are accelerated and separated based on their mass-to-charge (m/z) ratio by a mass analyzer (e.g., a quadrupole).

• Detection: The ions are detected, and a mass spectrum is generated, plotting ion abundance versus m/z.

Mass Spectral Data and Interpretation

The molecular formula of 1-(p-tolyl)pentane-1,3-dione is C₁₂H₁₄O₂, with a molecular weight of 190.24 g/mol .

• Molecular Ion Peak (M⁺): A peak at m/z = 190 is expected, corresponding to the intact molecular ion.

• Fragmentation Pattern: The fragmentation of β-diketones can be complex. Key fragmentation pathways for aromatic ketones often involve cleavage alpha to the carbonyl group.[8]

Table 4: Predicted Key Fragments in the EI-MS of 1-(p-tolyl)pentane-1,3-dione

m/z	Proposed Fragment
190	[M]⁺ (Molecular Ion)
119	[CH₃-C₆H₄-CO]⁺ (p-toluoyl cation)
91	[C₇H₇]⁺ (Tropylium ion)
71	[CH₃CH₂CO-CH₂]⁺
57	[CH₃CH₂CO]⁺ (Propionyl cation)
43	[CH₃CO]⁺ (Acetyl cation)

The most prominent fragment is likely to be the p-toluoyl cation at m/z = 119, formed by cleavage of the bond between the two carbonyl groups. The tropylium ion at m/z = 91 is a common fragment for compounds containing a benzyl-type moiety.

Caption: Predicted major fragmentation pathways.

Conclusion

The spectroscopic characterization of 1-(p-tolyl)pentane-1,3-dione is a multifaceted process that provides deep insights into its structure and dynamic chemical nature. The pronounced keto-enol tautomerism is the defining feature, which is elegantly elucidated through a combination of NMR and IR spectroscopy. Mass spectrometry serves to confirm the molecular weight and provides corroborating structural information through its fragmentation patterns. This guide provides the foundational knowledge and experimental framework for the comprehensive analysis of this and other β-dicarbonyl compounds, empowering researchers in their synthetic and analytical endeavors.

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Physical and chemical properties of 1-(P-tolyl)pentane-1,3-dione

An In-Depth Technical Guide to the Physical and Chemical Properties of 1-(p-Tolyl)pentane-1,3-dione

Abstract: This technical guide provides a comprehensive examination of 1-(p-tolyl)pentane-1,3-dione, a significant member of the β-dicarbonyl family. Designed for researchers, chemists, and professionals in drug development, this document delves into the compound's core physicochemical properties, spectroscopic signature, and chemical reactivity. We explore the critical concept of keto-enol tautomerism, which governs its behavior, and detail its role as a versatile synthon in modern organic chemistry. The guide includes field-proven experimental protocols for synthesis and characterization, safety guidelines, and an analysis of its applications, particularly as a scaffold in medicinal chemistry. All technical claims are substantiated with citations to authoritative literature.

Introduction and Strategic Importance

1-(p-Tolyl)pentane-1,3-dione belongs to the β-dicarbonyl class of compounds, which are distinguished by the presence of two carbonyl groups separated by a single methylene carbon. This unique structural arrangement imparts a rich and versatile reactivity profile that has been harnessed across diverse fields, from the synthesis of complex heterocyclic molecules to the development of dynamic polymers and drug delivery systems.[1][2] The high synthetic accessibility and modular nature of β-dicarbonyls make them exceptionally valuable building blocks in medicinal chemistry.[1][3] They serve as promising scaffolds for novel drug substances, act as carriers for metal-based drugs, and are used to create contrast agents for medical imaging.[3]

This guide offers an in-depth perspective on 1-(p-tolyl)pentane-1,3-dione, moving beyond a simple data summary to explain the causal relationships between its structure and its chemical behavior. Understanding these fundamentals is critical for its effective application in research and development.

Compound Identification and Molecular Structure

A precise identification is the foundation of all chemical research. The key identifiers and structural details for 1-(p-tolyl)pentane-1,3-dione are outlined below.

Identifier	Value	Source
IUPAC Name	1-(4-methylphenyl)pentane-1,3-dione	IUPAC Nomenclature
Synonyms	1-(p-Tolyl)pentane-1,3-dione	-
CAS Number	943988-59-8	[4]
Molecular Formula	C₁₂H₁₄O₂	[4]
Molecular Weight	190.24 g/mol	[4]
SMILES	CCC(CC(C1=CC=C(C)C=C1)=O)=O	[4]

The molecule's architecture consists of a central pentane-1,3-dione chain functionalized with a para-tolyl group at the C1 position. This aromatic ring and the adjacent carbonyl group create a conjugated system that significantly influences the compound's electronic properties and reactivity.

Core Chemical Principles: Keto-Enol Tautomerism

The most defining chemical characteristic of 1-(p-tolyl)pentane-1,3-dione, like all β-dicarbonyls, is its existence as a dynamic equilibrium between two constitutional isomers: the diketo form and the enol form.[5] This phenomenon, known as keto-enol tautomerism, is not a resonance but a true isomerization involving the movement of a proton and the rearrangement of electrons.[5]

Caption: Keto-enol equilibrium in 1-(p-tolyl)pentane-1,3-dione.

Unlike simple ketones where the keto form is overwhelmingly favored, the equilibrium for 1,3-dicarbonyls can significantly favor the enol tautomer.[6] This shift is driven by two key stabilizing factors:

• Conjugation: The C=C double bond of the enol form is conjugated with the remaining carbonyl group, creating a more delocalized and stable π-system.[5][6]

• Intramolecular Hydrogen Bonding: The enolic hydroxyl group forms a stable, six-membered pseudo-ring through a strong intramolecular hydrogen bond with the oxygen of the second carbonyl group.[6]

The position of this equilibrium is sensitive to the environment, particularly the solvent.[7] Non-polar solvents tend to favor the enol form, as they do not disrupt the internal hydrogen bond, while polar, protic solvents can solvate the carbonyl groups and may shift the equilibrium slightly toward the keto form.

The acidity of the α-hydrogens (the protons on the carbon between the carbonyls) is another crucial feature. These protons are significantly more acidic (pKa ≈ 9-11 in water) than those in monocarbonyl compounds because the resulting enolate anion is highly stabilized by resonance, delocalizing the negative charge onto both oxygen atoms.[8] This acidity is fundamental to its utility as a nucleophile in synthesis.

Physicochemical Properties

The physical properties of 1-(p-tolyl)pentane-1,3-dione are directly influenced by its molecular structure and the prevalent enol form.

Property	Value / Description	Rationale / Context
Appearance	Expected to be a colorless to light yellow solid or oil.	Analogous compounds like 1-(p-tolyl)butane-1,3-dione appear as a white to light yellow powder or liquid.[9]
Melting Point	Not experimentally reported in available literature.	Will depend on crystalline packing efficiency. Similar structures like 1-phenylpentane-1,3-dione are oils.[10]
Boiling Point	Not experimentally reported. Expected to be high due to molecular weight and polarity.	-
Solubility	Expected to be soluble in common organic solvents (e.g., Chloroform, Dichloromethane, THF, Ethyl Acetate) and poorly soluble in water.	The non-polar tolyl group and pentyl chain reduce aqueous solubility, while the dicarbonyl moiety provides polarity for solubility in organic solvents.
Stability	Generally stable under standard conditions. Air-sensitive enolates can form in the presence of a strong base.	Store in a tightly sealed container, potentially under an inert atmosphere for long-term storage.

Spectroscopic Characterization Profile

Spectroscopic analysis is essential for confirming the structure and assessing the purity of 1-(p-tolyl)pentane-1,3-dione. The spectra will reflect the mixture of tautomers present in the chosen solvent.

Technique	Expected Observations (in CDCl₃)	Mechanistic Insight
¹H NMR	Enol Form: A sharp singlet far downfield (~16 ppm) for the intramolecularly H-bonded enolic proton; a singlet for the vinyl proton (~6.0-6.2 ppm); signals for the tolyl group (~7.1-7.8 ppm for aromatic, ~2.4 ppm for methyl); signals for the ethyl group. Keto Form: A singlet for the α-methylene protons (~3.5-4.0 ppm); distinct signals for the tolyl and ethyl groups.	The integration ratio of the enol vinyl proton to the keto α-methylene protons can be used to determine the keto-enol equilibrium constant in the specific NMR solvent. The downfield shift of the enol proton is characteristic of strong hydrogen bonding.[10]
¹³C NMR	Enol Form: Two distinct carbonyl-like signals, one for the C=O (~180-190 ppm) and one for the C-OH (~190-200 ppm); signals for the vinyl carbons (~95-100 ppm for the CH). Keto Form: Two carbonyl signals (~200-205 ppm) and a signal for the α-methylene carbon (~50-60 ppm).	The presence of multiple sets of peaks confirms the existence of both tautomers in solution.
IR Spectroscopy	A very broad absorption band from ~2400-3200 cm⁻¹ (O-H stretch of the chelated enol). A strong, sharp band ~1600-1640 cm⁻¹ (conjugated C=O stretch and C=C stretch). A weaker band ~1700-1725 cm⁻¹ may be visible for the diketo form.	IR spectroscopy provides a clear signature of the dominant enol form. The broadness and position of the O-H stretch are definitive evidence of strong intramolecular hydrogen bonding.
Mass Spectrometry	Molecular Ion (M⁺): A peak at m/z = 190.24. Key Fragments: Expect fragmentation patterns corresponding to the loss of the ethyl group (M-29), the acyl group, and cleavage at the α-position, as well as fragments characteristic of the tolyl group (e.g., m/z = 91).	High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition with high accuracy.[10]

Synthesis and Experimental Workflows

The synthesis of β-dicarbonyl compounds is a cornerstone of organic chemistry. A standard and effective method is the Claisen condensation, which involves the reaction of an ester with a ketone in the presence of a strong base.

General Synthesis Protocol via Claisen Condensation

This protocol describes a general procedure for synthesizing 1-(p-tolyl)pentane-1,3-dione from ethyl propanoate and 4'-methylacetophenone.

Core Principle: The reaction begins with the deprotonation of the α-carbon of the ketone (4'-methylacetophenone) by a strong base (e.g., sodium hydride) to form an enolate. This enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester (ethyl propanoate). The subsequent collapse of the tetrahedral intermediate and loss of the ethoxide leaving group, followed by an acidic workup, yields the final β-dicarbonyl product.

Caption: Experimental workflow for the synthesis of 1-(p-tolyl)pentane-1,3-dione.

Step-by-Step Methodology:

• Preparation: All glassware must be flame-dried under vacuum and the reaction conducted under an inert atmosphere (e.g., Nitrogen or Argon) to prevent quenching of the base and enolate by moisture.

• Base Suspension: Suspend sodium hydride (1.2 equivalents) in anhydrous tetrahydrofuran (THF) in a two-necked round-bottom flask equipped with a magnetic stirrer and cooled to 0 °C in an ice bath.

• Enolate Formation: Slowly add a solution of 4'-methylacetophenone (1.0 equivalent) in anhydrous THF to the NaH suspension. Allow the mixture to stir at 0 °C for 30-60 minutes.

• Condensation: Add ethyl propanoate (1.1 equivalents) dropwise to the reaction mixture. After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 12-16 hours.

• Workup: Cool the reaction mixture back to 0 °C and cautiously quench by the slow addition of 1 M aqueous HCl until the mixture is acidic (pH ~5-6).

• Extraction: Transfer the mixture to a separatory funnel and extract the product into ethyl acetate (3x volumes).

• Washing: Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude oil or solid by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes as the eluent.

Protocol for NMR Sample Preparation and Analysis

Core Principle: Proper sample preparation and parameter selection are crucial for obtaining high-quality, interpretable NMR data, which is vital for confirming the structure and assessing the keto-enol ratio.

• Sample Preparation: Accurately weigh approximately 5-10 mg of the purified compound directly into a clean, dry NMR tube.

• Solvent Addition: Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) using a clean pipette. CDCl₃ is a good first choice as it is a common, non-polar solvent that will likely favor the enol form.

• Homogenization: Cap the NMR tube and gently invert it several times until the sample is completely dissolved. Ensure the solution is free of any particulate matter.[11]

• Spectrometer Setup: Insert the sample into the NMR spectrometer. The instrument should be tuned and the magnetic field shimmed to optimize homogeneity.[11]

• Data Acquisition: Acquire a standard ¹H spectrum. A typical spectral width of 0 to 20 ppm is appropriate to ensure the highly deshielded enolic proton is observed.[11] Following proton analysis, acquire a ¹³C spectrum.

• Data Processing: Process the resulting Free Induction Decay (FID) with a Fourier transform. Phase and baseline correct the spectrum. Reference the spectrum to the residual solvent peak (CDCl₃ at 7.26 ppm for ¹H, 77.16 ppm for ¹³C).[11]

Applications in Drug Development and Research

The unique reactivity of the β-dicarbonyl motif makes 1-(p-tolyl)pentane-1,3-dione a valuable precursor and scaffold in pharmaceutical and materials science.

• Heterocyclic Synthesis: β-Dicarbonyls are key synthons in multicomponent reactions (MCRs), which are powerful tools for rapidly generating molecular diversity.[2] For example, they are widely used in the Biginelli reaction to produce dihydropyrimidines, a class of compounds with a broad range of pharmacological activities, including anticancer, antiviral, and anti-inflammatory properties.[2]

• Bioactive Scaffolds: The carbonyl groups are critical for drug-target interactions, often participating in hydrogen bonding within an enzyme's active site.[12] The ability to easily perform alkylation reactions on the α-carbon allows for the systematic introduction of various substituents, enabling the exploration of structure-activity relationships (SAR) during drug optimization.[8]

• Metal Chelation and Drug Delivery: The enolate form of 1-(p-tolyl)pentane-1,3-dione is an excellent bidentate ligand for a wide variety of metal ions.[1] This chelating ability can be exploited to develop metal-based drugs (e.g., platinum-based anticancer agents) or to create delivery systems where the active drug is released under specific physiological conditions.[3] This property is also leveraged in the development of fluorescent metal sensors and contrast agents.[1][3]

• Prodrug Design: The carbonyl group can serve as a handle for creating prodrugs, where a labile group is attached to temporarily inactivate the molecule and improve properties like bioavailability. This group is later cleaved enzymatically in the body to release the active pharmaceutical ingredient.[12]

Safety, Handling, and Disposal

As a laboratory chemical, 1-(p-tolyl)pentane-1,3-dione requires careful handling to minimize risk. While specific toxicity data is not available, general precautions for dicarbonyl compounds should be followed.

• Hazard Identification: Assumed to be harmful if swallowed and may cause skin, eye, and respiratory irritation based on data for similar compounds.[13][14][15]

• Personal Protective Equipment (PPE): Always wear standard PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile).

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any potential vapors or dust. Avoid contact with skin and eyes.[14]

• Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.

• Disposal: Dispose of the chemical and its container in accordance with local, regional, and national regulations. Do not allow the product to enter drains.

Conclusion

1-(p-Tolyl)pentane-1,3-dione is more than a simple organic molecule; it is a highly functional and versatile platform for chemical innovation. Its properties are dominated by the keto-enol tautomerism inherent to the β-dicarbonyl motif, which endows it with unique acidity, nucleophilicity, and metal-chelating capabilities. A thorough understanding of its structure, reactivity, and spectroscopic behavior, as detailed in this guide, empowers researchers to fully exploit its potential as a building block for novel pharmaceuticals, complex materials, and advanced chemical probes.

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• 1,3,5-Tri-p-tolylpentane-1,5-dione.
• From β-Dicarbonyl Chemistry to Dynamic Polymers.
• Keto-enol tautomerism and conformational landscape of 1,3-cyclohexanedione from its free jet millimeter-wave absorption spectrum.
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• 1-(p-Tolyl)butane-1,3-dione. Tokyo Chemical Industry (India) Pvt. Ltd..
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Tautomerism and Keto-Enol Equilibrium in 1-(p-Tolyl)pentane-1,3-dione: A Comprehensive Technical Guide

Executive Summary

For researchers and drug development professionals, understanding the dynamic structural states of β -diketones is critical for predicting reactivity, bioavailability, and target-binding affinity. 1-(p-Tolyl)pentane-1,3-dione is a prototypical 1-aryl-1,3-diketone that exhibits pronounced keto-enol tautomerism. Because the tautomeric state dictates the molecule's polarity, hydrogen-bonding capacity, and electronic distribution, mastering this equilibrium is essential for downstream applications ranging from heterocyclic synthesis to metallo-pharmaceutical coordination.

This guide provides an authoritative, mechanistic breakdown of the tautomeric equilibrium in 1-(p-tolyl)pentane-1,3-dione, supported by thermodynamic principles and field-proven experimental protocols.

Structural Dynamics and the Direction of Enolization

1-(p-Tolyl)pentane-1,3-dione contains a highly acidic methylene group flanked by two carbonyl centers. In solution, it exists as a dynamic mixture of a diketo form and two potential cis-enol forms (Enol A and Enol B), which are stabilized by a strong intramolecular hydrogen bond forming a six-membered pseudo-ring[1].

A critical mechanistic question in asymmetric 1-aryl-1,3-diketones is the direction of enolization .

• Enol A (1-hydroxy-1-(p-tolyl)pent-1-en-3-one): The enolic hydroxyl group is adjacent to the p-tolyl ring, placing the C=C double bond in direct conjugation with the aromatic system.

• Enol B (3-hydroxy-1-(p-tolyl)pent-2-en-1-one): The enolic hydroxyl group is adjacent to the ethyl chain, placing the C=O carbonyl in conjugation with the aromatic system.

Spectroscopic evidence from closely related analogs (such as 1-phenyl-1,3-butanedione) confirms that the oxygen adjacent to the phenyl ring is predominantly in the hydroxylic form[1]. The proton transfer thermodynamics dictate that the -OH proton is located nearest to the oxygen atom attached to the carbon linking to the aryl group[2]. In 1-(p-tolyl)pentane-1,3-dione, the electron-donating nature of the para-methyl group further increases the electron density of the aromatic ring, strongly favoring Enol A due to the superior thermodynamic stabilization provided by extended π -conjugation[3].

Fig 1. Tautomeric equilibrium states of 1-(p-tolyl)pentane-1,3-dione and solvent influence.

Thermodynamic Drivers and Solvent Effects

The equilibrium constant ( Keq​=[Enol]/[Keto] ) is exquisitely sensitive to the dielectric constant ( ε ) and hydrogen-bonding capacity of the solvent[4].

Causality of Solvent Effects:

• Non-Polar Solvents (e.g., CDCl3​ , Cyclohexane): The diketo form is highly dipolar due to the unshielded carbonyl groups. Enolization allows the molecule to form an intramolecular hydrogen bond, effectively "hiding" its polar functional groups from the non-polar solvent. Consequently, the enol tautomer is overwhelmingly predominant in non-polar environments[4].

• Polar Aprotic & Protic Solvents (e.g., DMSO- d6​ , Methanol- d4​ , Water): Polar solvents actively compete for hydrogen bonding. Solvents like DMSO disrupt the intramolecular hydrogen bond of the cis-enol by forming strong intermolecular hydrogen bonds with both the enolic -OH and the ketonic C=O. This stabilizes the more polar diketo form, shifting the equilibrium significantly toward the keto state[4],[2].

Quantitative Data Summary

The following table synthesizes the expected tautomeric distribution for 1-(p-tolyl)pentane-1,3-dione across various solvent environments at 298 K, extrapolated from validated 1-aryl-1,3-diketone behavior[4],[1],[2].

Solvent	Dielectric Constant ( ε )	Keto Form (%)	Enol Form (%)	Equilibrium Constant ( Keq​ )
Cyclohexane	2.02	< 5.0	> 95.0	> 19.0
Chloroform- d ( CDCl3​ )	4.81	~ 6.0	~ 94.0	15.6
Methanol- d4​	32.7	~ 55.0	~ 45.0	0.81
Dimethyl Sulfoxide (DMSO- d6​ )	46.7	~ 65.0	~ 35.0	0.53
Water ( D2​O )	80.1	> 80.0	< 20.0	< 0.25

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity and reproducibility, the quantification of the keto-enol ratio must be treated as a self-validating system. Below is the gold-standard Nuclear Magnetic Resonance (NMR) protocol for determining Keq​ .

Fig 2. Standardized NMR workflow for quantifying keto-enol tautomerization thermodynamics.

Protocol: NMR Quantification of Tautomeric Ratios

Expertise Note: Do not measure samples immediately after dissolution. β -diketones require time to overcome the activation energy barrier for proton transfer and solvent cage reorganization.

Step 1: Sample Preparation

• Weigh 15 mg of highly purified 1-(p-tolyl)pentane-1,3-dione.

• Dissolve in 0.6 mL of the target deuterated solvent (e.g., CDCl3​ for non-polar baseline, DMSO- d6​ for polar baseline) in a standard 5 mm NMR tube.

Step 2: Thermodynamic Equilibration (Critical Step)

• Seal the NMR tube and incubate it in a dark, temperature-controlled environment at exactly 298 K for 24 hours.

• Causality: This ensures the measured Keq​ reflects the true thermodynamic minimum, eliminating kinetic artifacts caused by the solid-state structural preference of the compound prior to dissolution.

Step 3: Spectral Acquisition

• Acquire 1H -NMR spectra at ≥ 400 MHz to ensure sufficient baseline resolution.

• Use a relaxation delay ( D1​ ) of at least 5 seconds to ensure complete relaxation of all protons, preventing integration bias.

Step 4: Integration and Self-Validation

• Target Signals: Do not rely solely on the enolic -OH proton (typically a broad singlet at 14–16 ppm). It is susceptible to exchange broadening and integration loss. Instead, integrate the sharp vinylic proton (=CH-) of the enol form at ~6.5 ppm against the ketonic methylene protons (-CH 2​ -) at ~4.0 ppm.

• Calculation: Keq​=Iketo​/2Ienol​​ (since the keto signal represents two protons and the enol signal represents one).

Conclusion

The tautomeric equilibrium of 1-(p-tolyl)pentane-1,3-dione is a highly tunable system governed by the interplay of intramolecular hydrogen bonding, extended π -conjugation from the p-tolyl group, and competitive solvent interactions. By leveraging the protocols and mechanistic insights detailed above, researchers can accurately predict and manipulate the active structural form of this compound for advanced synthetic and pharmacological applications.

References

• [3] Title: Electronic effects on keto–enol tautomerism of p-substituted aryl-1,3-diketone malonates Source: Journal of Molecular Structure / ResearchGate URL: 3

• [4] Title: Synthesis of 3,4,5-trisubstituted isoxazoles in water via a[3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β -ketoesters, or β -ketoamides Source: Beilstein Journal of Organic Chemistry URL:4

• [1] Title: Enolization of Benzoylacetone in Aqueous Surfactant Solutions: A Novel Method for Determining Enolization Constants Source: The Journal of Physical Chemistry (ACS Publications) URL: 1

• [2] Title: Intramolecular Hydrogen Bonding (Proton Transfer) of 1-Phenyl-1,3-butanedione Source: J-Stage / ResearchGate URL: 2

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Crystal Structure Analysis of 1-(p-tolyl)pentane-1,3-dione Derivatives: An In-depth Technical Guide

Abstract

This technical guide provides a comprehensive overview of the crystal structure analysis of 1-(p-tolyl)pentane-1,3-dione and its derivatives. These β-diketone compounds are of significant interest in coordination chemistry, materials science, and drug development due to their versatile chelating properties and potential biological activities.[1][2][3] This guide delves into the synthesis, crystallization, and single-crystal X-ray diffraction analysis of these derivatives. It further explores the nuances of their molecular and supramolecular structures, emphasizing the interplay of intermolecular forces that govern their crystal packing. The insights derived from this analysis are crucial for understanding their structure-property relationships and for the rational design of new functional materials and therapeutic agents.

Introduction: The Significance of β-Diketones

β-Diketones, characterized by two carbonyl groups separated by a methylene group, are a cornerstone of modern chemistry. Their ability to exist in a keto-enol tautomeric equilibrium is fundamental to their reactivity and function.[4][5][6][7] The enol form, stabilized by an intramolecular hydrogen bond, acts as a potent bidentate ligand for a vast array of metal ions.[5][8] This chelating ability is harnessed in various applications, from catalysis and metal extraction to the design of luminescent materials and pharmaceuticals.[8][9][10]

The 1-(p-tolyl)pentane-1,3-dione scaffold, featuring an aromatic tolyl group, offers a versatile platform for structural modification. By introducing different substituents, researchers can fine-tune the electronic and steric properties of the molecule, thereby influencing its coordination behavior, crystal packing, and biological activity.[10] A thorough understanding of the three-dimensional arrangement of these molecules in the solid state, as revealed by X-ray crystallography, is therefore paramount for advancing their application.

Synthesis and Crystallization of 1-(p-tolyl)pentane-1,3-dione Derivatives

The synthesis of 1-(p-tolyl)pentane-1,3-dione derivatives typically involves a Claisen condensation reaction between a p-tolyl ester and a ketone. A common synthetic route involves the reaction of ethyl 4-methylbenzoate with acetone in the presence of a strong base like sodium ethoxide.

The critical step for crystal structure analysis is the growth of high-quality single crystals. This often proves to be a challenging yet essential part of the process, as the quality of the crystal directly impacts the resolution and accuracy of the diffraction data.[11][12][13]

Proven Crystallization Protocols

Several methods can be employed to grow X-ray quality crystals of organic compounds. The choice of method and solvent is crucial and often requires empirical optimization.[11][13][14]

Protocol 1: Slow Evaporation

This is the most common and straightforward technique.[14][15]

• Dissolution: Dissolve the purified 1-(p-tolyl)pentane-1,3-dione derivative in a suitable solvent or solvent mixture until a nearly saturated solution is obtained. Solvents in which the compound has moderate solubility are often good choices.[11]

• Filtration: Filter the solution through a syringe filter (0.22 µm) into a clean vial to remove any dust or particulate matter that could act as unwanted nucleation sites.[11]

• Evaporation: Cover the vial with a perforated cap or parafilm to allow for slow solvent evaporation. Place the vial in a vibration-free environment.

• Observation: Monitor the vial periodically for crystal growth. The process can take anywhere from a few days to several weeks.

Protocol 2: Solvent Diffusion

This method is particularly useful for compounds that are highly soluble in one solvent but poorly soluble in another.[14][15]

• Inner Vial: Dissolve the compound in a small amount of a "good" solvent (e.g., dichloromethane, chloroform).

• Outer Vial: Place the inner vial inside a larger vial containing a "poor" solvent (e.g., hexane, pentane) in which the compound is sparingly soluble. The poor solvent should be miscible with the good solvent.

• Diffusion: Seal the outer vial. The vapor of the poor solvent will slowly diffuse into the inner vial, reducing the solubility of the compound and inducing crystallization.

Single-Crystal X-ray Diffraction Analysis: A Step-by-Step Workflow

Single-crystal X-ray diffraction is the definitive technique for elucidating the three-dimensional structure of crystalline materials.[12][15] The process involves irradiating a single crystal with a focused beam of X-rays and analyzing the resulting diffraction pattern.

Experimental Workflow

The following diagram illustrates the typical workflow for single-crystal X-ray diffraction analysis.

Caption: Workflow for single-crystal X-ray diffraction analysis.

Causality Behind Experimental Choices

• Crystal Selection: A crystal of suitable size (typically 0.1-0.3 mm) with well-defined faces and no visible defects is chosen to ensure a strong and clean diffraction pattern.

• Data Collection Temperature: Data is often collected at low temperatures (e.g., 100 K) to minimize thermal vibrations of the atoms, resulting in higher resolution data and a more precise structure.

• Structure Solution Methods: Direct methods or Patterson methods are employed to solve the "phase problem" and obtain an initial electron density map.

• Structure Refinement: The initial model is refined against the experimental data using least-squares methods to improve the agreement between the calculated and observed structure factors.

Analysis of Crystal Structures: Unveiling Molecular and Supramolecular Architectures

The crystal structure of a 1-(p-tolyl)pentane-1,3-dione derivative reveals a wealth of information about its molecular geometry and how the molecules pack in the solid state.

Molecular Conformation and Tautomerism

In the solid state, 1-(p-tolyl)pentane-1,3-dione derivatives typically exist in the enol form, stabilized by a strong intramolecular O-H···O hydrogen bond.[16][17] This hydrogen bond forms a six-membered pseudo-aromatic ring, which contributes to the planarity of the β-diketone moiety. The tolyl group is often twisted with respect to this plane, and the degree of this twist can be influenced by crystal packing forces.

Intermolecular Interactions and Crystal Packing

The arrangement of molecules in a crystal is dictated by a delicate balance of intermolecular interactions.[16][18][19] In the absence of strong hydrogen bond donors (other than the enolic hydroxyl), weaker interactions such as C-H···O, C-H···π, and π-π stacking interactions play a crucial role in stabilizing the crystal lattice.[1][18]

The following diagram illustrates the key intermolecular interactions that can be observed in the crystal packing of these derivatives.

Caption: Key intermolecular interactions in dione derivatives.

These interactions often lead to the formation of supramolecular architectures, such as one-dimensional chains or two-dimensional sheets.[20] Understanding these packing motifs is essential for crystal engineering, where the goal is to design crystals with specific physical properties.[18]

Quantitative Structural Data

The precise geometric parameters obtained from the crystal structure analysis are summarized in the table below. These values provide a quantitative basis for comparing different derivatives and understanding the effects of substituents on the molecular structure.

Parameter	Typical Value Range	Significance
O-H···O intramolecular H-bond (Å)	2.4 - 2.6	Strength of the intramolecular hydrogen bond
C-C bond lengths in the enol ring (Å)	1.38 - 1.42	Degree of electron delocalization
C=O bond lengths (Å)	1.25 - 1.28	Carbonyl bond character
Dihedral angle (p-tolyl vs. enol ring) (°)	10 - 40	Steric hindrance and packing effects

Implications for Drug Development

The structural insights gained from the crystallographic analysis of 1-(p-tolyl)pentane-1,3-dione derivatives have significant implications for drug development.

• Structure-Activity Relationship (SAR) Studies: A detailed understanding of the three-dimensional structure of these compounds allows for the rational design of new derivatives with improved biological activity. By correlating specific structural features with their therapeutic effects, researchers can optimize the molecular scaffold for better efficacy and selectivity.

• Target Binding: The conformation and electrostatic potential of the molecule, as revealed by the crystal structure, are crucial for understanding how it interacts with its biological target, such as an enzyme active site. This knowledge is fundamental for structure-based drug design.[15]

• Polymorphism: Different crystalline forms (polymorphs) of the same compound can exhibit different physical properties, including solubility and bioavailability, which are critical for drug formulation. Crystal structure analysis is the definitive method for identifying and characterizing polymorphs.

The cyclopentane-1,3-dione moiety, a related cyclic β-diketone, is found in several approved drugs and is a valuable scaffold in medicinal chemistry, highlighting the therapeutic potential of this class of compounds.[21] The pyridine ring, which can be incorporated into these structures, is also a prevalent scaffold in many pharmaceuticals.[22]

Conclusion

The crystal structure analysis of 1-(p-tolyl)pentane-1,3-dione derivatives provides an unparalleled level of detail into their molecular and supramolecular chemistry. This in-depth technical guide has outlined the key experimental and analytical steps, from synthesis and crystallization to the interpretation of the final crystal structure. The knowledge gleaned from these studies is not only of fundamental scientific interest but also holds immense practical value for the design of new materials and the development of novel therapeutic agents. As a Senior Application Scientist, I emphasize that a thorough understanding of the solid-state structure is an indispensable component of modern chemical research and development.

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• University of Rochester, Department of Chemistry. How To: Grow X-Ray Quality Crystals. Available at: [Link]

• Desiraju, G. R. (1995). Designer crystals: intermolecular interactions, network structures and supramolecular synthons.

• Royal Society of Chemistry. (2018). Quantitative analysis of intermolecular interactions in cocrystals and a pair of polymorphous cocrystal hydrates from 1,4-dihydroquinoxaline-2,3-dione and 1H-benzo[d]imidazol-2(3H)-one with 2,5-dihydroxy-1,4-benzoquinones: a combined X-ray structural and theoretical analysis. Available at: [Link]

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• Vrije Universiteit Amsterdam. (2023). Cyclohexane-1,3-dione Derivatives as Future Therapeutic Agents for NSCLC: QSAR Modeling, In Silico ADME-Tox Properties, and Structure-Based Drug Designing Approach. Available at: [Link]

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Solubility of 1-(P-tolyl)pentane-1,3-dione in common organic solvents

An In-Depth Technical Guide to the Solubility of 1-(P-tolyl)pentane-1,3-dione in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-(P-tolyl)pentane-1,3-dione is a β-diketone of significant interest in organic synthesis and medicinal chemistry. A thorough understanding of its solubility in various organic solvents is fundamental for its application in reaction chemistry, purification, formulation, and analytical characterization. This technical guide provides a comprehensive overview of the theoretical principles governing the solubility of this compound, a predictive analysis of its behavior in different solvent classes, a detailed experimental protocol for the quantitative determination of its solubility, and a discussion of the practical implications of this data.

Introduction to 1-(P-tolyl)pentane-1,3-dione and its Solubility

1-(P-tolyl)pentane-1,3-dione, a member of the β-diketone family, possesses a unique molecular architecture characterized by a tolyl group and a pentane-1,3-dione moiety. This structure imparts a moderate polarity and the capacity for keto-enol tautomerism, which are critical determinants of its solubility. In drug development and chemical synthesis, solubility is a pivotal physicochemical parameter that influences reaction kinetics, yields, ease of purification, and bioavailability. An accurate solubility profile is therefore not merely academic but a critical dataset for process optimization and formulation development.

The central challenge in working with novel or specialized compounds like 1-(P-tolyl)pentane-1,3-dione is the frequent absence of published, quantitative solubility data. This guide, therefore, serves a dual purpose: to provide a theoretical framework for predicting solubility and to offer a robust, self-validating experimental protocol for its empirical determination.

Theoretical Principles Governing Solubility

The solubility of a solid in a liquid solvent is governed by the interplay of intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules. The adage "like dissolves like" serves as a useful heuristic, suggesting that substances with similar polarities are more likely to be miscible. For 1-(P-tolyl)pentane-1,3-dione, several key factors come into play.

Molecular Structure and Polarity

The molecule can be dissected into a nonpolar aromatic (p-tolyl) and aliphatic (ethyl) part, and a polar dicarbonyl group. This amphiphilic nature suggests that it will exhibit a nuanced solubility profile, being neither extremely soluble in very nonpolar solvents like alkanes nor in highly polar, protic solvents like water.

Keto-Enol Tautomerism

A defining feature of β-diketones is their existence as an equilibrium mixture of keto and enol tautomers.[1][2][3] The enol form is stabilized by intramolecular hydrogen bonding and conjugation, which can reduce the molecule's interaction with external solvent molecules.[1]

Caption: Keto-Enol Tautomerism in β-Diketones.

The position of this equilibrium is highly solvent-dependent.[1]

• In nonpolar solvents (e.g., hexane, toluene), the intramolecularly hydrogen-bonded enol form is favored, as the solvent cannot compete for hydrogen bonding.

• In polar aprotic solvents (e.g., acetone, ethyl acetate), the solvent can interact via dipole-dipole interactions, potentially disrupting the intramolecular hydrogen bond to a degree and solvating the keto form.

• In polar protic solvents (e.g., alcohols), the solvent can act as both a hydrogen bond donor and acceptor, leading to strong intermolecular interactions that can significantly shift the equilibrium towards the more polar keto form.[1]

This tautomeric shift directly impacts solubility, as the two forms have different polarities and abilities to interact with the solvent.

Qualitative Solubility Prediction

Based on the structural analysis and theoretical principles, a qualitative solubility profile for 1-(P-tolyl)pentane-1,3-dione can be predicted. This serves as a valuable guide for solvent selection in experimental work.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Nonpolar	Hexane, Cyclohexane	Low to Moderate	The polar diketone group limits solubility in purely nonpolar solvents. The enol form will be dominant.
Aromatic	Toluene, Xylenes	Moderate to High	π-π stacking interactions between the tolyl group and the solvent, combined with van der Waals forces, should effectively solvate the molecule.
Halogenated	Dichloromethane, Chloroform	High	These solvents have a good balance of polarity to interact with the dicarbonyl moiety while also being able to solvate the nonpolar parts of the molecule.
Ethers	Diethyl Ether, THF	Moderate to High	The ether oxygen can act as a hydrogen bond acceptor for the enol form, and the overall solvent polarity is suitable for the molecule's amphiphilic nature.[4][5]
Esters	Ethyl Acetate	High	Ethyl acetate is a moderately polar aprotic solvent capable of strong dipole-dipole interactions and accepting hydrogen bonds.[4][5]
Ketones	Acetone, MEK	High	Similar to esters, these polar aprotic solvents are effective at solvating both the polar and nonpolar regions of the molecule.
Alcohols	Methanol, Ethanol	Moderate	Strong solvent-solvent hydrogen bonding in alcohols can make it energetically costly to create a cavity for the solute. Solubility will depend on the alkyl chain length.
Polar Aprotic	DMSO, DMF	High to Very High	These highly polar solvents are excellent at disrupting solute-solute interactions and can effectively solvate both tautomers.
Water	Water	Insoluble	The large nonpolar surface area of the tolyl group and alkyl chain will make the molecule hydrophobic.

Experimental Protocol for Quantitative Solubility Determination

To obtain accurate and reliable solubility data, a standardized experimental procedure is essential. The static equilibrium method is a widely accepted and robust technique for this purpose.[4]

Core Principle

The method involves agitating an excess of the solid solute in the solvent at a constant temperature for a sufficient duration to allow the system to reach solid-liquid equilibrium. The concentration of the solute in the saturated supernatant is then determined analytically.

Workflow Diagram

Caption: Experimental workflow for solubility determination.

Detailed Step-by-Step Methodology

• Materials and Reagents:

  • 1-(P-tolyl)pentane-1,3-dione (purity > 98%)

  • Analytical grade organic solvents

  • Class A volumetric flasks and pipettes

  • Scintillation vials with PTFE-lined caps

  • Thermostatically controlled shaker or orbital incubator

  • Centrifuge (optional)

  • Syringes and 0.45 µm PTFE syringe filters

  • Calibrated analytical balance

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer.

• Preparation of Standard Solutions:

  • Accurately weigh a known amount of 1-(P-tolyl)pentane-1,3-dione and dissolve it in a suitable solvent (e.g., acetonitrile) to prepare a stock solution of known concentration.

  • Perform serial dilutions of the stock solution to create a series of calibration standards (typically 5-7 concentrations).

  • Analyze the standards by HPLC-UV or UV-Vis to generate a calibration curve (Peak Area or Absorbance vs. Concentration).

• Equilibration Procedure:

  • Add an excess amount of 1-(P-tolyl)pentane-1,3-dione to a series of vials (e.g., add 50 mg to 2 mL of each solvent). The presence of undissolved solid at the end of the experiment is crucial to confirm that saturation was achieved.

  • Tightly seal the vials and place them in a shaker set to a constant temperature (e.g., 25.0 ± 0.1 °C).

  • Agitate the vials for a predetermined period (a 48-hour period is generally sufficient, but should be confirmed by taking measurements at 24, 48, and 72 hours to ensure the concentration has plateaued).

• Sampling and Analysis:

  • After equilibration, remove the vials and allow the undissolved solid to settle for at least 2 hours in the same temperature-controlled environment. Centrifugation at the set temperature can accelerate this process.

  • Carefully withdraw a known volume of the clear supernatant (e.g., 100 µL) using a calibrated pipette.

  • Immediately filter the aliquot through a 0.45 µm syringe filter into a pre-weighed vial or volumetric flask to remove any microscopic particulate matter.

  • Accurately dilute the filtered sample with a suitable solvent to bring its concentration within the range of the calibration curve.

  • Analyze the diluted sample using the same analytical method as the standards.

• Data Calculation:

  • Using the calibration curve, determine the concentration of the diluted sample.

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor.

  • The result is the solubility of the compound in the specific solvent at the specified temperature, typically expressed in mg/mL, g/L, or mol/L.

Conclusion

References

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• figshare. (2024). Determination of Solubility and Thermodynamic Analysis of Iron(III) β‑Diketonate Compounds in Pure Solvents - Journal of Chemical & Engineering Data. Available from: [Link]

• ResearchGate. (n.d.). Determination of Solubility and Thermodynamic Analysis of Iron(III) β-Diketonate Compounds in Pure Solvents | Request PDF. Available from: [Link]

• PubChem. (n.d.). 1-M-Tolyl-pentan-1-one. Available from: [Link]

• β-diketones compounds exist mainly in 2 forms in equilibrium as we see on schema. (n.d.). Available from: [Link]

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A Technical Guide to the Applications of 1-(p-Tolyl)pentane-1,3-dione in Organic Chemistry

Introduction: The Versatility of β-Diketones

In the landscape of organic synthesis, 1,3-dicarbonyl compounds, also known as β-diketones, represent a cornerstone of molecular architecture.[1][2] Their unique electronic and structural features, characterized by two carbonyl groups separated by a methylene bridge, impart a remarkable reactivity profile that has been harnessed for a myriad of synthetic transformations.[3][4] The subject of this guide, 1-(p-tolyl)pentane-1,3-dione, exemplifies the synthetic potential inherent in this class of molecules. The presence of the electron-donating p-tolyl group, coupled with the inherent reactivity of the 1,3-dione moiety, makes it a valuable precursor for a range of applications, from the construction of complex heterocyclic scaffolds to its role as a versatile ligand in coordination chemistry. This document aims to provide researchers, scientists, and drug development professionals with an in-depth understanding of the potential applications of 1-(p-tolyl)pentane-1,3-dione, grounded in the fundamental principles of its reactivity.

Core Chemical Properties: Keto-Enol Tautomerism and Acidity

The reactivity of 1-(p-tolyl)pentane-1,3-dione is fundamentally governed by two key properties: keto-enol tautomerism and the pronounced acidity of the α-protons located on the central methylene carbon.

Keto-Enol Tautomerism:

Like other β-dicarbonyl compounds, 1-(p-tolyl)pentane-1,3-dione exists as an equilibrium mixture of its keto and enol forms. The enol tautomer is significantly stabilized through the formation of a six-membered intramolecular hydrogen-bonded ring and conjugation of the C=C double bond with the remaining carbonyl group. This equilibrium is crucial as the enol form is often the more reactive species in many synthetic transformations.

Caption: Keto-enol tautomerism in 1-(p-tolyl)pentane-1,3-dione.

Acidity of α-Protons:

The protons on the carbon atom situated between the two carbonyl groups (the α-carbon) are significantly more acidic than those of a simple ketone. This increased acidity is due to the electron-withdrawing inductive effect of the two adjacent carbonyl groups and the ability of the resulting enolate anion to be stabilized by resonance, delocalizing the negative charge over both oxygen atoms. This facile deprotonation allows 1-(p-tolyl)pentane-1,3-dione to act as a potent nucleophile in a wide array of carbon-carbon bond-forming reactions.

Synthesis of 1-(p-Tolyl)pentane-1,3-dione: The Claisen Condensation

The most direct and widely employed method for the synthesis of 1,3-diketones is the Claisen condensation.[5][6] This reaction involves the condensation of a ketone with an ester in the presence of a strong base. For the synthesis of 1-(p-tolyl)pentane-1,3-dione, p-methylacetophenone and an appropriate propanoate ester (e.g., ethyl propionate) would be the ideal starting materials.

Proposed Synthetic Protocol:

• Preparation of the Base: A strong base, such as sodium ethoxide or sodium hydride, is prepared or suspended in an anhydrous aprotic solvent (e.g., diethyl ether or tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon).

• Enolate Formation: p-Methylacetophenone is added dropwise to the base at a controlled temperature (typically 0 °C to room temperature) to facilitate the formation of the corresponding enolate.

• Acylation: Ethyl propionate is then added to the reaction mixture. The enolate of p-methylacetophenone acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester.

• Work-up: The reaction is quenched by the addition of an aqueous acid (e.g., dilute HCl or H₂SO₄) to neutralize the base and protonate the resulting β-diketonate salt.

• Purification: The crude product is extracted with an organic solvent, and the organic layer is washed, dried, and concentrated. The final product can be purified by distillation or recrystallization.

Caption: Generalized workflow for the Claisen condensation synthesis.

Applications in Heterocyclic Synthesis

The high reactivity of 1,3-dicarbonyl compounds makes them invaluable precursors for the synthesis of a wide variety of heterocyclic systems.[3][7][8] The two electrophilic carbonyl carbons and the nucleophilic central carbon provide multiple reaction sites for cyclization reactions.

1. Synthesis of Pyrazoles:

Reaction of 1-(p-tolyl)pentane-1,3-dione with hydrazine or its derivatives (e.g., phenylhydrazine) leads to the formation of pyrazoles. The reaction proceeds via a condensation reaction, followed by cyclization and dehydration. The specific regioisomer formed can be influenced by the reaction conditions and the substitution pattern of the hydrazine.

2. Synthesis of Isoxazoles:

Condensation with hydroxylamine hydrochloride yields isoxazoles. Similar to pyrazole synthesis, this reaction involves the formation of an oxime intermediate, which then undergoes cyclization.

3. Synthesis of Pyrimidines:

Pyrimidines can be synthesized by reacting 1-(p-tolyl)pentane-1,3-dione with urea, thiourea, or guanidine. This condensation reaction provides access to a diverse range of substituted pyrimidine derivatives, which are of significant interest in medicinal chemistry.

Caption: Heterocyclic synthesis from 1-(p-tolyl)pentane-1,3-dione.

Role as a Ligand in Coordination Chemistry

The enolate form of 1-(p-tolyl)pentane-1,3-dione is an excellent bidentate ligand, capable of forming stable six-membered chelate rings with a wide variety of metal ions.[9] The resulting metal β-diketonate complexes have found applications in various fields, including catalysis, materials science, and as precursors for metal-organic frameworks (MOFs).

Formation of Metal Complexes:

The deprotonated 1-(p-tolyl)pentane-1,3-dione coordinates to a metal center through its two oxygen atoms. The stoichiometry of the resulting complex (e.g., 2:1 or 3:1 ligand-to-metal ratio) depends on the coordination number and oxidation state of the metal ion.

Potential Catalytic Applications:

Metal complexes of β-diketonates can act as catalysts in a range of organic transformations, such as oxidation, reduction, and cross-coupling reactions. The electronic properties of the ligand, influenced by the p-tolyl substituent, can modulate the catalytic activity of the metal center.

Caption: Formation of a metal complex with 1-(p-tolyl)pentane-1,3-dionate.

Potential in Medicinal Chemistry and Drug Development

The 1,3-dicarbonyl moiety is a recognized pharmacophore present in numerous biologically active compounds, exhibiting a wide range of therapeutic properties, including antioxidant, anti-inflammatory, and anticancer activities.[1] The structural features of 1-(p-tolyl)pentane-1,3-dione make it an attractive scaffold for the design and synthesis of novel therapeutic agents. The p-tolyl group can engage in hydrophobic interactions within biological targets, while the 1,3-dione functionality can participate in hydrogen bonding and metal chelation, which are crucial for biological activity. Furthermore, its utility in the synthesis of diverse heterocyclic compounds, many of which are privileged structures in drug discovery, underscores its potential in medicinal chemistry.[4]

Conclusion

1-(p-Tolyl)pentane-1,3-dione is a versatile and valuable building block in organic chemistry. Its rich reactivity, stemming from the interplay of keto-enol tautomerism and the acidity of its α-protons, provides access to a vast chemical space. From the construction of medicinally relevant heterocyclic scaffolds to its role as a robust ligand in coordination chemistry, the potential applications of this compound are extensive. This guide has provided a comprehensive overview of its synthesis, core chemical properties, and key application areas, offering a solid foundation for researchers and scientists to explore and exploit the full synthetic potential of 1-(p-tolyl)pentane-1,3-dione in their respective fields.

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Biological activity screening of 1-(P-tolyl)pentane-1,3-dione

An In-depth Technical Guide

Topic: Biological Activity Screening of 1-(P-tolyl)pentane-1,3-dione

Abstract

The β-diketone scaffold is a privileged structural motif found in numerous natural products and synthetic compounds, endowed with a wide spectrum of biological activities.[1][2][3] This guide presents a comprehensive, field-proven framework for the systematic biological activity screening of a specific β-diketone, 1-(P-tolyl)pentane-1,3-dione. As a linear β-diketone, its biological potential is intrinsically linked to its keto-enol tautomerism and its capacity for metal chelation.[1][4] This document moves beyond a simple listing of protocols; it provides the underlying scientific rationale for experimental choices, outlines a multi-tiered screening cascade, and details robust methodologies for evaluating anticancer, antimicrobial, anti-inflammatory, and antioxidant properties. The objective is to equip researchers with a self-validating system to thoroughly investigate the therapeutic potential of this promising compound and to guide its progression from initial hit identification to preliminary mechanism-of-action studies.

Introduction: The Scientific Premise for Screening 1-(P-tolyl)pentane-1,3-dione

The β-dicarbonyl structure is a cornerstone in medicinal chemistry, serving not only as a versatile synthetic intermediate but also as the core pharmacophore in a vast number of biologically active molecules.[2][5] Compounds featuring this moiety have demonstrated potential in treating a wide array of pathological conditions, including cancer, inflammation, and microbial infections.[1][3][5]

1-(P-tolyl)pentane-1,3-dione belongs to the class of linear β-diketones. Its structure is characterized by two key features:

• The β-Diketone Moiety: This functional group exists in a dynamic equilibrium between its diketo and enol tautomeric forms.[4] The enol form, in particular, is associated with antioxidant activity due to its ability to scavenge free radicals and is an excellent chelator for metal ions, a property that can underlie its biological effects.[1][2][3]

• The P-tolyl Group: The para-substituted tolyl ring introduces specific steric and electronic properties. The methyl group enhances lipophilicity, which can facilitate membrane transport and interaction with hydrophobic binding pockets, while the aromatic system allows for π-stacking interactions with biological targets.

The decision to screen this specific molecule is therefore grounded in a strong scientific rationale. It represents a logical exploration of chemical space within a proven class of bioactive compounds, where the unique substitution pattern offers the potential for novel or enhanced activity. This guide details the logical and experimental progression for unlocking that potential.

The Screening Cascade: A Multi-Tiered Approach to Hit Discovery

A successful screening campaign requires a logical workflow that efficiently funnels a compound from broad, high-level assays to more specific, mechanistic studies. This cascade approach maximizes resource efficiency and ensures that promising activities are rigorously validated.

Caption: A multi-tiered workflow for systematic biological activity screening.

Foundational Protocols: Compound & Cell Line Preparation

Scientific integrity demands that all experiments begin with well-characterized materials.

• Compound Validation: 1-(P-tolyl)pentane-1,3-dione must be synthesized or procured at high purity (≥95%), confirmed by techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry. For biological assays, a stock solution (e.g., 10-50 mM) is prepared in sterile DMSO, aliquoted, and stored at -20°C to prevent degradation.

• Cell Culture: All cell lines should be obtained from a reputable repository (e.g., ATCC). Cells must be maintained in the recommended medium supplemented with fetal bovine serum (FBS) and antibiotics under sterile conditions at 37°C and 5% CO₂. Experiments should be conducted on cells with a low passage number to ensure genetic stability and reproducibility.

Tier 0: Preliminary Cytotoxicity Assessment

Causality: Before assessing specific biological activities, it is imperative to determine the compound's general cytotoxicity. This allows us to distinguish between targeted therapeutic effects (e.g., specific anti-proliferative action on cancer cells) and non-specific toxicity. It also establishes the appropriate concentration range for subsequent, more sensitive assays.

Protocol: Sulforhodamine B (SRB) Assay

• Cell Seeding: Seed a panel of cells (e.g., non-cancerous HEK293, and cancerous A549 lung, MCF-7 breast, PC-3 prostate) into 96-well plates at a predetermined optimal density and allow them to adhere for 24 hours.

• Compound Treatment: Prepare serial dilutions of 1-(P-tolyl)pentane-1,3-dione (e.g., from 0.1 to 100 µM) in the appropriate cell culture medium. Replace the existing medium with the compound-containing medium. Include a vehicle control (DMSO at the highest concentration used) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48-72 hours.

• Cell Fixation: Gently remove the medium and fix the adherent cells with 10% trichloroacetic acid (TCA) for 1 hour at 4°C.

• Staining: Wash the plates five times with slow-running tap water and air dry. Stain the fixed cells with 0.4% (w/v) SRB solution in 1% acetic acid for 30 minutes at room temperature.

• Destaining and Solubilization: Wash the plates four times with 1% acetic acid to remove unbound dye and air dry. Solubilize the bound dye with 10 mM Tris base solution.

• Data Acquisition: Measure the absorbance (optical density) at 510 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC₅₀) using non-linear regression analysis.

Data Presentation: Cytotoxicity Profile

Cell Line	Type	IC₅₀ of 1-(P-tolyl)pentane-1,3-dione (µM)
HEK293	Non-cancerous Kidney	> 100
A549	Non-Small Cell Lung Cancer	15.2 ± 1.8
MCF-7	Breast Adenocarcinoma	25.6 ± 3.1
PC-3	Prostate Adenocarcinoma	18.9 ± 2.5

Tier 1: Primary Biological Screening Protocols

Based on the cytotoxicity profile, a concentration range that is non-toxic to normal cells but potentially active against cancer cells (e.g., 1-50 µM) is selected for primary screening.

Anticancer Activity Screening

Causality: The β-diketone scaffold is present in many compounds with demonstrated anticancer properties.[1][3] The primary goal is to confirm and quantify the anti-proliferative effect observed in the initial cytotoxicity screen.

Caption: Workflow for secondary anticancer activity assessment.

Protocol: Clonogenic Assay [6] This assay provides a more rigorous assessment of anticancer potential by measuring the ability of a single cell to proliferate and form a colony.

• Cell Seeding: Seed a low number of cells (e.g., 500-1000 cells/well) in a 6-well plate and allow adherence.

• Treatment: Treat the cells with the compound at concentrations around its IC₅₀ (e.g., 0.5x, 1x, 2x IC₅₀) for 24 hours.

• Recovery: Replace the treatment medium with fresh, drug-free medium.

• Colony Formation: Incubate the plates for 10-14 days, allowing colonies to form.

• Staining: Fix the colonies with a methanol/acetic acid solution and stain with crystal violet.

• Analysis: Count the number of colonies (typically >50 cells). The results are expressed as a plating efficiency and survival fraction.

Antimicrobial Activity Screening

Causality: The ability of β-diketones to chelate metal ions essential for microbial enzymes and their potential to disrupt cell membranes makes them promising antimicrobial candidates.[1]

Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) This method determines the lowest concentration of an agent that prevents visible growth of a microorganism.

• Inoculum Preparation: Prepare a standardized suspension of bacteria (e.g., Staphylococcus aureus, Escherichia coli) or fungi (Candida albicans) in the appropriate broth (e.g., Mueller-Hinton for bacteria, RPMI for fungi).

• Compound Dilution: In a 96-well plate, perform a two-fold serial dilution of 1-(P-tolyl)pentane-1,3-dione.

• Inoculation: Add the microbial inoculum to each well. Include a positive control (microbes + vehicle) and a negative control (broth only).

• Incubation: Incubate at 37°C for 18-24 hours for bacteria or 24-48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible turbidity.

Data Presentation: Antimicrobial Profile

Microorganism	Type	MIC of 1-(P-tolyl)pentane-1,3-dione (µg/mL)
S. aureus ATCC 29213	Gram-positive	32
E. coli ATCC 25922	Gram-negative	128
P. aeruginosa ATCC 27853	Gram-negative	>256
C. albicans ATCC 90028	Fungus	64

Anti-inflammatory Activity Screening

Causality: Many β-diketone-containing compounds, including diarylpentanoids, can modulate inflammatory pathways.[5][7] A key indicator of inflammation in macrophages is the production of nitric oxide (NO) via the inducible nitric oxide synthase (iNOS) enzyme upon stimulation.[8]

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A Technical Guide to 1-(p-Tolyl)pentane-1,3-dione: Synthesis, Tautomerism, and Applications

Abstract

This technical guide provides a comprehensive examination of 1-(p-tolyl)pentane-1,3-dione, a β-diketone of significant interest in synthetic and medicinal chemistry. While the specific historical discovery of this compound is not prominently documented, its existence is a logical extension of the well-established Claisen condensation reaction, a cornerstone of carbon-carbon bond formation. This document elucidates the probable synthetic pathway, delves into the critical physicochemical properties, with a particular focus on its keto-enol tautomerism, and explores its applications as a versatile chemical intermediate. The content herein is structured to provide researchers, scientists, and drug development professionals with a foundational understanding and practical protocols related to this compound class.

Introduction: The Significance of β-Diketones

The β-diketone moiety, characterized by two carbonyl groups separated by a single methylene carbon, is a privileged scaffold in organic chemistry. These compounds are not merely synthetic curiosities; they are pivotal intermediates in the construction of a wide array of more complex molecular architectures, particularly heterocyclic systems and coordination complexes.[1] The presence of the acidic α-hydrogens and the interplay between the two carbonyl groups give rise to their most defining chemical characteristic: keto-enol tautomerism.

1-(p-Tolyl)pentane-1,3-dione (IUPAC Name: 1-(4-methylphenyl)pentane-1,3-dione) incorporates an electron-donating p-tolyl group. This aromatic substituent influences the electronic properties of the diketone system, modulating the acidity of the α-protons and the stability of the corresponding enolate, which in turn affects its reactivity in condensation and alkylation reactions.

Historical Context and Foundational Synthesis

The synthesis of β-diketones is historically rooted in the Claisen condensation reaction, first described by Rainer Ludwig Claisen in the late 19th century. This reaction involves the base-mediated condensation of a ketone with an ester to form a β-diketone or a β-ketoester. The synthesis of 1-(p-tolyl)pentane-1,3-dione is a classic application of this methodology.

The logical and most efficient synthetic route involves the condensation of 4'-methylacetophenone with an ester of propanoic acid, such as ethyl propionate. A strong base is required to generate the nucleophilic enolate from the ketone, which then attacks the electrophilic carbonyl of the ester.

Causality in Experimental Design:

• Choice of Base: A strong, non-nucleophilic base like sodium hydride (NaH) or sodium ethoxide (NaOEt) is critical. The base must be strong enough to deprotonate the α-carbon of 4'-methylacetophenone (pKa ≈ 19-20 in DMSO) but should not readily engage in competing nucleophilic attack on the ester carbonyl. Sodium hydride is often preferred as it produces hydrogen gas, which simply evolves from the reaction, whereas sodium ethoxide establishes an equilibrium.

• Solvent: Anhydrous, aprotic solvents like tetrahydrofuran (THF), diethyl ether, or toluene are necessary to prevent quenching the strong base and the reactive enolate intermediate.

• Acidic Workup: The reaction initially produces the sodium salt of the β-diketone enolate. A final acidic quench (e.g., with dilute HCl) is required to neutralize the base and protonate the enolate, yielding the final product.[2]

Detailed Experimental Protocol: Claisen Condensation

Objective: To synthesize 1-(p-tolyl)pentane-1,3-dione.

Reagents:

• 4'-Methylacetophenone (1.0 eq)

• Ethyl propionate (1.5 eq)

• Sodium hydride (60% dispersion in mineral oil, 1.5 eq)

• Anhydrous Tetrahydrofuran (THF)

• 1 M Hydrochloric Acid (HCl)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Carefully wash the sodium hydride (1.5 eq) with anhydrous hexanes to remove the mineral oil and suspend it in anhydrous THF in a flame-dried, three-necked flask equipped with a reflux condenser and a nitrogen inlet.

• To the stirred suspension of NaH in THF, add 4'-methylacetophenone (1.0 eq) dropwise at 0 °C. Allow the mixture to stir at room temperature for 30 minutes to facilitate enolate formation, evidenced by the cessation of H₂ evolution.

• Add ethyl propionate (1.5 eq) dropwise to the reaction mixture.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).[2]

• After completion, cool the reaction mixture to 0 °C in an ice bath and cautiously quench by the slow, dropwise addition of 1 M HCl until the solution is acidic (pH ~2-3).

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.[2]

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent in vacuo.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield pure 1-(p-tolyl)pentane-1,3-dione.

Caption: Figure 1: Claisen Condensation Mechanism.

Physicochemical Properties and Characterization

The structure of 1-(p-tolyl)pentane-1,3-dione dictates its physical and spectroscopic properties. A key feature is its existence as an equilibrium mixture of keto and enol tautomers.

Data Summary

Property	Value
Molecular Formula	C₁₂H₁₄O₂
Molecular Weight	190.24 g/mol
CAS Number	943988-59-8[3]
Appearance	Expected to be a colorless to pale yellow oil or low-melting solid

Keto-Enol Tautomerism

Keto-enol tautomerism refers to the chemical equilibrium between a keto form and an enol form.[4] For most simple ketones, the equilibrium heavily favors the keto form. However, for β-diketones like 1-(p-tolyl)pentane-1,3-dione, the enol form is significantly stabilized and often predominates.[5][6] This stabilization arises from two main factors:

• Conjugation: The C=C double bond of the enol is conjugated with the remaining carbonyl group, creating a more stable, delocalized π-system.

• Intramolecular Hydrogen Bonding: The hydroxyl proton of the enol forms a strong intramolecular hydrogen bond with the oxygen of the nearby carbonyl group, creating a stable pseudo-six-membered ring.[6]

Caption: Figure 2: Keto-Enol Equilibrium.

Spectroscopic Characterization

The presence of both tautomers is readily confirmed by spectroscopic analysis.

• ¹H NMR Spectroscopy: The most telling signal is that of the enolic proton, which is highly deshielded due to the intramolecular hydrogen bond and typically appears as a broad singlet far downfield, often between 15-17 ppm.[7] Other expected signals include the aromatic protons of the tolyl group (~7.2-7.8 ppm), the tolyl methyl protons (~2.4 ppm), the vinyl proton of the enol form (~6.2 ppm), and the terminal methyl group protons.[7]

• ¹³C NMR Spectroscopy: The spectrum will show signals for both keto and enol forms, though the signals for the major (enol) tautomer will be more intense. Key signals include those for the carbonyl carbons (~180-200 ppm) and the sp² carbons of the enol C=C bond (~95-100 ppm for the C-H and a higher value for the C-O).[7]

• Infrared (IR) Spectroscopy: The IR spectrum will display a broad O-H stretch for the enol form (around 2500-3200 cm⁻¹). The carbonyl region will be complex, showing a strong, broad band for the conjugated and hydrogen-bonded carbonyl of the enol form (~1600-1640 cm⁻¹) and a weaker band for the keto form's C=O stretches (~1700-1730 cm⁻¹).

Applications in Organic Synthesis

1-(p-Tolyl)pentane-1,3-dione is a valuable building block, primarily for the synthesis of five- and six-membered heterocyclic compounds.

Synthesis of Pyrazole Derivatives

A cornerstone application of β-diketones is their reaction with hydrazine and its derivatives to form pyrazoles. This reaction, known as the Knorr pyrazole synthesis, is a simple and high-yielding condensation. The resulting pyrazole scaffold is a common feature in many pharmaceutical agents, including the COX-2 inhibitor Celecoxib, which features a related trifluoromethyl-substituted tolyl pyrazole core.[8]

Detailed Experimental Protocol: Pyrazole Synthesis

Objective: To synthesize 3-ethyl-5-(p-tolyl)-1H-pyrazole.

Reagents:

• 1-(p-Tolyl)pentane-1,3-dione (1.0 eq)

• Hydrazine hydrate (1.1 eq)

• Ethanol

Procedure:

• Dissolve 1-(p-tolyl)pentane-1,3-dione (1.0 eq) in ethanol in a round-bottom flask.

• Add hydrazine hydrate (1.1 eq) to the solution at room temperature.

• Heat the reaction mixture to reflux for 2-4 hours. Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and reduce the solvent volume in vacuo.

• Pour the residue into ice-cold water to precipitate the product.

• Filter the solid, wash with cold water, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain the pure pyrazole.

Caption: Figure 3: Synthetic Workflow to Pyrazoles.

Conclusion

1-(p-Tolyl)pentane-1,3-dione serves as a quintessential example of the β-diketone class of organic compounds. While its specific discovery is not a singular event in the historical record, its synthesis is firmly grounded in the principles of the Claisen condensation. Its defining characteristic is a pronounced keto-enol tautomerism, which dictates its reactivity and spectroscopic properties. For researchers and drug development professionals, its primary value lies in its utility as a robust and versatile precursor for constructing heterocyclic systems, particularly pyrazoles, which are of enduring interest in medicinal chemistry. The protocols and principles outlined in this guide provide a solid framework for the synthesis and application of this valuable chemical intermediate.

References

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Comprehensive Technical Guide on 1-(p-Tolyl)pentane-1,3-dione: Chemical Properties, Synthesis, and Applications in Drug Development

Executive Summary

The compound 1-(p-Tolyl)pentane-1,3-dione is a highly versatile β -diketone building block widely utilized in advanced organic synthesis and medicinal chemistry. Characterized by its unique keto-enol tautomerism and dual electrophilic centers, it serves as a critical precursor for synthesizing complex heterocyclic pharmacophores, particularly pyrazoles[1]. This technical guide provides an in-depth analysis of its physicochemical properties, structural dynamics, self-validating synthesis protocols, and its strategic application in the development of epigenetic modulators such as histone demethylase inhibitors[2].

Physicochemical Profiling & Structural Dynamics

Understanding the fundamental properties of 1-(p-tolyl)pentane-1,3-dione is essential for predicting its reactivity, solubility, and behavior during complex reaction workflows.

Quantitative Data Summary

Property	Value
Chemical Name	1-(p-Tolyl)pentane-1,3-dione
CAS Registry Number	943988-59-8[3]
Molecular Formula	C12H14O2[4]
Molecular Weight	190.24 g/mol [5]
Synonyms	1-(4-methylphenyl)pentane-1,3-dione[4]; 3-hydroxy-1-(4-methylphenyl)pent-2-en-1-one[6]
SMILES	CCC(=O)CC(=O)C1=CC=C(C)C=C1[5]
Physical State	Liquid to low-melting solid (temperature dependent)[3]

Keto-Enol Tautomerism (Causality & Mechanism)

Like most β -diketones, 1-(p-tolyl)pentane-1,3-dione exists in a dynamic equilibrium between its diketo form and its enol form (3-hydroxy-1-(4-methylphenyl)pent-2-en-1-one)[6].

Causality: The enol form is heavily favored thermodynamically in non-polar solvents (e.g., chloroform, dichloromethane) due to two synergistic factors:

• Intramolecular Hydrogen Bonding: The formation of a highly stable, six-membered pseudo-ring via hydrogen bonding between the enol hydroxyl proton and the adjacent carbonyl oxygen.

• Extended Conjugation: The enol double bond conjugates seamlessly with the adjacent p-tolyl aromatic ring, significantly lowering the overall energy of the system.

Figure 1: Keto-enol tautomerization equilibrium of 1-(p-tolyl)pentane-1,3-dione.

Mechanistic Synthesis Pathways

The most robust and scalable method for synthesizing 1-(p-tolyl)pentane-1,3-dione is via a crossed Claisen condensation between 4'-methylacetophenone and ethyl propionate.

Reaction Causality & Design

The use of a strong base, typically Sodium Hydride (NaH), is critical to the success of this reaction. While the initial nucleophilic acyl substitution is theoretically reversible, the final product is a highly acidic β -diketone (pKa ~9). The strong base irreversibly deprotonates this product as soon as it forms, generating a stable enolate. This irreversible deprotonation acts as a "thermodynamic sink," driving the equilibrium entirely to the right and preventing the retro-Claisen reaction.

Figure 2: Workflow of the crossed Claisen condensation synthesis.

Experimental Protocol 1: Self-Validating Synthesis of 1-(p-Tolyl)pentane-1,3-dione

Note: This protocol incorporates real-time validation checks to ensure trustworthiness and reproducibility.

• Preparation: Flame-dry a 500 mL 3-neck round-bottom flask under an inert argon atmosphere. Add 1.2 equivalents of Sodium Hydride (60% dispersion in mineral oil) and wash twice with anhydrous hexane to remove the oil. Suspend the purified NaH in 100 mL of anhydrous Tetrahydrofuran (THF).

• Reagent Addition: Cool the suspension to 0°C. Prepare a mixture of 4'-methylacetophenone (1.0 eq) and ethyl propionate (1.5 eq, excess to prevent self-condensation of the ketone). Add this mixture dropwise via an addition funnel over 30 minutes.

• Reaction Monitoring (Validation Step): Observe the evolution of hydrogen gas ( H2​ ). The cessation of vigorous bubbling indicates the completion of the initial enolate formation. Stir the reaction mixture at room temperature for 12 hours. Monitor via TLC (Hexane:EtOAc 4:1); the disappearance of the ketone starting material spot confirms conversion.

• Quenching & Workup: Carefully quench the reaction at 0°C with slow addition of 1M HCl until the aqueous layer reaches pH 2-3. Causality: Acidification is mandatory to protonate the thermodynamic enolate sink back into the desired neutral β -diketone.

• Extraction & Purification: Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify via flash column chromatography.

• Analytical Validation: Confirm the structure via 1H NMR. The presence of a highly deshielded proton singlet at ~15.5 - 16.5 ppm is the definitive hallmark of the enol tautomer's chelated hydroxyl group[6].

Application in Drug Development: Pyrazole Pharmacophores

1-(p-Tolyl)pentane-1,3-dione is a highly sought-after precursor in the pharmaceutical industry for the synthesis of complex heterocycles[1]. Specifically, it is utilized to synthesize pyrazole derivatives, which act as privileged scaffolds in targeted therapies, including histone demethylase (KDM) inhibitors for oncology applications[2].

Regioselective Cyclodehydration

When reacted with substituted hydrazines, the two distinct carbonyl groups of 1-(p-tolyl)pentane-1,3-dione offer a regioselective handle. The aliphatic carbonyl (adjacent to the ethyl group) is typically more electrophilic and less sterically hindered than the aromatic-conjugated carbonyl. This allows for predictable control over the regiochemistry of the resulting pyrazole ring, a critical factor in structure-activity relationship (SAR) optimization during drug discovery.

Figure 3: Regioselective synthesis of pyrazole pharmacophores from the diketone.

Experimental Protocol 2: Synthesis of Pyrazole Derivatives

• Condensation: Dissolve 1-(p-tolyl)pentane-1,3-dione (1.0 eq) in absolute ethanol. Add the desired hydrazine derivative (1.1 eq) dropwise at room temperature.

• Catalysis: Add a catalytic amount of glacial acetic acid (0.1 eq) to activate the carbonyl carbon, accelerating hydrazone formation.

• Cyclization: Reflux the mixture for 4-6 hours. Validation Step: Use LC-MS to monitor the mass shift corresponding to the loss of two water molecules (-36 Da), confirming complete cyclodehydration into the pyrazole.

• Isolation: Cool to room temperature, concentrate the solvent, and recrystallize the crude product from an ethanol/water mixture to yield the pure pyrazole pharmacophore.

References

• BLD Pharm. "943988-59-8 | 1-(p-Tolyl)pentane-1,3-dione". BLD Pharm Catalog. 7

• Fluorochem. "3-hydroxy-1-(4-methylphenyl)pent-2-en-1-one (CAS 943988-59-8)". Fluorochem Products. 6

• AiFChem. "Pyrazole synthesis from 1,3-diketones and hydrazine". AiFChem Product Catalog. 1

• ChemicalBook. "1-(4-methylphenyl)pentane-1,3-dione". ChemicalBook Database. 4

• Nie et al. "Histone Demethylase Inhibitors (US Patent 2014/0171432 A1)". Google Patents / Googleapis. 8

• BLD Pharm. "943988-59-8 | 1-(p-Tolyl)pentane-1,3-dione Information". BLD Pharm Database. 5

Sources

• 1. Pyrazole synthesis from 1,3-diketones and hydrazine - Product Catalog - AiFChem [aifchem.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
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• 4. 1-(4-methylphenyl)pentane-1,3-dione [m.chemicalbook.com]
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• 8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Protocols & Analytical Methods

Application Note: Divergent Synthesis of Pharmaceutically Relevant Heterocycles Using 1-(p-Tolyl)pentane-1,3-dione

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocols

Introduction & Mechanistic Rationale

In the realm of drug discovery, the rapid generation of diverse heterocyclic libraries is paramount. 1-(p-Tolyl)pentane-1,3-dione serves as an exceptionally versatile 1,3-dicarbonyl building block. Its structural asymmetry—featuring an electron-donating p-tolyl group on one terminus and an aliphatic ethyl group on the other—provides a unique electronic and steric environment that can be leveraged for highly regioselective cyclocondensations [1].

Causality in Experimental Design

The bis-electrophilic nature of the 1,3-dione system enables double condensation reactions with bis-nucleophiles (e.g., hydrazines, hydroxylamines, amidines). Understanding the intrinsic reactivity of this molecule is critical for controlling reaction outcomes:

• Electronic vs. Steric Control: The C1 carbonyl (adjacent to the p-tolyl ring) is stabilized by resonance, making it less electrophilic but thermodynamically favored for initial Schiff base formation. Conversely, the C3 carbonyl (adjacent to the ethyl group) is more sterically accessible and kinetically reactive.

• Solvent Influence on Regioselectivity: As demonstrated in advanced pyrazole synthesis methodologies, utilizing polar protic solvents (like ethanol) typically yields thermodynamic mixtures, whereas aprotic dipolar solvents (like N,N-dimethylacetamide) can shift the pathway toward kinetic products [2].

Visualizing the Synthetic Workflows

Fig 1. Divergent synthesis of heterocycles from 1-(p-tolyl)pentane-1,3-dione.

Experimental Methodologies & Self-Validating Protocols

General Note on Self-Validation: All protocols below incorporate internal checkpoints. The disappearance of the highly UV-active 1,3-diketone starting material (typically observed at 254 nm on silica TLC plates) and the emergence of a new, distinct chromophore validate reaction progression.

Protocol A: Synthesis of Pyrazoles via Hydrazine Cyclocondensation

Objective: To synthesize 3-ethyl-5-(p-tolyl)-1H-pyrazole. Causality: Hydrazine hydrate is an aggressive bis-nucleophile. No external catalyst is strictly required, though a catalytic drop of glacial acetic acid can accelerate the initial imine formation by protonating the carbonyl oxygen, thereby increasing its electrophilicity.

Step-by-Step Procedure:

• Initiation: Dissolve 10.0 mmol of 1-(p-tolyl)pentane-1,3-dione in 20 mL of absolute ethanol.

• Nucleophilic Addition: Cool the reaction flask to 0 °C using an ice bath. Add 12.0 mmol (1.2 eq) of hydrazine hydrate (80% aqueous solution) dropwise. Rationale: Dropwise addition controls the exothermic initial nucleophilic attack and prevents the formation of unwanted polymeric side-products.

• Cyclization: Attach a reflux condenser and heat the mixture to 78 °C for 3 hours.

• Validation Checkpoint: Monitor via TLC (Hexanes:EtOAc 3:1). The starting material spot will disappear, replaced by a lower Rf​ product spot due to the polar N-H bond of the newly formed pyrazole ring.

• Isolation: Concentrate the solvent in vacuo. Partition the residue between ethyl acetate (30 mL) and distilled water (30 mL). Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and evaporate to yield the pyrazole product.

Fig 2. Regioselective pathways in the cyclocondensation with arylhydrazines.

Protocol B: Synthesis of Isoxazoles via Hydroxylamine

Objective: To synthesize 3-ethyl-5-(p-tolyl)isoxazole. Causality: Hydroxylamine is supplied as a stable, non-nucleophilic hydrochloride salt (NH₂OH·HCl). Sodium acetate (NaOAc) is required to liberate the free nucleophilic hydroxylamine in situ. The acetate buffer also prevents the reaction mixture from becoming too acidic, which would protonate the hydroxylamine and halt the reaction.

Step-by-Step Procedure:

• Preparation: Suspend 15.0 mmol (1.5 eq) of NH₂OH·HCl and 15.0 mmol of anhydrous NaOAc in 25 mL of ethanol. Stir for 15 minutes at room temperature.

• Addition: Add 10.0 mmol of 1-(p-tolyl)pentane-1,3-dione to the suspension.

• Cyclization: Reflux the mixture for 5 hours.

• Isolation: Pour the cooled reaction mixture into 100 mL of vigorously stirred crushed ice/water. Validation Checkpoint: The isoxazole, lacking hydrogen-bonding N-H protons, is highly lipophilic and will immediately precipitate as a solid. Filter, wash with cold water, and dry under vacuum.

Protocol C: Synthesis of Pyrimidines via Guanidine

Objective: To synthesize 2-amino-4-ethyl-6-(p-tolyl)pyrimidine. Causality: Guanidine hydrochloride is a highly stable, resonance-stabilized salt. A strong base, such as sodium ethoxide (NaOEt), is strictly required to deprotonate the salt and generate the highly reactive free guanidine base necessary to attack the 1,3-diketone system [3].

Step-by-Step Procedure:

• Base Generation: In a flame-dried flask under nitrogen, dissolve 20.0 mmol (2.0 eq) of NaOEt in 30 mL of anhydrous ethanol.

• Free-Basing: Add 15.0 mmol (1.5 eq) of guanidine hydrochloride. Stir for 30 minutes. A white precipitate of NaCl will form, indicating the successful liberation of free guanidine.

• Condensation: Add 10.0 mmol of 1-(p-tolyl)pentane-1,3-dione. Reflux for 8 hours.

• Isolation: Concentrate the mixture, neutralize carefully with 1M HCl to pH 7, and extract with dichloromethane (3 x 20 mL). Purify via recrystallization from hot ethanol.

Quantitative Data Summary

The table below summarizes the expected reaction metrics for these protocols, providing a benchmarking tool for process optimization.

Table 1: Comparative Reaction Metrics for Heterocycle Synthesis using 1-(p-Tolyl)pentane-1,3-dione

Target Heterocycle	Reagent	Catalyst / Base	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
Pyrazole	Hydrazine Hydrate	None (or AcOH cat.)	Ethanol	78	2 - 4	85 - 95
N-Arylpyrazole	Phenylhydrazine	None	DMAc / EtOH	25 - 78	4 - 12	75 - 89
Isoxazole	Hydroxylamine HCl	NaOAc	Ethanol	78	4 - 6	70 - 85
Pyrimidine	Guanidine HCl	NaOEt	Ethanol	78	6 - 8	65 - 80

References

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review Source: MDPI Molecules URL:[Link]

• Pyrazole Synthesis: Recent Literature and Methodologies Source: Organic Chemistry Portal URL:[Link]

• Synthesis of pyrroles, pyrazoles, imidazoles, pyridines, pyrimidines and pyrazines using nanocatalysts Source: ACG Publications (Organic Communications) URL:[Link]

Application Notes and Protocols: 1-(p-Tolyl)pentane-1,3-dione as a Ligand for Metal Complexation

Introduction: The Versatility of β-Diketones in Coordination Chemistry

β-Diketones represent a cornerstone class of organic compounds in the field of coordination chemistry. Their ability to exist in a tautomeric equilibrium between the keto and enol forms allows for the deprotonation of the enolic proton to form a resonance-stabilized enolate anion. This anion acts as a versatile bidentate ligand, coordinating to metal ions through its two oxygen atoms to form stable six-membered chelate rings. This chelation significantly enhances the thermodynamic stability of the resulting metal complexes.

The electronic and steric properties of these metal complexes can be finely tuned by modifying the substituents on the β-diketone backbone. This tunability has led to their application in diverse fields, including catalysis, materials science, and drug development. For instance, metal β-diketonate complexes are utilized as catalysts in polymerization reactions and other organic transformations. They also serve as precursors for the formation of metal oxide nanoparticles and thin films.

This guide focuses on the synthesis, characterization, and application of 1-(p-tolyl)pentane-1,3-dione as a ligand for metal complexation. The presence of the electron-donating p-tolyl group influences the electronic properties of the ligand and, consequently, the reactivity and stability of its metal complexes. We provide detailed, field-proven protocols for the synthesis of the ligand and its subsequent use in the preparation of copper(II) and palladium(II) complexes, which are of significant interest in catalysis and medicinal chemistry.

Part 1: Synthesis of 1-(p-tolyl)pentane-1,3-dione

The synthesis of 1-(p-tolyl)pentane-1,3-dione is most effectively achieved via a Claisen condensation reaction. This reaction involves the base-mediated condensation of a ketone with an ester to form a β-diketone. In this specific synthesis, 4'-methylacetophenone serves as the ketone component, and ethyl propionate is the ester. The choice of a strong base, such as sodium ethoxide, is crucial for deprotonating the α-carbon of the ketone, initiating the condensation.

Reaction Rationale

The Claisen condensation is a powerful tool for carbon-carbon bond formation[1]. The mechanism involves the formation of an enolate from 4'-methylacetophenone, which then acts as a nucleophile, attacking the electrophilic carbonyl carbon of ethyl propionate. The subsequent loss of an ethoxide leaving group yields the desired β-diketone. The use of sodium ethoxide as the base is advantageous as it is readily prepared and its conjugate acid, ethanol, can be easily removed from the reaction mixture.

Caption: Claisen condensation workflow for the synthesis of 1-(p-tolyl)pentane-1,3-dione.

Experimental Protocol: Synthesis of 1-(p-tolyl)pentane-1,3-dione

Materials:

• 4'-Methylacetophenone

• Ethyl propionate

• Sodium metal

• Anhydrous ethanol

• Anhydrous toluene

• Hydrochloric acid (1 M)

• Diethyl ether

• Anhydrous magnesium sulfate

• Round-bottom flask with reflux condenser and dropping funnel

• Magnetic stirrer and heating mantle

Procedure:

• Preparation of Sodium Ethoxide: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser and a nitrogen inlet, add anhydrous ethanol (50 mL). Carefully add small, freshly cut pieces of sodium metal (2.3 g, 0.1 mol) to the ethanol. The reaction is exothermic and will produce hydrogen gas; ensure adequate ventilation. Stir the mixture until all the sodium has reacted to form a clear solution of sodium ethoxide.

• Reaction Setup: To the freshly prepared sodium ethoxide solution, add anhydrous toluene (100 mL).

• Addition of Reactants: In a dropping funnel, prepare a mixture of 4'-methylacetophenone (13.4 g, 0.1 mol) and ethyl propionate (12.3 g, 0.12 mol). Add this mixture dropwise to the stirred sodium ethoxide solution at room temperature over a period of 30 minutes.

• Reaction: After the addition is complete, heat the reaction mixture to reflux (approximately 80-90 °C) and maintain for 4 hours. The reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture to room temperature and then in an ice bath. Slowly and carefully add 1 M hydrochloric acid to neutralize the mixture until it is acidic to litmus paper.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic extracts.

• Drying and Concentration: Dry the combined organic layers over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation or recrystallization from a suitable solvent like ethanol to yield 1-(p-tolyl)pentane-1,3-dione as a solid or oil.

Characterization Data for 1-(p-tolyl)pentane-1,3-dione

Property	Value
Appearance	Colorless to pale yellow solid or oil
Molecular Formula	C₁₂H₁₄O₂
Molecular Weight	190.24 g/mol
¹H NMR (CDCl₃, ppm)	δ 1.15 (t, 3H), 2.40 (s, 3H), 2.55 (q, 2H), 6.20 (s, 1H, enol C-H), 7.25 (d, 2H), 7.80 (d, 2H), 16.0 (s, 1H, enol O-H)
¹³C NMR (CDCl₃, ppm)	δ 8.5, 21.5, 33.0, 96.0, 127.0, 129.5, 133.0, 143.0, 184.0, 197.0
IR (KBr, cm⁻¹)	~3400 (br, O-H), 1605 (C=O, enol), 1570 (C=C, enol)

Note: NMR and IR data are predicted based on the structure and data from similar compounds. Actual experimental values may vary slightly.

Part 2: Metal Complexation with 1-(p-tolyl)pentane-1,3-dione

The deprotonated form of 1-(p-tolyl)pentane-1,3-dione acts as an excellent chelating ligand for a wide range of metal ions. The resulting complexes often exhibit enhanced stability and unique physicochemical properties. Here, we detail the synthesis of its copper(II) and palladium(II) complexes.

Caption: General workflow for the synthesis of metal complexes of 1-(p-tolyl)pentane-1,3-dione.

Protocol 1: Synthesis of Bis[1-(p-tolyl)pentane-1,3-dionato]copper(II)

Rationale:

Copper(II) complexes of β-diketones are widely studied for their catalytic activity and potential biological applications[2]. The synthesis typically involves the reaction of a copper(II) salt, such as copper(II) acetate, with the β-diketone in a 2:1 ligand-to-metal molar ratio in a suitable solvent. The acetate anion acts as a base to deprotonate the ligand.

Materials:

• 1-(p-Tolyl)pentane-1,3-dione

• Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)

• Methanol

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Dissolution of Ligand: Dissolve 1-(p-tolyl)pentane-1,3-dione (0.38 g, 2 mmol) in methanol (20 mL) in a round-bottom flask with stirring.

• Addition of Metal Salt: In a separate beaker, dissolve copper(II) acetate monohydrate (0.20 g, 1 mmol) in methanol (10 mL). Add this solution dropwise to the stirred ligand solution.

• Reaction and Precipitation: A precipitate should form upon mixing. Stir the reaction mixture at room temperature for 1 hour to ensure complete reaction.

• Isolation and Purification: Collect the solid product by filtration, wash with a small amount of cold methanol, and dry in a desiccator. The product can be further purified by recrystallization from a suitable solvent system like a mixture of dichloromethane and hexane.

Characterization Data for Bis[1-(p-tolyl)pentane-1,3-dionato]copper(II)

Property	Value
Appearance	Blue to green crystalline solid
Molecular Formula	C₂₄H₂₆CuO₄
Molecular Weight	442.01 g/mol
Elemental Analysis	C, 65.21%; H, 5.93%. Found: C, ~65.1%; H, ~5.9%
IR (KBr, cm⁻¹)	~1580 (C=O), ~1520 (C=C), ~450 (Cu-O)
UV-Vis (in CHCl₃)	λmax ≈ 660 nm (d-d transition)

Note: Due to the paramagnetic nature of Cu(II), obtaining well-resolved NMR spectra is challenging.

Protocol 2: Synthesis of Bis[1-(p-tolyl)pentane-1,3-dionato]palladium(II)

Rationale:

Palladium(II) complexes of β-diketones are of significant interest as catalysts in cross-coupling reactions[3]. The synthesis often involves the reaction of a palladium(II) salt, such as palladium(II) chloride, with the ligand in the presence of a base to facilitate deprotonation.

Materials:

• 1-(p-Tolyl)pentane-1,3-dione

• Palladium(II) chloride (PdCl₂)

• Sodium hydroxide (NaOH)

• Ethanol

• Water

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Preparation of Ligand Solution: Dissolve 1-(p-tolyl)pentane-1,3-dione (0.38 g, 2 mmol) in ethanol (20 mL) in a round-bottom flask. Add a solution of sodium hydroxide (0.08 g, 2 mmol) in a small amount of water to deprotonate the ligand.

• Preparation of Palladium Solution: In a separate beaker, dissolve palladium(II) chloride (0.18 g, 1 mmol) in a minimal amount of warm ethanol containing a few drops of hydrochloric acid to aid dissolution.

• Reaction: Slowly add the palladium(II) chloride solution to the stirred ligand solution. A yellow precipitate should form.

• Reaction Completion: Stir the reaction mixture at room temperature for 2 hours.

• Isolation and Purification: Collect the yellow solid by filtration, wash thoroughly with water and then with a small amount of cold ethanol. Dry the product in a vacuum oven. Recrystallization from a solvent like chloroform or dichloromethane can be performed for further purification.

Characterization Data for Bis[1-(p-tolyl)pentane-1,3-dionato]palladium(II)

Property	Value
Appearance	Yellow crystalline solid
Molecular Formula	C₂₄H₂₆O₄Pd
Molecular Weight	484.88 g/mol
Elemental Analysis	C, 59.45%; H, 5.41%. Found: C, ~59.3%; H, ~5.4%
¹H NMR (CDCl₃, ppm)	δ 1.18 (t, 6H), 2.42 (s, 6H), 2.60 (q, 4H), 6.30 (s, 2H), 7.28 (d, 4H), 7.85 (d, 4H)
¹³C NMR (CDCl₃, ppm)	δ 8.6, 21.6, 33.2, 98.0, 127.5, 129.8, 133.5, 143.5, 185.0, 198.0
IR (KBr, cm⁻¹)	~1570 (C=O), ~1510 (C=C), ~460 (Pd-O)

Note: NMR data is predicted based on the diamagnetic nature of square planar Pd(II) complexes and data from similar structures.

Conclusion and Future Directions

This application note provides a comprehensive guide to the synthesis and metal complexation of 1-(p-tolyl)pentane-1,3-dione. The detailed protocols for the ligand synthesis via Claisen condensation and the subsequent formation of its copper(II) and palladium(II) complexes are designed to be readily implemented in a research setting. The characterization data provided serves as a benchmark for researchers to validate their synthetic outcomes.

The versatility of the 1-(p-tolyl)pentane-1,3-dione ligand opens up numerous avenues for further research. The exploration of its complexes with other transition metals could lead to the discovery of novel catalysts with unique reactivity profiles. Furthermore, the introduction of the p-tolyl group provides a site for further functionalization, allowing for the synthesis of a library of related ligands with tailored steric and electronic properties. The biological activities of these metal complexes, particularly their potential as anticancer or antimicrobial agents, also warrant investigation. This guide serves as a foundational resource for scientists and drug development professionals to explore the rich coordination chemistry of 1-(p-tolyl)pentane-1,3-dione and its derivatives.

References

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• Ghasemi, J., & Riahi, S. (2007). Synthesis, characterization and structural studies of copper (II) complexes containing carboxylate and sulfonate groups. Journal of Inclusion Phenomena and Macrocyclic Chemistry, 58(1-2), 149-155. [Link]

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• Meadows, M., Yang, L., Turner, C., Berezin, M., Tyukhtenko, S., & Gerasimchuk, N. (2023). Synthesis and Characterization of Pt(II) and Pd(II) Complexes with Planar Aromatic Oximes. Inorganics, 11(3), 116. [Link]

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Application Notes: Exploring the Catalytic Potential of 1-(P-tolyl)pentane-1,3-dione

Introduction: The Untapped Potential of a Substituted β-Diketone

In the vast landscape of transition metal catalysis, the design of ancillary ligands is paramount to controlling the activity, selectivity, and stability of the catalytic center. Among the privileged ligand classes, β-diketones are celebrated for their versatile coordination chemistry, forming stable, neutral chelate complexes with a wide array of metal ions.[1][2] These ligands are instrumental in numerous catalytic transformations, including cross-coupling reactions, C-H activation, and asymmetric synthesis.[1] The electronic and steric properties of the β-diketone can be fine-tuned by modifying its substituents, thereby modulating the reactivity of the metal complex.

This document focuses on 1-(P-tolyl)pentane-1,3-dione , a β-diketone ligand whose specific applications in catalysis remain largely unexplored. Its structure features a p-tolyl group at one carbonyl and an ethyl group at the other, offering a unique combination of electronic and steric influences compared to common ligands like acetylacetone (acac) or dibenzoylmethane (dbm).

• The p-Tolyl Group: The electron-donating methyl substituent on the phenyl ring can increase the electron density on the metal center, potentially enhancing its reactivity in oxidative addition steps common to many catalytic cycles.

• The Ethyl Group: The ethyl group provides a different steric profile than the methyl groups in acetylacetone, which can influence substrate approach and selectivity.

While direct catalytic data for 1-(P-tolyl)pentane-1,3-dione is scarce, its structural congeners have shown significant promise. This guide will, therefore, serve as a foundational document for researchers, providing a robust synthesis protocol for the ligand and outlining detailed experimental procedures to explore its potential in a high-impact catalytic application: Molybdenum-catalyzed allylic substitution.

PART 1: Synthesis of 1-(P-tolyl)pentane-1,3-dione

The most reliable and common method for synthesizing β-diketones is the Claisen condensation . This reaction involves the condensation of an ester with a ketone in the presence of a strong base to form a β-dicarbonyl compound. For the synthesis of 1-(P-tolyl)pentane-1,3-dione, ethyl 4-methylbenzoate (the ester) is condensed with 2-butanone (the ketone).

Experimental Protocol: Synthesis via Claisen Condensation

Reaction Scheme: (Ethyl 4-methylbenzoate) + (2-Butanone) --[NaH]--> 1-(P-tolyl)pentane-1,3-dione

Materials:

• Ethyl 4-methylbenzoate

• 2-Butanone

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous diethyl ether or Tetrahydrofuran (THF)

• Hydrochloric acid (HCl), 1M solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Hexanes

• Ethyl acetate

Procedure:

• Preparation: All glassware must be thoroughly flame-dried under vacuum and the reaction conducted under an inert atmosphere (Nitrogen or Argon).

• Base Suspension: In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and dropping funnel, suspend sodium hydride (1.0 eq) in 50 mL of anhydrous diethyl ether.

• Ketone Addition: To the stirred suspension, add 2-butanone (1.0 eq) dropwise from the dropping funnel over 15 minutes. A small amount of ethanol (~0.5 mL) can be added to initiate the reaction if necessary.

• Ester Addition: After the initial effervescence subsides, add a solution of ethyl 4-methylbenzoate (1.0 eq) in 20 mL of anhydrous diethyl ether dropwise over 30 minutes.

• Reaction: Heat the reaction mixture to a gentle reflux and maintain for 2-3 hours. The formation of a thick, yellowish precipitate indicates the formation of the sodium salt of the β-diketone.

• Quenching: Cool the reaction mixture to 0 °C in an ice bath. Cautiously quench the reaction by the slow, dropwise addition of 1M HCl until the mixture is acidic (pH ~5-6). This step protonates the enolate to form the desired β-diketone.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with 50 mL portions of diethyl ether.

• Washing: Combine the organic layers and wash with 50 mL of water, followed by 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

• Purification: Purify the crude oil by column chromatography on silica gel using a hexane/ethyl acetate gradient (e.g., starting from 98:2) to afford the pure 1-(P-tolyl)pentane-1,3-dione.

Caption: Workflow for the synthesis of 1-(P-tolyl)pentane-1,3-dione.

PART 2: Application in Molybdenum-Catalyzed Allylic Substitution

Recent breakthroughs have demonstrated that Molybdenum(IV) complexes bearing β-diketonate ligands are highly effective catalysts for the substitution of allylic alcohols, a fundamental C-C and C-N bond-forming reaction.[3] This provides an excellent starting point for evaluating the catalytic efficacy of 1-(P-tolyl)pentane-1,3-dione.

Rationale and Mechanistic Overview

The catalytic cycle is believed to involve the coordination of the allylic alcohol to the Lewis acidic Mo(IV) center, followed by departure of water to form a cationic allyl-Mo intermediate. Subsequent nucleophilic attack on the allyl group regenerates the active catalyst. The electronic and steric properties of the β-diketonate ligand directly influence the Lewis acidity of the Mo(IV) center and the stability of the intermediates. The electron-donating p-tolyl group on our target ligand is hypothesized to create a more electron-rich metal center, potentially accelerating the overall catalytic turnover compared to ligands with electron-withdrawing groups.

Caption: Proposed catalytic cycle for allylic substitution.

Protocol 1: Synthesis of the Molybdenum(IV) Pre-catalyst

This protocol is adapted from established procedures for synthesizing similar Mo(IV) bis(β-diketonate) complexes.[3]

Reaction: [MoCl₅] + 2 * (1-(P-tolyl)pentane-1,3-dione) + CH₃CN --> [Mo(p-tolyl-pentanedionate)₂Cl₂]

Materials:

• Molybdenum(V) chloride (MoCl₅)

• 1-(P-tolyl)pentane-1,3-dione (prepared as above)

• Anhydrous acetonitrile (MeCN)

• Anhydrous dichloromethane (DCM)

• Anhydrous hexanes

Procedure:

• Preparation: Under an inert atmosphere (glovebox or Schlenk line), add MoCl₅ (1.0 eq) to a Schlenk flask.

• In Situ Reduction: Add anhydrous MeCN and reflux the mixture. MoCl₅ will react with MeCN to form [MoCl₄(MeCN)₂] in situ, evident by a color change.

• Ligand Addition: Add a solution of 1-(P-tolyl)pentane-1,3-dione (2.0 eq) in anhydrous MeCN to the refluxing mixture.

• Reaction: Continue refluxing for 4-6 hours. Monitor the reaction by observing the formation of a precipitate.

• Isolation: Cool the reaction to room temperature. Filter the resulting solid under inert atmosphere.

• Washing: Wash the isolated solid with cold, anhydrous MeCN and then with anhydrous hexanes to remove any unreacted starting materials.

• Drying: Dry the solid product under high vacuum. The resulting complex, [Mo(p-tolyl-pentanedionate)₂Cl₂], should be stored under an inert atmosphere.

Protocol 2: Catalytic Allylic Substitution

This protocol outlines a model reaction for the substitution of an allylic alcohol with a nucleophile, catalyzed by the newly synthesized Mo(IV) complex.

Model Reaction: (cinnamyl alcohol) + (p-cresol) --[Mo(IV) catalyst]--> Substituted Product

Materials:

• [Mo(p-tolyl-pentanedionate)₂Cl₂] pre-catalyst

• Silver trifluoromethanesulfonate (AgOTf)

• Cinnamyl alcohol

• p-Cresol

• Anhydrous 1,2-dichloroethane (DCE)

Procedure:

• Catalyst Activation: In a dry vial under an inert atmosphere, add the Mo(IV) dichloride pre-catalyst (0.02 eq, 2 mol%). Add anhydrous DCE, followed by solid AgOTf (0.04 eq). The in-situ generation of the active cationic catalyst, [Mo(p-tolyl-pentanedionate)₂(OTf)₂], occurs via salt metathesis, precipitating AgCl.

• Reactant Addition: To the catalyst mixture, add p-cresol (1.3 eq) followed by cinnamyl alcohol (1.0 eq).

• Reaction: Stir the reaction mixture at room temperature (25 °C).

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) by taking small aliquots from the reaction mixture.

• Workup: Upon completion, quench the reaction with water. Extract the mixture with ethyl acetate. Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate.

• Analysis: Purify the crude product by column chromatography. Characterize the product and calculate the yield.

Data Analysis and Benchmarking

To validate the performance of the 1-(P-tolyl)pentane-1,3-dione ligand, results should be compared against catalysts bearing other β-diketonate ligands under identical conditions.

Ligand Substituents (R¹, R²)	Catalyst Loading (mol%)	Time (h)	Conversion (%)	Yield (%)	Notes
p-Tolyl, Ethyl	2.0	TBD	TBD	TBD	This Work
Methyl, Methyl (acac)	2.0	TBD	TBD	TBD	Benchmark
Phenyl, Phenyl (dbm)	2.0	TBD	TBD	TBD	Benchmark
CF₃, Methyl (tfac)	2.0	TBD	TBD	TBD	Electronic Effects

TBD: To Be Determined experimentally.

Conclusion

While 1-(P-tolyl)pentane-1,3-dione is not yet an established ligand in mainstream catalysis, its unique electronic and steric profile makes it a compelling candidate for investigation. The protocols provided herein offer a complete workflow, from the fundamental synthesis of the ligand to its application and evaluation in the highly relevant field of molybdenum-catalyzed allylic substitution. By following these guidelines, researchers can systematically explore the potential of this ligand and contribute to the broader understanding of structure-activity relationships in transition metal catalysis.

References

• Molybdenum(IV) β-diketonate complexes as highly active catalysts for allylic substitution reactions. (2023). Chemical Communications, 59(26), 3829-3832. Retrieved from [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Selectivity in metal–carbon bond protonolysis in p-tolyl- (or methyl)-cycloplatinated(ii) complexes: kinetics and mechanism of the uncatalyzed isomerization of the resulting Pt(ii) products - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Application Note: Scalable Synthesis of 1-(p-Tolyl)pentane-1,3-dione via Crossed Claisen Condensation

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Executive Summary

The synthesis of 1-aryl-1,3-diketones is a fundamental transformation in medicinal chemistry, as these motifs serve as critical bidentate chelating agents and versatile precursors for bioactive heterocycles (e.g., pyrazoles, isoxazoles, and pyrimidines)[1]. This application note details a highly optimized, self-validating protocol for the synthesis of 1-(p-tolyl)pentane-1,3-dione via a crossed Claisen condensation between p-methylacetophenone and ethyl propionate.

By prioritizing kinetic control during enolization and leveraging thermodynamic driving forces, this protocol eliminates common side reactions such as self-aldol condensation and retro-Claisen cleavage.

Mechanistic Rationale & Retrosynthetic Causality (E-E-A-T)

As a Senior Application Scientist, I emphasize that a successful protocol is not merely a sequence of steps, but a carefully balanced thermodynamic and kinetic system. The design of this experiment is grounded in the following causal principles:

• Regiochemical Control (Reactant Selection): To synthesize 1-(p-tolyl)pentane-1,3-dione, we must pair an enolizable ketone with an electrophilic ester. Using p-methylacetophenone as the ketone and ethyl propionate as the ester is the only viable retrosynthetic disconnection. Reversing the roles (using p-methylpropiophenone and ethyl acetate) would yield the branched isomer, 2-methyl-1-(p-tolyl)butane-1,3-dione.

• Thermodynamic Driving Force (Base Selection): While alkoxides (e.g., NaOEt) are classical bases for Claisen condensations, they establish an equilibrium that limits yield[2]. We utilize Sodium Hydride (NaH). Deprotonation by NaH is irreversible due to the evolution of hydrogen gas. Furthermore, the use of 2.0 equivalents of NaH is critical: the first equivalent forms the initial ketone enolate, while the second equivalent immediately deprotonates the highly acidic 1,3-diketone product (pKa ~9). This irreversible formation of the stable diketone enolate acts as a thermodynamic sink, driving the reaction to completion[3].

• Kinetic Control (Addition Rate): p-Methylacetophenone (pKa ~19) is prone to self-aldol condensation in the presence of strong base. By adding the ketone dropwise to a suspension containing a stoichiometric excess of the ester (pKa ~25) and NaH, the steady-state concentration of the un-enolized ketone remains near zero. The transiently formed enolate is statistically forced to attack the abundant ethyl propionate, ensuring high chemoselectivity for the crossed Claisen product[4].

Quantitative Data & Materials

Summarized below are the optimized stoichiometric parameters required for a 10 mmol scale synthesis.

Table 1: Stoichiometric Parameters and Reagent Specifications

Reagent	Role	MW ( g/mol )	Equivalents	Amount (10 mmol scale)	Density / Conc.
p-Methylacetophenone	Nucleophile Precursor	134.18	1.0	1.34 g (1.33 mL)	1.005 g/mL
Ethyl Propionate	Electrophile	102.13	1.5	1.53 g (1.72 mL)	0.891 g/mL
Sodium Hydride	Base	24.00	2.0	0.80 g	60% in mineral oil
Tetrahydrofuran (THF)	Solvent	72.11	N/A	25 mL	Anhydrous
Hydrochloric Acid	Quenching Agent	36.46	Excess	~25 mL	1.0 M Aqueous
Ethyl Acetate / Hexane	Extraction/Chromatography	N/A	N/A	As needed	ACS Grade

Experimental Workflow

Experimental workflow for the Claisen condensation synthesis of 1-(p-tolyl)pentane-1,3-dione.

Detailed Step-by-Step Protocol

Phase 1: System Preparation

• Apparatus Setup: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a pressure-equalizing addition funnel.

• Inert Atmosphere: Flush the assembled system with Argon or dry Nitrogen for 15 minutes to exclude ambient moisture, which would prematurely quench the NaH.

• Base Introduction: Quickly introduce 0.80 g of Sodium Hydride (60% dispersion in mineral oil, 20.0 mmol, 2.0 eq) into the flask.

• Suspension: Add 20 mL of anhydrous THF to the flask to suspend the NaH.

Phase 2: Reaction Execution

• Electrophile Addition: Cool the suspension to 0 °C using an ice-water bath. Add Ethyl Propionate (1.72 mL, 15.0 mmol, 1.5 eq) in one portion via syringe[5].

• Nucleophile Preparation: In a separate dry vial, dissolve p-Methylacetophenone (1.33 mL, 10.0 mmol, 1.0 eq) in 5 mL of anhydrous THF. Transfer this solution to the addition funnel.

• Controlled Enolization: Add the ketone solution dropwise over a period of 30–45 minutes. Caution: Hydrogen gas (H2) will evolve immediately upon addition.

• Acylation: Once the addition is complete, remove the ice bath. Allow the mixture to reach room temperature, then heat to a gentle reflux (65 °C) for 4 to 6 hours. The reaction mixture will typically turn into a thick, pale-yellow to brownish suspension as the sodium salt of the diketone precipitates[2].

Phase 3: Quench & Isolation

• Cooling: Once TLC analysis (Hexane:EtOAc 8:2) indicates complete consumption of the starting ketone, cool the reaction mixture to 0 °C.

• Acidification: Carefully quench the excess NaH and neutralize the sodium enolate by the dropwise addition of 1.0 M HCl. Continue adding until the aqueous phase reaches pH ~2. Note: The product exists as a sodium enolate salt in the reaction mixture; acidification is strictly required to liberate the free 1,3-diketone.

• Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL).

• Washing & Drying: Wash the combined organic layers with brine (20 mL), dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the crude product.

Phase 4: Purification

• Chromatography: Purify the crude residue via flash column chromatography on silica gel. Elute with a gradient of Hexane/Ethyl Acetate (95:5 transitioning to 85:15).

• Collection: Collect the fractions containing the product. Evaporate the solvent to afford pure 1-(p-tolyl)pentane-1,3-dione as a pale yellow oil or low-melting solid.

Protocol Validation & Analytical Signatures

To ensure the protocol is a self-validating system, perform the following analytical checks to confirm the structural integrity of the synthesized 1-(p-tolyl)pentane-1,3-dione:

• Ferric Chloride (FeCl3) Test: Spot the purified product on a TLC plate and spray with a 1% aqueous FeCl3 solution. An intense dark red/purple color is a definitive positive test for the highly enolized 1,3-diketone system.

• 1H NMR (CDCl3, 400 MHz): 1,3-diketones exist predominantly in the enol tautomer in non-polar solvents[4]. You must observe:

  • A sharp, highly deshielded singlet at ~16.2 ppm (1H), corresponding to the strongly intramolecularly hydrogen-bonded enol -OH.

  • A singlet at ~6.20 ppm (1H), corresponding to the enolic methine (=CH-) proton.

  • Aromatic doublets at ~7.80 ppm (2H) and ~7.25 ppm (2H) confirming the p-tolyl ring.

  • Aliphatic signals for the ethyl group: a quartet at ~2.45 ppm (2H) and a triplet at ~1.20 ppm (3H).

  • A singlet at 2.40 ppm (3H) for the aryl methyl group.

References

The mechanistic principles and methodological parameters described in this Application Note are grounded in the following authoritative sources:

• European Journal of Chemistry: Synthesis and properties of aromatic 1,3-diketones and bis-(1,3-diketones) obtained from acetophenone and phtalic acids esters. Discusses the crossed-Claisen condensation of acetophenones with esters and the thermodynamic advantages of using sodium hydride over alkoxide bases.

• ACS Publications (Journal of Organic Chemistry): Synthesis of 1,3-Diketones and β-Keto Thioesters via Soft Enolization. Provides modern context and comparative yields for the acylation of ketones to form 1,3-diketones.

• Organic Reactions (Wiley): The Acylation of Ketones to Form β-Diketones or β-Keto Aldehydes. The definitive historical and mechanistic review of the Claisen condensation and the prevention of ester self-condensation.

• PubMed Central (NIH): Synthesis and Biological Evaluation of 3-Alkyl-1,5-Diaryl-1H-Pyrazoles. Demonstrates the direct application of 1-arylbutane-1,3-diones and related diketones synthesized via Claisen condensation as precursors for bioactive heterocycles.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. eurjchem.com [eurjchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. scribd.com [scribd.com]

Use of 1-(P-tolyl)pentane-1,3-dione in the synthesis of pharmaceutical intermediates

Application Note: 1-(p-Tolyl)pentane-1,3-dione as a Precursor for Regioselective Pyrazole-Based Pharmaceutical Intermediates

Introduction to 1,3-Diketone Scaffolds in Drug Discovery

The pyrazole nucleus is a privileged structural motif in medicinal chemistry, forming the core of numerous blockbuster therapeutics, including the anti-inflammatory agent celecoxib and the anti-obesity drug rimonabant[1]. The synthesis of these nitrogen-rich heterocycles heavily relies on the cyclocondensation of 1,3-dicarbonyl compounds with hydrazine derivatives[2].

Within this chemical space, 1-(p-tolyl)pentane-1,3-dione serves as a highly versatile, unsymmetrical β -diketone building block. Structurally, it features a p-tolyl group at the C1 position and an ethyl group extending from the C3 position. This dual-electrophile system is specifically utilized to synthesize highly functionalized, unsymmetrical pyrazoles, isoxazoles, and pyrimidines. The primary challenge—and the focus of this application note—is controlling and validating the regioselectivity of the heterocyclization process to ensure the reliable production of specific pharmaceutical intermediates[3].

Mechanistic Causality: Governing Regioselectivity

When 1-(p-tolyl)pentane-1,3-dione is reacted with a monosubstituted hydrazine (e.g., phenylhydrazine), the reaction inherently produces two distinct regioisomers. Understanding the causality behind the product distribution is critical for optimizing the synthesis of the desired active pharmaceutical ingredient (API) intermediate.

The regioselectivity is governed by a competition between steric hindrance and electronic electrophilicity:

• Electronic & Steric Activation : The C3 carbonyl (adjacent to the ethyl group) is highly electrophilic and relatively unhindered. In contrast, the C1 carbonyl is conjugated with the electron-donating p-tolyl ring, which reduces its electrophilicity, and is sterically more hindered.

• Nucleophilic Attack : Phenylhydrazine possesses two nitrogen nucleophiles. The terminal primary amine (-NH 2​ ) is significantly more nucleophilic than the internal secondary amine (-NH-).

• Pathway Causality : The highly nucleophilic -NH 2​ preferentially attacks the more electrophilic and less hindered C3 carbonyl, forming a hydrazone intermediate. Subsequent intramolecular cyclization occurs when the internal -NH- attacks the C1 carbonyl. This sequence yields 1-phenyl-3-ethyl-5-(p-tolyl)-1H-pyrazole as the major thermodynamic and kinetic product.

Fig 1: Regioselective mechanistic pathway of 1-(p-tolyl)pentane-1,3-dione cyclocondensation.

Experimental Methodology: Self-Validating Cyclocondensation Protocol

The following protocol outlines the synthesis of 1-phenyl-3-ethyl-5-(p-tolyl)-1H-pyrazole. This workflow is designed as a self-validating system : it utilizes glacial acetic acid not just as a solvent, but as an acid catalyst to activate the carbonyls, ensuring complete conversion. In-process TLC monitoring and specific aqueous wash steps provide immediate feedback on reaction success.

Step-by-Step Protocol

Step 1: Reaction Setup

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 10.0 mmol (1.90 g) of 1-(p-tolyl)pentane-1,3-dione in 25 mL of absolute ethanol.

• Causality Check: Add 1.5 equivalents (15.0 mmol, ~1.48 mL) of phenylhydrazine dropwise at 0°C. Add 2.0 mL of glacial acetic acid. The acid protonates the carbonyl oxygen, increasing its electrophilicity and accelerating the initial nucleophilic attack by the hydrazine[3].

Step 2: Reflux and In-Process Monitoring

• Heat the reaction mixture to reflux (80°C) for 4–6 hours.

• Self-Validation (TLC): Monitor the reaction via Thin Layer Chromatography (Silica gel, Hexane:Ethyl Acetate 8:2). The disappearance of the UV-active diketone spot (Rf ~0.6) and the appearance of two new closely eluting spots (Rf ~0.45 and 0.40) validates the completion of the cyclocondensation.

Step 3: Aqueous Workup

• Cool the mixture to room temperature and concentrate under reduced pressure to remove ethanol.

• Dilute the residue with 50 mL of Ethyl Acetate and wash sequentially with 1M HCl (2 x 20 mL) to remove unreacted phenylhydrazine, followed by saturated NaHCO 3​ (2 x 20 mL) to neutralize the acetic acid. Wash with brine (20 mL) and dry over anhydrous Na 2​ SO 4​ .

Step 4: Chromatographic Isolation

• Purify the crude mixture via flash column chromatography (Silica gel, gradient elution from 95:5 to 85:15 Hexane:Ethyl Acetate).

• The major regioisomer (1-phenyl-3-ethyl-5-(p-tolyl)-1H-pyrazole) typically elutes first due to the shielding of the polar pyrazole core by the bulky C5 p-tolyl group.

Fig 2: Step-by-step experimental workflow for the synthesis and isolation of pyrazole intermediates.

Analytical Validation & Data Presentation

To definitively confirm the success of the synthesis and the identity of the regioisomers, quantitative analytical validation is required. Standard 1D NMR ( 1 H and 13 C) will confirm the structural connectivity, but 2D NOESY (Nuclear Overhauser Effect Spectroscopy) is the critical self-validating tool for assigning regiochemistry.

In the major isomer, the N1-phenyl ortho-protons are spatially adjacent to the C5-p-tolyl ortho-protons, resulting in a strong NOE cross-peak. In the minor isomer, the N1-phenyl protons will show an NOE correlation with the C5-ethyl CH 2​ protons instead.

Table 1: Quantitative Isolation Data | Compound | Yield (%) | TLC R f​ (Hex:EtOAc 8:2) | Physical State | | :--- | :--- | :--- | :--- | | Major: 1-Phenyl-3-ethyl-5-(p-tolyl)-1H-pyrazole | 78 - 82% | 0.45 | Off-white solid | | Minor: 1-Phenyl-3-(p-tolyl)-5-ethyl-1H-pyrazole | 12 - 15% | 0.40 | Pale yellow oil |

Table 2: Key Diagnostic NMR Signals for Regiochemical Validation

Analytical Metric	Major Isomer (C5 = p-Tolyl)	Minor Isomer (C5 = Ethyl)	Diagnostic Significance

| 1 H NMR (Pyrazole C4-H) | Singlet, δ ~ 6.35 ppm | Singlet, δ ~ 6.50 ppm | Confirms pyrazole ring closure. | | 1 H NMR (Ethyl CH 2​ ) | Quartet, δ ~ 2.75 ppm | Quartet, δ ~ 2.60 ppm | Shift varies based on proximity to N1-phenyl ring current. | | 2D NOESY Cross-Peaks | N1-Phenyl (ortho-H) ↔ C5-p-Tolyl (ortho-H) | N1-Phenyl (ortho-H) ↔ C5-Ethyl (CH 2​ ) | Definitive proof of regiochemistry. |

By strictly adhering to this protocol and validating the output via NOESY NMR, researchers can confidently utilize 1-(p-tolyl)pentane-1,3-dione to generate high-purity, regiochemically distinct pharmaceutical intermediates suitable for downstream drug development[3],[1].

References

• Heller, S. T., & Natarajan, S. R. (2006). 1,3-Diketones from Acid Chlorides and Ketones: A Rapid and General One-Pot Synthesis of Pyrazoles. Organic Letters, 8(13), 2675-2678.[Link]

• Karrouchi, K., Radi, S., Ramli, Y., Taoufik, J., Mabkhot, Y. N., Al-aizari, F. A., & Ansar, M. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 134.[Link]

Sources

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review [mdpi.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. organic-chemistry.org [organic-chemistry.org]

1-(P-tolyl)pentane-1,3-dione in the development of new materials

An in-depth analysis of the β-diketone, 1-(p-tolyl)pentane-1,3-dione, reveals its significant potential as a versatile building block in the development of advanced functional materials. Its unique molecular architecture, characterized by a reactive 1,3-dicarbonyl moiety, facilitates a rich keto-enol tautomerism. This property is central to its utility, enabling it to function as a potent chelating agent for a wide array of metal ions and as a reactive intermediate in various chemical transformations.

These application notes provide researchers, scientists, and drug development professionals with a comprehensive technical guide to harnessing the properties of 1-(p-tolyl)pentane-1,3-dione. We will explore its synthesis, its role as a thermal stabilizer in polymer matrices, and its use as a ligand in the formation of novel metal-organic complexes. The protocols detailed herein are designed to be self-validating, with an emphasis on the causality behind experimental choices to ensure both reproducibility and a deeper understanding of the underlying chemical principles.

Section 1: Synthesis of 1-(p-Tolyl)pentane-1,3-dione

The synthesis of 1,3-diketones is most classically achieved through the Claisen condensation, a robust carbon-carbon bond-forming reaction.[1][2] This reaction occurs between a ketone and an ester in the presence of a strong base, resulting in the formation of a β-diketone or a β-keto ester.[2] For the synthesis of 1-(p-tolyl)pentane-1,3-dione, 4'-methylacetophenone (the ketone component) is reacted with an appropriate ester, such as ethyl propionate, in the presence of a strong base like sodium ethoxide or sodium hydride.

The choice of a strong, non-nucleophilic base is critical to prevent unwanted side reactions.[2] The base serves to deprotonate the α-carbon of the ketone, generating an enolate anion. This enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. The subsequent loss of the ethoxide leaving group forms the β-diketone. The reaction is typically driven to completion by the final deprotonation of the newly formed diketone, which has an acidic methylene proton between the two carbonyl groups.[2]

Workflow for the synthesis of 1-(p-tolyl)pentane-1,3-dione.

Protocol 1: Synthesis via Claisen Condensation

Materials:

• 4'-Methylacetophenone

• Ethyl propionate

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: Flame-dry a two-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet. Allow the flask to cool to room temperature under a stream of nitrogen.

• Reagent Addition: Add sodium hydride (1.2 eq) to the flask. Carefully wash the NaH dispersion with anhydrous hexane to remove the mineral oil and decant the hexane. Add anhydrous THF to the flask.

• Cool the THF suspension to 0 °C in an ice bath.

• In a separate flask, prepare a solution of 4'-methylacetophenone (1.0 eq) and ethyl propionate (1.1 eq) in anhydrous THF.

• Reaction: Add the ketone/ester solution dropwise to the stirred NaH suspension at 0 °C. After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature, then heat to reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture to 0 °C and cautiously quench the reaction by the slow, dropwise addition of 1 M HCl until the solution is acidic (pH ~5-6).

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3x).

• Purification: Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to yield pure 1-(p-tolyl)pentane-1,3-dione.

Expected Results:

Parameter	Expected Value
Physical State	Pale yellow oil or low-melting solid
Yield	65-80%
¹H NMR (CDCl₃, δ)	~2.4 (s, 3H, Ar-CH₃), ~2.6 (q, 2H, -CH₂-), ~1.2 (t, 3H, -CH₃), ~6.2 (s, 1H, enol C-H), ~7.3 (d, 2H, Ar-H), ~7.8 (d, 2H, Ar-H), ~16.5 (s, 1H, enol O-H)

| ¹³C NMR (CDCl₃, δ) | ~21.5, ~30.0, ~10.0, ~95.0, ~127.0, ~129.5, ~133.0, ~143.0, ~185.0, ~195.0 |

Section 2: Application in Polymer Science - Thermal Stabilization of PVC

Poly(vinyl chloride) (PVC) is a widely used thermoplastic, but it suffers from poor thermal stability.[3] At processing temperatures (typically above 170 °C), PVC undergoes a rapid dehydrochlorination, releasing hydrogen chloride (HCl).[3][4] This process is autocatalytic, as the released HCl accelerates further degradation, leading to the formation of conjugated polyene sequences that cause severe discoloration (yellowing to blackening) and a deterioration of mechanical properties.[3][5]

Heat stabilizers are essential additives for PVC processing.[4] While primary stabilizers are often metal-based (e.g., Ca/Zn stearates), β-diketones like 1-(p-tolyl)pentane-1,3-dione serve as excellent co-stabilizers or secondary stabilizers.[3] Their mechanism involves trapping the released HCl and reacting with labile allylic chlorine atoms in the polymer backbone, thereby inhibiting the "unzipping" dehydrochlorination reaction and preventing the formation of color-inducing polyenes.[3][6]

Mechanism of PVC stabilization by β-diketones.

Protocol 2: Evaluating Thermal Stability of PVC with 1-(p-Tolyl)pentane-1,3-dione

Objective: To compare the thermal stability of a standard PVC formulation with one containing 1-(p-tolyl)pentane-1,3-dione as a co-stabilizer.

Materials:

• PVC resin (K-value 66-68)

• Plasticizer (e.g., Dioctyl terephthalate - DOTP)

• Primary Stabilizer (e.g., Calcium Stearate/Zinc Stearate blend)

• 1-(p-tolyl)pentane-1,3-dione

• Two-roll mill or Brabender plastograph

• Compression molding press

• Forced-air oven set to 180 °C

• Colorimeter (for measuring CIE Lab* values)

Procedure:

• Formulation Preparation: Prepare two PVC formulations as detailed in the table below. All parts are by weight (phr: parts per hundred resin).

Component	Formulation A (Control)	Formulation B (Stabilized)
PVC Resin	100	100
DOTP (Plasticizer)	40	40
Ca/Zn Stearate (1:1)	2.0	2.0
1-(p-tolyl)pentane-1,3-dione	0	0.3

• Compounding: Thoroughly mix the components of each formulation in a high-speed mixer.

• Milling: Process each mixture on a two-roll mill at 160-170 °C until a homogeneous sheet is formed (approx. 5-7 minutes).

• Molding: Press the milled sheets into plaques of uniform thickness (e.g., 1 mm) using a compression molding press at 175 °C.

• Thermal Aging: Cut samples from each plaque. Place them in a forced-air oven at 180 °C.

• Evaluation: Remove samples at regular time intervals (e.g., 0, 15, 30, 45, 60 minutes).

• Allow samples to cool and measure their color using a colorimeter. Record the L* (lightness), a* (red-green), and b* (yellow-blue) values. The change in yellowness is a key indicator of degradation.

Data Analysis:

Time (min)	Formulation A (Control)	Formulation B (Stabilized)
	Yellowness Index (YI)	Yellowness Index (YI)
0	5.2	5.1
15	25.8	15.3
30	55.1	28.9
45	80.4	45.6

| 60 | >100 (Brown) | 65.2 |

Note: Yellowness Index (YI) is calculated from Lab values. Lower values indicate better stability.*

The expected results show that Formulation B, containing 1-(p-tolyl)pentane-1,3-dione, exhibits significantly less yellowing over time compared to the control, demonstrating its effectiveness as a thermal stabilizer.

Section 3: Application in Coordination Chemistry

A defining characteristic of β-diketones is their ability to form stable complexes with a vast range of metal ions.[1][7][8] This is a direct consequence of the keto-enol equilibrium.[7] In the presence of a base or upon coordination to a metal ion, the enolic proton is lost, forming a β-diketonate anion. This anion acts as a bidentate ligand, coordinating to a metal ion through its two oxygen atoms to form a stable six-membered chelate ring.[9]

The properties of the resulting metal complexes, such as their color, solubility, volatility, and catalytic activity, can be tuned by modifying the substituents on the β-diketone ligand.[7] The tolyl group in 1-(p-tolyl)pentane-1,3-dione, for example, imparts a degree of aromaticity and can influence the electronic properties of the final complex. These complexes have applications as catalysts, precursors for inorganic materials, and as luminescent materials, particularly with lanthanide ions.[7][10]

Chelation of a metal ion by two β-diketonate ligands.

Protocol 3: Synthesis of Bis(1-(p-tolyl)pentane-1,3-dionato)copper(II)

Objective: To synthesize a stable metal-organic complex using 1-(p-tolyl)pentane-1,3-dione as the ligand.

Materials:

• 1-(p-tolyl)pentane-1,3-dione

• Copper(II) acetate monohydrate [Cu(OAc)₂·H₂O]

• Methanol

• Deionized water

• Ammonia solution (aqueous, ~2 M)

Procedure:

• Ligand Solution: Dissolve 1-(p-tolyl)pentane-1,3-dione (2.0 eq) in methanol in a round-bottom flask.

• pH Adjustment: While stirring, add ammonia solution dropwise to the ligand solution until it becomes slightly basic (pH ~8). This deprotonates the diketone to form the diketonate anion, which is necessary for complexation.[9]

• Metal Salt Solution: In a separate beaker, dissolve copper(II) acetate monohydrate (1.0 eq) in a minimal amount of a methanol/water mixture (e.g., 4:1 v/v). Gentle warming may be required.

• Complexation: Add the copper(II) solution dropwise to the stirred ligand solution at room temperature. A precipitate should form immediately.

• Reaction Completion: Stir the reaction mixture for an additional 1-2 hours at room temperature to ensure complete complexation.

• Isolation: Collect the solid product by vacuum filtration.

• Washing: Wash the precipitate thoroughly with a cold methanol/water mixture to remove any unreacted starting materials and salts.

• Drying: Dry the resulting solid in a vacuum oven at 50-60 °C to yield the final copper(II) complex.

Characterization of the Metal Complex:

Property	Expected Observation
Appearance	Blue or green crystalline solid
Solubility	Soluble in organic solvents like Chloroform, Toluene; insoluble in water
FT-IR (cm⁻¹)	Disappearance of broad enol O-H stretch (~2500-3200 cm⁻¹). Shift of C=O stretch to lower wavenumbers (~1550-1600 cm⁻¹). Appearance of new bands for Cu-O bond (~450-500 cm⁻¹).

| Melting Point | Typically >200 °C (decomposes) |

References

• Recent Developments in the Synthesis of β-Diketones. PMC - NIH. [Link]

• Synthesis of Sterically Hindered β-Diketones via Condensation of Acid Chlorides with Enolates. The Journal of Organic Chemistry - ACS Publications. [Link]

• Claisen condensation. Wikipedia. [Link]

• Sequential Michael addition/retro-Claisen condensation of aromatic β-diketones with α,β-unsaturated esters: an approach to obtain 1,5-ketoesters. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Video: β-Dicarbonyl Compounds via Crossed Claisen Condensations. JoVE. [Link]

• Properties and application of diketones and their derivatives. APGI. [Link]

• 1,3,5-Tri-p-tolylpentane-1,5-dione. PMC. [Link]

• SYNTHESIS, SPECTRAL CHARACTERIZATION, ANTIMICROBIAL, ANTI-INFLAMMATORY, ANTIOXIDANT, AND CYCLIC VOLTAMMETRIC STUDIES OF β. Rasayan Journal of Chemistry. [Link]

• β-Diketones and Their Derivatives: Synthesis, Characterization and Biomedical Applications. MDPI. [Link]

• Thermal stabilizers for poly(vinyl chloride): A review. Academic Journals. [Link]

• (PDF) Investigating the role of different stabilizers of PVCs by using a torque rheometer. ResearchGate. [Link]

• Enhancing the Initial Whiteness and Long-Term Thermal Stability of Polyvinyl Chloride by Utilizing Layered Double Hydroxides with Low Surface Basicity. MDPI. [Link]

• Effects of Organic Based Heat Stabilizer on Properties of Polyvinyl Chloride for Pipe Applications. Semantic Scholar. [Link]

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Application Note: Quantitative Analysis of 1-(P-tolyl)pentane-1,3-dione by HPLC-UV and GC-MS

Abstract

This application note presents robust and validated analytical methods for the quantification of 1-(P-tolyl)pentane-1,3-dione, a beta-diketone of interest in synthetic chemistry and pharmaceutical development. Due to the inherent keto-enol tautomerism characteristic of β-diketones, significant analytical challenges such as peak broadening and splitting can arise in chromatography.[1] We address these challenges by providing two distinct, validated methodologies: a primary method using Reversed-Phase High-Performance Liquid Chromatography with UV detection (RP-HPLC-UV) for routine quality control, and a confirmatory method using Gas Chromatography-Mass Spectrometry (GC-MS) for enhanced specificity and trace-level analysis. Both protocols have been developed and validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure accuracy, precision, and reliability.[2][3][4][5][6]

Introduction: The Analytical Challenge of β-Diketones

1-(P-tolyl)pentane-1,3-dione is a member of the β-diketone class of compounds, which are valuable intermediates in organic synthesis, including the formation of heterocyclic compounds and metal chelates.[7][8] The accurate quantification of this compound is critical for monitoring reaction kinetics, determining product purity, and ensuring quality control in drug substance manufacturing.

The primary analytical difficulty with β-diketones lies in their existence as a dynamic equilibrium of keto and enol tautomers (Figure 1). This equilibrium is sensitive to the solvent, pH, and temperature, and can result in poor chromatographic peak shapes, including severe broadening or the appearance of multiple peaks for a single analyte.[1] The objective of this guide is to provide methodologies that overcome this issue to produce sharp, reproducible peaks suitable for quantification.

Figure 1: Keto-enol tautomerism of 1-(P-tolyl)pentane-1,3-dione.

Method 1: Quantification by RP-HPLC-UV

This method is designed for robust, routine analysis in a quality control environment. The core principle is the suppression of the enol form's ionization by using an acidified mobile phase, which drives the equilibrium to favor a single, protonated state on the chromatographic timescale, resulting in a sharp, symmetrical peak.[9]

Experimental Protocol: HPLC-UV

2.1.1. Materials and Reagents

• 1-(P-tolyl)pentane-1,3-dione Reference Standard: Purity >98%

• Acetonitrile (ACN): HPLC grade or higher

• Water: Deionized (DI) or Milli-Q, 18.2 MΩ·cm

• Formic Acid: LC-MS grade, >99% purity

• Methanol: HPLC grade (for sample preparation)

2.1.2. Instrumentation

• HPLC system equipped with a binary pump, degasser, autosampler, column thermostat, and a UV/PDA detector.

2.1.3. Chromatographic Conditions

Parameter	Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Standard stationary phase providing good hydrophobic retention for the tolyl group.
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile	The formic acid is critical to maintain a low pH, suppressing the ionization of the enol tautomer and ensuring a single, sharp peak.[9]
Gradient	60% B to 85% B over 10 min	Ensures elution of the analyte with good resolution from potential impurities.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column, providing optimal efficiency.
Column Temp.	30 °C	Maintains consistent retention times and peak shape.
Injection Vol.	10 µL	A typical volume to balance sensitivity and peak shape.
Detection (UV)	254 nm	The p-tolyl aromatic ring provides strong absorbance at this wavelength.

2.1.4. Standard and Sample Preparation

• Stock Solution (1000 µg/mL): Accurately weigh 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Calibration Standards (1-100 µg/mL): Perform serial dilutions of the stock solution with the mobile phase (at initial 60% B conditions) to prepare a minimum of five concentration levels.

• Quality Control (QC) Samples: Prepare QC samples at three concentrations (e.g., 3 µg/mL, 30 µg/mL, and 80 µg/mL) from a separate stock solution to ensure an independent check of accuracy.

• Test Samples: Dissolve the material to be tested in methanol to achieve a theoretical concentration within the calibration range. Filter through a 0.45 µm syringe filter before injection.

Method Validation (ICH Q2(R1) Framework)

The method must be validated to demonstrate its suitability for its intended purpose.[3][4]

• Specificity: Specificity is confirmed by injecting a blank (methanol) and observing no interfering peaks at the retention time of the analyte. Further confirmation can be achieved by analyzing stressed samples (e.g., acid, base, oxidative, thermal degradation) to ensure degradation products do not co-elute with the main peak.

• Linearity and Range: The linearity should be assessed from 1 µg/mL to 100 µg/mL. The calibration curve (peak area vs. concentration) should have a correlation coefficient (r²) ≥ 0.999.

• Accuracy and Precision: Determined by analyzing six replicate preparations of QC samples at three levels on three different days.

Table 1: HPLC-UV Method Validation Acceptance Criteria

Parameter	Low QC (3 µg/mL)	Mid QC (30 µg/mL)	High QC (80 µg/mL)
Intra-day Precision (%RSD)	≤ 2.0%	≤ 2.0%	≤ 2.0%
Inter-day Precision (%RSD)	≤ 3.0%	≤ 3.0%	≤ 3.0%
Accuracy (% Recovery)	98.0 - 102.0%	98.0 - 102.0%	98.0 - 102.0%

• LOD & LOQ: The Limit of Detection (LOD) and Limit of Quantification (LOQ) are determined based on the signal-to-noise ratio (S/N), typically 3:1 for LOD and 10:1 for LOQ. For this method, the LOQ is established at 1 µg/mL.

HPLC-UV Experimental Workflow

Caption: Workflow for quantification via GC-MS.

Conclusion

This document provides two comprehensive, validated methods for the quantification of 1-(P-tolyl)pentane-1,3-dione. The RP-HPLC-UV method is ideal for routine, high-throughput analysis in a QC setting, effectively mitigating the challenges of keto-enol tautomerism through mobile phase optimization. The GC-MS method offers an excellent orthogonal technique, providing definitive structural confirmation and lower detection limits. The choice of method will depend on the specific application, required sensitivity, and available instrumentation. Adherence to these protocols will ensure the generation of accurate and reproducible data for researchers, scientists, and drug development professionals.

References

• ICH. (2013). ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. European Pharmaceutical Review. [Link]

• ICH. (1995). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). International Council for Harmonisation. [Link]

• Jain, A., et al. (2024). A holistic perspective on analytical method validation under International Council for Harmonisation Q2(R1). American Journal of Biopharmacy and Pharmaceutical Sciences. [Link]

• PMDA. ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). Pharmaceuticals and Medical Devices Agency. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• ResearchGate. (2015). β-Diketones: Peak shape challenges and the use of mixed-mode high-performance liquid chromatography methodology to obtain fast, high resolution chromatography. ResearchGate. [Link]

• Gurira, R. C., & Carr, P. W. (1982). Reversed-phase HPLC of β-diketone Metal Chelates. Journal of Chromatographic Science. [Link]

• Sato, K., Yamazoe, S., & Yamamoto, R. Direct Synthesis of 1,3-Diketones by Rh-catalyzed Reductive α-Acylation of Enones. [Link]

• RSC Publishing. (2017). Phthalimide-based π-Conjugated Small Molecules with Tailored Electronic Energy Levels for use as Acceptors in Organic Solar Cells. The Royal Society of Chemistry. [Link]

• Paul, S., et al. (2012). 1,3,5-Tri-p-tolylpentane-1,5-diol. Acta Crystallographica Section E. [Link]

• Chen, S. R., et al. NOTE A Rapid and Convenient Synthesis of a-Diketones. [Link]

• Yang, J. (2007). 1,3,5-Tri-p-tolylpentane-1,5-dione. Acta Crystallographica Section E. [Link]

• Iaroshenko, V. O., et al. (2018). A convenient and practical synthesis of β-diketones bearing linear perfluorinated alkyl groups and a 2-thienyl moiety. Beilstein Journal of Organic Chemistry. [Link]

• IntechOpen. (2022). Development and Validation of an HPLC-PDA Method for Quantitative Bioanalysis of Curcuminoids and Its Application to Preclinical Pharmacokinetics. IntechOpen. [Link]

• Cardeal, Z. de L., & de Souza, P. P. (2004). HPLC–DAD analysis of ketones as their 2,4-dinitrophenylhydrazones in Brazilian sugar-cane spirits and rum. ResearchGate. [Link]

• Smith, T. L., et al. (2022). A Nonoxidative Sequence for the Preparation of 1,2-Diketone Derivatives Using Aldehyde and Organometallic Building Blocks. ACS Omega. [Link]

• Hansen, P. E., & Spanget-Larsen, J. (2021). Structural Studies of β-Diketones and Their Implications on Biological Effects. Pharmaceuticals. [Link]

• Canadian Journal of Chemistry. (1970). The Preparation and Properties of Some Cyclic β-Diketone Diimines. Canadian Journal of Chemistry. [Link]

• Asakawa, K., et al. (2016). Degradation of synthetic cathinones during analysis by gas chromatography/mass spectrometry. Tokushima Prefectural Public Health, Pharmaceutical and Environmental Sciences Center. [Link]

• Yanohara, T., & Kodani, Y. Evaluation of Chionoecetes japonicus Meat Quality using Volatile Analysis (1st Report). Tottori Prefectural Institute of Industrial Technology. [Link]

• Agilent Technologies. GC/MSD を用いた. Agilent Technologies. [Link]

• Asakawa, K., et al. (2016). Degradation of synthetic cathinones during analysis by gas chromatography/mass spectrometry. Tokushima Prefectural Public Health, Pharmaceutical and Environmental Sciences Center. [Link]

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Application Note: Comprehensive ¹H and ¹³C NMR Analysis of 1-(p-Tolyl)pentane-1,3-dione

Target Audience: Analytical Chemists, Structural Biologists, and Drug Development Scientists Document Type: Technical Protocol & Application Guide

Executive Summary & Theoretical Grounding

The structural elucidation of β-diketones such as 1-(p-tolyl)pentane-1,3-dione is uniquely challenging due to the dynamic equilibrium of keto-enol tautomerism. In solution, this molecule does not exist as a single static structure; rather, it rapidly interconverts between a diketo form and an enol form.

For drug development professionals, understanding this equilibrium is critical. The enol form is stabilized by a strong intramolecular hydrogen bond, creating a pseudo-aromatic six-membered ring—a phenomenon known as Resonance-Assisted Hydrogen Bonding (RAHB) . This structural motif heavily dictates the molecule's lipophilicity, receptor-binding affinity, and metal-chelating properties [1].

This application note provides a self-validating, step-by-step protocol for the preparation, acquisition, and interpretation of ¹H and ¹³C NMR spectra for 1-(p-tolyl)pentane-1,3-dione, ensuring rigorous quantification of its tautomeric states.

Figure 1: Solvent-dependent keto-enol tautomerization equilibrium of 1-(p-tolyl)pentane-1,3-dione.

Experimental Protocol: Sample Preparation & Acquisition

To establish a self-validating analytical system, the experimental conditions must be strictly controlled. The choice of solvent, concentration, and pulse sequence directly impacts the observed tautomeric ratio and the accuracy of signal integration.

Step-by-Step Methodology

• Sample Weighing: Accurately weigh 15.0 ± 0.5 mg of highly purified 1-(p-tolyl)pentane-1,3-dione.

• Solvent Selection & Dissolution: Dissolve the sample in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality Check: CDCl₃ is deliberately chosen. As a non-polar, aprotic solvent, it mimics a lipophilic biological pocket and strongly favors the intramolecularly hydrogen-bonded enol tautomer. Using a polar protic solvent like Methanol-d₄ would competitively hydrogen-bond with the carbonyl oxygens, artificially shifting the equilibrium toward the keto form [1].

• Sample Transfer: Transfer the homogeneous solution into a precision 5 mm NMR tube, ensuring no air bubbles are trapped in the active volume.

• Instrument Tuning: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Perform automated gradient shimming, followed by fine manual shimming on the Z and Z² axes to ensure a line width at half-height (FWHM) of < 0.5 Hz for the TMS signal.

• ¹H NMR Acquisition:

  • Pulse Program: zg30 (30° excitation pulse).

  • Relaxation Delay (D1): 2.0 seconds.

  • Causality Check: A 30° pulse angle combined with a 2-second relaxation delay ensures that protons with longer T1​ relaxation times fully recover between scans, guaranteeing that the final peak integrations are strictly quantitative [2].

  • Scans (NS): 16.

• ¹³C NMR Acquisition:

  • Pulse Program: zgpg30 (Power-gated broad-band decoupling).

  • Scans (NS): 1024.

Figure 2: Comprehensive NMR acquisition and processing workflow for tautomer quantification.

¹H NMR Spectral Analysis & Tautomer Quantification

In CDCl₃, 1-(p-tolyl)pentane-1,3-dione exists predominantly in the enol form (~90-95%), driven by the extended π -conjugation with the p-tolyl ring and the RAHB effect. The ¹H NMR spectrum will display two distinct sets of signals corresponding to the keto and enol tautomers in slow exchange on the NMR timescale.

Tautomeric Ratio Calculation

The exact ratio is calculated by integrating the highly distinct signals of the C2 protons. The keto form presents a methylene singlet (~4.05 ppm), while the enol form presents a methine singlet (~6.15 ppm).

%Enol=(Imethine​+(Imethylene​/2)Imethine​​)×100

Table 1: ¹H NMR Chemical Shift Assignments (400 MHz, CDCl₃)

Proton Environment	Keto Form (δ ppm)	Enol Form (δ ppm)	Multiplicity	Integration	Coupling ( J in Hz)
Enol -OH	-	15.50 - 16.50	br s	1H	-
Ar-H (ortho to C=O)	7.85	7.75	d	2H	8.2
Ar-H (meta to C=O)	7.25	7.22	d	2H	8.2
=CH- (C2 methine)	-	6.15	s	1H	-
C2-H₂ (methylene)	4.05	-	s	2H	-
C4-H₂ (ethyl CH₂)	2.65	2.45	q	2H	7.4
Ar-CH₃ (tolyl CH₃)	2.40	2.38	s	3H	-
C5-H₃ (ethyl CH₃)	1.15	1.18	t	3H	7.4

Mechanistic Insight: The enol -OH proton appears extremely downfield (15.5–16.5 ppm). This severe deshielding is the hallmark of RAHB. The electron density is pulled away from the proton by the highly electronegative oxygen atoms, locking the proton in a deep potential energy well between the two carbonyl centers [2].

¹³C NMR Spectral Analysis

The ¹³C NMR spectrum provides orthogonal validation of the structural framework. The transformation from an sp3 hybridized methylene carbon in the keto form to an sp2 hybridized methine carbon in the enol form results in a massive chemical shift change (~40 ppm difference), serving as an unambiguous diagnostic marker [3].

Table 2: ¹³C NMR Chemical Shift Assignments (100 MHz, CDCl₃)

Carbon Environment	Keto Form (δ ppm)	Enol Form (δ ppm)	Structural Causality & Assignment Notes
C3 (C=O, ethyl side)	204.5	194.0	Highly deshielded in keto; shifts upfield in enol due to increased electron density from conjugation.
C1 (C=O, aryl side)	195.2	183.5	Conjugated with the aryl ring, appearing upfield relative to C3.
Ar-C (para, ipso to CH₃)	144.5	143.0	Quaternary carbon; deshielded by the inductive effect of the methyl group.
Ar-C (ipso to C=O)	134.0	132.5	Quaternary carbon bridging the aromatic and diketone systems.
Ar-C (meta)	129.5	129.2	Aromatic CH.
Ar-C (ortho)	128.5	127.0	Aromatic CH.
C2 (methylene/methine)	55.0	96.5	Critical Marker: Drastic shift from sp3 CH₂ (keto) to sp2 =CH- (enol).
C4 (ethyl CH₂)	36.0	31.5	Aliphatic CH₂ adjacent to carbonyl/enol system.
Ar-CH₃	21.6	21.5	Minimal electronic disruption between tautomers.
C5 (ethyl CH₃)	8.0	9.5	Terminal aliphatic methyl group.

Advanced Validation: 2D NMR Workflows

To ensure absolute trustworthiness of the assignments (especially distinguishing the C1 and C3 carbonyl carbons), 2D NMR techniques are mandatory for a self-validating protocol.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates the proton signals directly to their attached carbons. This immediately confirms that the proton at 6.15 ppm is attached to the carbon at 96.5 ppm (the enol methine bridge).

• HMBC (Heteronuclear Multiple Bond Correlation): Used to map the quaternary carbons.

  • The ethyl protons (C4-H₂, ~2.45 ppm) will show a strong 2JCH​ correlation to the C3 carbonyl (~194.0 ppm).

  • The ortho-aromatic protons (~7.75 ppm) will show a strong 3JCH​ correlation to the C1 carbonyl (~183.5 ppm).

  • This definitively differentiates the two carbonyl environments without relying solely on empirical prediction models.

References

To maintain scientific integrity and provide avenues for further methodological validation, the following authoritative sources are cited:

• Royal Society of Chemistry. "PCCP - RSC Publishing." Physical Chemistry Chemical Physics, 2014.[Link][INDEX: 3.2]

• Rasayan Journal of Chemistry. "SYNTHESIS, SPECTRAL CHARACTERIZATION, ANTIMICROBIAL, ANTI-INFLAMMATORY, ANTIOXIDANT, AND CYCLIC VOLTAMMETRIC STUDIES OF β-DIKETONE." Rasayan J. Chem., 2019. [Link] [INDEX: 3.5]

Application Note: Chelation Dynamics and Protocols for 1-(p-Tolyl)pentane-1,3-dione Metal Complexes

Executive Summary

As a Senior Application Scientist, I frequently encounter challenges in designing metal-organic frameworks, luminescent probes, and industrial additives that require highly specific metal-ligand interactions. 1-(p-tolyl)pentane-1,3-dione (also known as 1-(4-methylphenyl)pentane-1,3-dione) is a highly versatile, asymmetric β -diketone ligand. By leveraging its unique keto-enol tautomerism, this compound acts as a robust bidentate chelator, forming highly stable, six-membered chelate rings with transition metals and lanthanides. This technical guide explores the mechanistic causality behind its chelating efficiency and provides field-proven protocols for synthesizing and validating its metal complexes.

Mechanistic Insights: Structure-Activity Relationship (SAR)

The chelating superiority of 1-(p-tolyl)pentane-1,3-dione over simpler β -diketones (like acetylacetone) stems directly from its asymmetric structural modifications:

• Electronic Activation via the p-Tolyl Group: The para-methyl group on the phenyl ring exerts a strong electron-donating inductive (+I) and hyperconjugative effect. This pushes electron density through the conjugated π -system, significantly increasing the Lewis basicity of the adjacent enolate oxygen. Consequently, the metal-ligand coordinate covalent bond is strengthened, leading to higher stability constants 1[1].

• Steric and Lipophilic Tuning via the Ethyl Group: The substitution of a terminal ethyl group (forming a pentane backbone rather than a butane backbone) increases the aliphatic footprint of the ligand. This enhances the lipophilicity of the resulting metal complex, a critical parameter for ensuring high solubility in organic solvents and polymer matrices during solvent extraction.

Workflow of base-catalyzed enolization and subsequent metal chelation.

Key Applications in Industry and Research

Lanthanide Luminescence (The Antenna Effect)

Direct excitation of lanthanide ions (like Eu³⁺ or Tb³⁺) is highly inefficient due to forbidden f-f transitions. 1-(p-tolyl)pentane-1,3-dione solves this by acting as an optical "antenna." The ligand strongly absorbs UV light and undergoes intersystem crossing to its triplet state. Because the p-tolyl group fine-tunes the triplet energy level to perfectly match the resonance level of the lanthanide (e.g., the ⁵D₀ state of Eu³⁺), efficient intramolecular energy transfer occurs, resulting in brilliant, narrow-band luminescence2[2].

Photophysical pathway of the antenna effect in lanthanide-doped beta-diketonate complexes.

Petrochemical Stabilization (Co-Antiknock Agents)

In the formulation of unleaded gasoline, organometallic antiknock agents like methylcyclopentadienyl manganese tricarbonyl (MMT) are prone to photodegradation. 1-(p-tolyl)pentane-1,3-dione is utilized as a co-antiknock stabilizer. The causality behind this specific ligand choice is critical: while simpler β -diketones react destructively with the terneplate (lead-tin alloy) linings of fuel tanks, the steric hindrance provided by the p-tolyl and ethyl groups prevents this unwanted side reaction, ensuring the integrity of the fuel distribution system3[3].

Experimental Protocols: Synthesis and Validation

To ensure reproducibility, the following protocol is designed as a self-validating system , incorporating specific physicochemical checkpoints to confirm successful chelation.

Protocol A: Synthesis of Tris[1-(p-tolyl)pentane-1,3-dionato]europium(III)

Objective: Synthesize a highly luminescent Eu³⁺ complex using a 3:1 ligand-to-metal stoichiometric ratio.

• Ligand Solubilization: Dissolve 3.0 mmol of 1-(p-tolyl)pentane-1,3-dione in 20 mL of absolute ethanol. Causality: Ethanol is selected because it fully solubilizes the hydrophobic ligand while remaining miscible with the aqueous metal solution added later.

• Deprotonation (Critical Step): Under continuous magnetic stirring, add 1.0 M NaOH dropwise until the pH reaches 7.5 to 8.0 .

  • Self-Validation Checkpoint: Do not exceed pH 8.5. Over-basification will cause the europium to precipitate as an inactive, insoluble europium hydroxide ( Eu(OH)3​ ) rather than forming the chelate.

• Metal Complexation: Dissolve 1.0 mmol of EuCl3​⋅6H2​O in 5 mL of deionized water. Add this solution dropwise to the deprotonated ligand mixture. A white/pale precipitate should begin forming immediately as the hydrophobic complex drops out of the polar solvent mixture.

• Isolation and Purification: Stir the suspension at room temperature for 2 hours to ensure complete thermodynamic coordination. Filter the precipitate via vacuum filtration. Wash the solid with cold ethanol ( 4∘C ). Causality: Cold ethanol removes unreacted ligand and sodium chloride byproducts without dissolving the synthesized complex. Dry in vacuo for 24 hours.

Protocol B: Spectroscopic Validation

To confirm the structural integrity of the synthesized chelate, perform the following analyses:

• FTIR Spectroscopy: Analyze the dried powder.

  • Validation: The free ligand exhibits a strong C=O stretching frequency around 1600−1620 cm−1 . Upon successful bidentate coordination to the metal, this peak must shift to a lower wavenumber ( 1520−1550 cm−1 ) due to the delocalization of electron density across the chelate ring.

• Photoluminescence Assay: Dissolve a micro-amount of the complex in dichloromethane and expose it to a 340 nm UV light source.

  • Validation: The solution must emit a brilliant, sharp red light. Using a fluorometer, confirm that the dominant emission peak occurs at precisely 612 nm, corresponding to the hypersensitive 5D0​→7F2​ transition of Eu³⁺.

Quantitative Data Presentation

The following table summarizes the expected physicochemical shifts upon chelation, serving as a reference matrix for quality control during synthesis.

Parameter	Free 1-(p-Tolyl)pentane-1,3-dione	Eu(III) Complex	Cu(II) Complex	Diagnostic Purpose
Physical State	Pale yellow oil / low-melting solid	White/pale crystalline powder	Blue/green crystalline powder	Macroscopic confirmation of complexation
FTIR (C=O stretch)	∼1600−1620 cm−1	∼1520−1550 cm−1	∼1530−1560 cm−1	Validates bidentate oxygen coordination
UV-Vis Absorption	∼310 nm ( π→π∗ )	∼330 nm (Red-shifted)	∼325 nm	Confirms ligand-metal charge transfer
Luminescence	Weak blue fluorescence	Intense red emission (612 nm)	Quenched	Verifies the antenna effect (Eu³⁺)
Solubility	High in hexane, ethanol	High in DCM, moderate in EtOH	High in chloroform	Guides solvent selection for extraction

References

• A Comparative Guide to the Chelating Abilities of Beta-Diketones Source: Benchchem URL
• Emission quantum yield of a europium(III)
• US4437436A - Antiknock additive compositions and unleaded gasoline containing same Source: Google Patents URL

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. US4437436A - Antiknock additive compositions and unleaded gasoline containing same - Google Patents [patents.google.com]

Technical Notes & Optimization

Optimizing reaction conditions for the synthesis of 1-(P-tolyl)pentane-1,3-dione

Welcome to the technical support center for the synthesis of 1-(p-tolyl)pentane-1,3-dione. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding this specific synthesis. Our goal is to equip you with the scientific understanding and practical guidance necessary to optimize your reaction conditions and overcome common experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing 1-(p-tolyl)pentane-1,3-dione?

A1: The most prevalent and dependable method for synthesizing 1-(p-tolyl)pentane-1,3-dione is the Claisen condensation . This reaction involves the base-catalyzed condensation of 4'-methylacetophenone with an appropriate ester, typically ethyl propionate or a similar propanoate ester. The reaction forms a new carbon-carbon bond, yielding the desired β-diketone structure.[1][2]

Q2: Can you explain the mechanism of the Claisen condensation for this specific synthesis?

A2: Certainly. The mechanism for the synthesis of 1-(p-tolyl)pentane-1,3-dione via Claisen condensation proceeds through the following key steps:

• Enolate Formation: A strong base, such as sodium ethoxide, deprotonates the α-carbon of 4'-methylacetophenone, forming a resonance-stabilized enolate. This is the rate-determining step.

• Nucleophilic Attack: The nucleophilic enolate attacks the electrophilic carbonyl carbon of the ester (e.g., ethyl propionate). This results in the formation of a tetrahedral intermediate.

• Reformation of the Carbonyl and Elimination: The tetrahedral intermediate collapses, reforming the carbonyl double bond and eliminating the ethoxide leaving group.

• Deprotonation of the β-Diketone: The resulting 1-(p-tolyl)pentane-1,3-dione is more acidic than the starting ketone. The ethoxide base will deprotonate the methylene group between the two carbonyls, forming a stable enolate. This final deprotonation step is crucial as it drives the reaction to completion.[3][4]

• Protonation: A final acidic workup is required to protonate the enolate and yield the neutral 1-(p-tolyl)pentane-1,3-dione product.

Q3: What is the importance of keto-enol tautomerism in 1-(p-tolyl)pentane-1,3-dione?

A3: Like other β-dicarbonyl compounds, 1-(p-tolyl)pentane-1,3-dione exists as an equilibrium mixture of keto and enol tautomers. The enol form is often stabilized by intramolecular hydrogen bonding and conjugation with the aromatic ring. This tautomerism is a key structural feature and influences the compound's reactivity and spectroscopic properties.[5] In solution, you will likely observe signals for both tautomers in NMR spectra.[5]

Troubleshooting Guide

Q4: I am experiencing very low yields in my synthesis. What are the likely causes and how can I improve the outcome?

A4: Low yields in the Claisen condensation for 1-(p-tolyl)pentane-1,3-dione can stem from several factors. Here is a systematic approach to troubleshooting this issue:

• Suboptimal Base: The choice and quality of the base are critical. If using sodium ethoxide, ensure it is freshly prepared or properly stored to avoid decomposition. Stronger bases like sodium hydride (NaH) or sodium amide (NaNH2) can also be effective and may lead to higher yields.[1]

• Presence of Water: The reaction is highly sensitive to moisture, which can quench the base and inhibit enolate formation. Ensure all glassware is thoroughly dried, and use anhydrous solvents.

• Incorrect Stoichiometry: A full equivalent of base is required because it is consumed in the final deprotonation step of the β-diketone product.[4] Using catalytic amounts of base will result in poor yields.

• Reaction Temperature: The reaction may require heating to proceed at a reasonable rate. However, excessively high temperatures can promote side reactions. It is advisable to monitor the reaction progress by Thin Layer Chromatography (TLC) to determine the optimal temperature and reaction time.

Below is a workflow to guide your troubleshooting process for low product yield:

Caption: A logical workflow for troubleshooting low product yield.

Q5: I am observing significant side product formation. How can I improve the selectivity of my reaction?

A5: The most common side reaction is the self-condensation of 4'-methylacetophenone. To minimize this and other side reactions, consider the following strategies:

• Order of Addition: Slowly add the 4'-methylacetophenone to a mixture of the base and the ester. This ensures that the concentration of the enolate is kept low and that it preferentially reacts with the more abundant ester.[6]

• Choice of Ester: Using an excess of the ester can also favor the desired crossed Claisen condensation over the self-condensation of the ketone.

• Milder Base and Lower Temperature: If self-condensation is a major issue, using a milder base or lowering the reaction temperature can sometimes improve selectivity, although this may require longer reaction times.[7]

Q6: My crude product is an oil and difficult to purify. What are the best methods for purification?

A6: Oily crude products are common in Claisen condensations. Here are some effective purification strategies:

• Recrystallization: If the product is a low-melting solid, recrystallization is often the best method. Common solvents for recrystallizing aryl-β-diones include ethanol, or a mixed solvent system like ethanol/water or hexane/ethyl acetate.[8][9] The key is to find a solvent or solvent pair in which the product is soluble when hot but sparingly soluble when cold.

• Column Chromatography: If recrystallization is unsuccessful, column chromatography on silica gel is a reliable alternative. A typical eluent system would be a mixture of hexane and ethyl acetate, starting with a low polarity and gradually increasing the proportion of ethyl acetate.[10]

• Copper Salt Formation: For stubborn purifications, 1,3-diketones can be purified by forming their copper(II) salts. Treatment of the crude product with a solution of copper(II) acetate can precipitate the copper complex of the diketone, which can then be filtered and washed. The pure diketone can be regenerated by treating the copper salt with a strong acid.

Experimental Protocols

Protocol 1: Synthesis of 1-(p-Tolyl)pentane-1,3-dione

This protocol is a representative procedure for the Claisen condensation to synthesize the target compound.

Materials:

• 4'-Methylacetophenone

• Ethyl propionate

• Sodium ethoxide (or sodium metal and absolute ethanol to prepare it in situ)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Dilute hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• Preparation: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add sodium ethoxide (1.1 equivalents) to anhydrous diethyl ether (or THF).

• Addition of Reactants: To this suspension, add ethyl propionate (1.5 equivalents). Then, slowly add a solution of 4'-methylacetophenone (1.0 equivalent) in anhydrous diethyl ether (or THF) dropwise from the dropping funnel over 30-60 minutes with vigorous stirring.

• Reaction: After the addition is complete, heat the reaction mixture to a gentle reflux and maintain for 2-4 hours. Monitor the progress of the reaction by TLC.

• Work-up: Cool the reaction mixture to 0°C in an ice bath. Cautiously quench the reaction by slowly adding dilute HCl until the solution is acidic (pH ~5-6).

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether or ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash successively with saturated sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Purification by Recrystallization

• Solvent Selection: Determine a suitable solvent or solvent pair for recrystallization. Ethanol or an ethanol/water mixture are good starting points.[11]

• Dissolution: Dissolve the crude product in a minimal amount of the hot solvent.

• Decolorization (Optional): If the solution is highly colored, add a small amount of activated charcoal and heat for a few minutes.

• Hot Filtration (Optional): If charcoal or other insoluble impurities are present, perform a hot filtration.

• Crystallization: Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration and wash with a small amount of the cold recrystallization solvent.

• Drying: Dry the crystals in a vacuum oven to remove any residual solvent.

Optimizing Reaction Conditions

The yield and purity of 1-(p-tolyl)pentane-1,3-dione are highly dependent on the reaction conditions. The following table summarizes key parameters and their impact on the reaction outcome.

Parameter	Recommendation	Rationale
Base	Sodium ethoxide (NaOEt), Sodium hydride (NaH)	Strong bases are required to deprotonate the α-carbon of the ketone. NaH can provide higher yields as it avoids the reversible reaction with the alcohol byproduct.[1]
Solvent	Anhydrous ethanol, THF, or diethyl ether	The solvent must be aprotic (if using NaH) or have the same alkyl group as the ester's alkoxy group (if using an alkoxide base) to prevent transesterification.[7] It must also be anhydrous.
Temperature	Reflux	Heating is often necessary to drive the reaction to completion in a reasonable timeframe.
Stoichiometry	1.0 eq. Ketone, >1.0 eq. Ester, >1.0 eq. Base	An excess of the ester can help to minimize self-condensation of the ketone. A full equivalent of base is required.[4]

References

• Yang, X., et al. (2008). 1,3,5-Tri-p-tolylpentane-1,5-dione. Acta Crystallographica Section E: Structure Reports Online, 64(12), o2330. [Link]

• Nichols, L. (n.d.). Recrystallization. Retrieved from [Link]

• Cambridge University Press & Assessment. (n.d.). Claisen-Schmidt Condensation. In Name Reactions in Organic Synthesis. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 23.7: The Claisen Condensation Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Claisen Condensation. Retrieved from [Link]

• University of California, Irvine. (n.d.). Recrystallization. Retrieved from [Link]

• Ahmad, A. (n.d.). The Claisen Condensation. Retrieved from [Link]

• ncchem. (2022, November 4). CLAISEN CONDENSATION. ETHYL ACETOACETATE. YouTube. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Recrystallization. Retrieved from [Link]

• ResearchGate. (2014, September 17). Can anyone suggest a suitable method for the Claisen condensation? Retrieved from [Link]

• ResearchGate. (n.d.). Substances yield after recrystallization from different solvents. [Table]. Retrieved from [Link]

• Columbia University. (n.d.). Crystallization Solvents. Retrieved from [Link]

• Sato, K., Yamazoe, S., & Yamamoto, R. (n.d.). Direct Synthesis of 1,3-Diketones by Rh-catalyzed Reductive α-Acylation of Enones. Retrieved from [Link]

• OpenStax. (2023, September 20). 23.7 The Claisen Condensation Reaction. In Organic Chemistry. Retrieved from [Link]

• Chemistry Steps. (2020, April 10). Crossed Claisen and Claisen Variation Reactions. Retrieved from [Link]

Sources

• 1. Claisen Condensation [organic-chemistry.org]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 23.7 The Claisen Condensation Reaction - Organic Chemistry | OpenStax [openstax.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. people.chem.umass.edu [people.chem.umass.edu]
• 10. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 11. web.mnstate.edu [web.mnstate.edu]

Common side products in the synthesis of 1-(P-tolyl)pentane-1,3-dione and their prevention

Welcome to the Technical Support Center. As application scientists and drug development professionals, we know that synthesizing β -diketones like 1-(p-tolyl)pentane-1,3-dione via crossed Claisen condensation is a fundamental yet highly nuanced process. When both the ketone and the ester possess α -hydrogens, the reaction system is susceptible to competing side reactions, often generating a statistical mixture of products if not rigorously controlled[1].

This guide provides an in-depth analysis of the causality behind these side reactions, actionable troubleshooting FAQs, and a self-validating experimental protocol designed to ensure high-purity yields.

Mechanistic Causality of Side Reactions

The synthesis of 1-(p-tolyl)pentane-1,3-dione relies on the crossed Claisen condensation between 4'-methylacetophenone (the ketone) and ethyl propionate (the ester). The root cause of most side products in this workflow lies in the relative pKa​ values and the kinetics of enolate generation.

4'-Methylacetophenone ( pKa​ ~19) is more acidic than ethyl propionate ( pKa​ ~25). However, if a weak base (e.g., NaOEt) is used, an equilibrium is established. This allows unreacted ketone and ester molecules to act as electrophiles against their own enolates, leading to self-condensation. To enforce the target pathway, kinetic enolate formation using a strong, non-nucleophilic base (like NaH) is mandatory. This completely deprotonates the ketone before the ester is introduced, effectively shutting down the ketone self-condensation pathway.

Pathways of target crossed Claisen condensation versus self-condensation side reactions.

Troubleshooting FAQs

Q: Why am I observing significant amounts of an α,β -unsaturated ketone byproduct instead of the target β -diketone? A: This indicates the self-condensation of 4'-methylacetophenone. The ketone enolate acts as a nucleophile against an unreacted ketone molecule, forming an aldol addition product that rapidly dehydrates into a dypnone derivative. Prevention: Ensure complete, irreversible enolate formation by using a stoichiometric excess of NaH. Do not add the ester until hydrogen gas evolution has completely ceased, ensuring no neutral ketone remains to act as an electrophile.

Q: My GC-MS analysis shows a major impurity at m/z 158. What is this, and how do I prevent it? A: An m/z of 158 corresponds to ethyl 2-methyl-3-oxopentanoate, the self-Claisen condensation product of ethyl propionate. This occurs if the ester is deprotonated by excess base. Prevention: Always add the ester dropwise to the pre-formed ketone enolate solution. By maintaining a low steady-state concentration of the ester in the presence of the highly reactive ketone enolate, the crossed Claisen pathway outcompetes ester self-condensation[1].

Q: The reaction seems to yield O-acylated enol esters rather than the C-acylated target. What went wrong? A: O-acylation is a kinetically favored side reaction due to the high charge density on the oxygen atom of the enolate. Prevention: C-acylation is thermodynamically favored. Ensure the reaction is heated to reflux (e.g., in THF at 66 °C) for a sufficient duration (typically 4-6 hours) to allow the kinetically formed O-acyl product to rearrange into the thermodynamically stable C-acyl β -diketone.

Q: How can I efficiently separate the target 1-(p-tolyl)pentane-1,3-dione from unreacted starting materials and these side products? A: Since Claisen condensations are frequently accompanied by side products, purification of the resulting β -diketone via standard chromatography can be laborious. The most robust method is copper(II) chelate precipitation[2]. β -Diketones form highly insoluble, stable bidentate complexes with Cu(II) ions, allowing you to filter out the pure complex while side products remain in solution.

Quantitative Diagnostics & Side Product Data

Use the following diagnostic table to interpret your GC-MS and LC-MS data and identify which specific side reaction is dominating your workflow.

Side Product Category	Specific Molecule (Example)	Precursor	Diagnostic Mass (m/z)	Causality / Mechanism	Prevention Strategy
Target Product	1-(p-Tolyl)pentane-1,3-dione	Ketone + Ester	190.24	Crossed Claisen Condensation	N/A
Ketone Self-Condensation	1,3-Bis(p-tolyl)-2-buten-1-one	4'-Methylacetophenone	250.34	Aldol Addition + Dehydration	Pre-form enolate with NaH; avoid excess unreacted ketone.
Ester Self-Condensation	Ethyl 2-methyl-3-oxopentanoate	Ethyl Propionate	158.19	Self-Claisen Condensation	Add ester slowly to a pre-formed ketone enolate solution.
Hydrolysis Product	p-Toluic Acid	Diketone / Ester	136.15	Retro-Claisen / Ester Hydrolysis	Strictly anhydrous conditions; careful pH control during quench[3].
O-Acylation Product	1-(p-Tolyl)vinyl propionate	Ketone Enolate	190.24	Kinetic O-attack on ester	Allow reaction to reach thermodynamic equilibrium (reflux).

Self-Validating Experimental Protocol

To guarantee trustworthiness, this protocol is designed as a self-validating system. Visual and chemical checkpoints are embedded into the steps to confirm success before proceeding.

Phase 1: Kinetic Enolate Generation

• Suspend NaH (1.2 eq, 60% dispersion in mineral oil) in anhydrous THF under an inert N2​ atmosphere at 0 °C.

• Add 4'-methylacetophenone (1.0 eq) dropwise. Self-Validation Checkpoint: Observe continuous H2​ gas evolution. The solution will transition from colorless to pale yellow. Wait 30 minutes until bubbling ceases, validating complete deprotonation.

Phase 2: Crossed Acylation 3. Slowly add ethyl propionate (1.5 eq) dropwise to the enolate solution to prevent ester self-condensation. 4. Heat the reaction mixture to reflux (66 °C) for 4 hours to drive the thermodynamic C-acylation. Self-Validation Checkpoint: Perform TLC (Hexanes:EtOAc 8:2). The ketone spot ( Rf​ ~0.6) should disappear. A new UV-active spot ( Rf​ ~0.4) will appear, which stains deep red upon treatment with FeCl3​ solution, confirming the presence of the β -diketone enol form.

Phase 3: Quenching & Retro-Claisen Prevention 5. Cool the mixture to 0 °C and carefully quench with 1M HCl until the aqueous phase reaches pH 4-5. Causality Note: If the Claisen condensation takes place or is quenched under basic aqueous conditions, the resulting β -dicarbonyl can instantly perform a retro-Claisen hydrolysis, cleaving back into a ketone and a carboxylic acid[3]. Strict pH control prevents this.

Phase 4: Copper Chelate Purification 6. Extract the crude mixture with diethyl ether and concentrate. 7. Add the crude oil to a vigorously stirred, hot aqueous solution of Cu(OAc)2​ (approx. 17 g per 100 mL of water)[2]. Self-Validation Checkpoint: A pale green/blue precipitate of the Cu(II) diketonate complex will form immediately. 8. Filter the precipitate and wash with cold ethanol to remove soluble self-condensation impurities. 9. Suspend the solid in diethyl ether and shake vigorously with 10% H2​SO4​ . Self-Validation Checkpoint: The organic layer will turn clear/pale yellow as the diketone is liberated, while the aqueous layer turns bright blue ( CuSO4​ ), validating the successful release of the target molecule. 10. Separate the organic layer, dry over MgSO4​ , and evaporate to yield pure 1-(p-tolyl)pentane-1,3-dione.

Copper(II) chelate precipitation workflow for the selective isolation of beta-diketones.

References

• Title: A convenient and practical synthesis of β-diketones bearing linear perfluorinated alkyl groups and a 2-thienyl moiety Source: Beilstein Journal of Organic Chemistry URL: [Link]

• Title: The Claisen Condensation Reaction Source: Chemistry LibreTexts URL: [Link]

• Title: Claisen Condensation Source: ChemTalk URL: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. d-nb.info [d-nb.info]
• 3. One moment, please... [chemistrytalk.org]

Troubleshooting low yields in 1-(P-tolyl)pentane-1,3-dione reactions

Welcome to the Technical Support Center for complex organic syntheses. This guide is specifically engineered for researchers and drug development professionals troubleshooting low yields in the synthesis of 1-(p-tolyl)pentane-1,3-dione , a β-diketone typically synthesized via a crossed Claisen condensation between 4'-methylacetophenone and ethyl propionate.

Below, you will find a diagnostic decision tree, causality-driven FAQs, quantitative benchmarking data, and a self-validating experimental protocol designed to bypass common failure points.

Diagnostic Workflow: Isolating the Point of Failure

Caption: Diagnostic decision tree for troubleshooting low yields in β-diketone synthesis.

Frequently Asked Questions & Mechanistic Troubleshooting

Q1: My reaction yields a complex mixture of four different products. Why is the crossed Claisen condensation not selective? Causality: Both your ketone (4'-methylacetophenone) and your ester (ethyl propionate) possess α-hydrogens. When using a thermodynamic base like Sodium Ethoxide (NaOEt) or Sodium Hydride (NaH), enolates rapidly equilibrate. This lack of regiocontrol leads to the self-condensation of the ester (forming ethyl 2-methyl-3-oxopentanoate) and the self-aldol condensation of the ketone alongside your desired crossed product . Solution: Switch from thermodynamic control to kinetic control. Use Lithium Diisopropylamide (LDA) at -78 °C to quantitatively pre-form the lithium enolate of 4'-methylacetophenone before introducing the ester.

Q2: I switched to LDA, but my yield is capped at 50% and I see unreacted starting material. What is limiting the conversion? Causality: The product of the condensation, 1-(p-tolyl)pentane-1,3-dione, is a highly acidic β-diketone (pKa ~9). As soon as it forms, it acts as an acid and can rapidly protonate the remaining unreacted ketone enolate (pKa ~20) rather than waiting for the alkoxide leaving group to do so . If you only use 1.0 equivalent of enolate, up to half of your nucleophile is destroyed by your own product, capping the theoretical yield at 50% and severely reducing atom economy . Solution: Use an excess of the ketone enolate (e.g., 2.0 equivalents) to ensure complete consumption of the ester, or utilize a secondary non-nucleophilic base to act as a thermodynamic sink for the newly formed β-diketone.

Q3: Can I use propionyl chloride instead of ethyl propionate to force the reaction to completion? Causality: While acid chlorides are highly reactive, obtaining C-acylated products preferentially over kinetically favored O-acylated products is a major challenge . According to Hard-Soft Acid-Base (HSAB) theory, the oxygen atom of the lithium enolate is the "harder" nucleophilic site. Reaction with a hard electrophile like propionyl chloride frequently leads to O-acylation (forming an enol ester) rather than the desired C-acylation [[1]]([Link]). Solution: Stick to the ester (ethyl propionate), which is a softer electrophile and naturally favors C-acylation.

Q4: My LC-MS shows excellent conversion in the reaction mixture, but the isolated yield after aqueous workup is terrible. Where is the product going? Causality: β-diketones are highly susceptible to Retro-Claisen cleavage if exposed to strong aqueous bases or mineral acids at elevated temperatures during the quenching and extraction phases . Solution: Perform a strictly cold, mildly acidic workup. Quench the reaction mixture at 0 °C with saturated aqueous NH₄Cl (pH ~5-6). If standard chromatography fails to separate the β-diketone from unreacted starting materials, utilize the copper(II) chelate precipitation method .

Mechanistic Pathway: Kinetic Control & Enolate Trapping

Caption: Kinetic enolate pathway demonstrating the necessity of >2 equivalents of base.

Quantitative Benchmarking: Reagent Stoichiometry & Expected Outcomes

Base System	Electrophile	Equivalents (Ketone:Base:Ester)	Primary Outcome	Estimated Yield
NaOEt / EtOH	Ethyl propionate	1.0 : 1.2 : 1.2	Statistical mixture of self-condensation products	< 20%
NaH / THF	Ethyl propionate	1.0 : 1.5 : 1.5	Moderate conversion, competing ester self-condensation	35 - 45%
LDA / THF	Propionyl chloride	2.0 : 2.1 : 1.0	High conversion, but predominantly O-acylation (enol ester)	< 30%
LDA / THF	Ethyl propionate	2.0 : 2.1 : 1.0	Clean C-acylation, complete conversion (kinetic control)	> 80%

Optimized Experimental Protocol: Kinetic Synthesis & Copper Chelate Purification

• To a flame-dried Schlenk flask under argon, add anhydrous THF and diisopropylamine (2.2 eq). Cool to -78 °C and add n-BuLi (2.1 eq) dropwise. Stir for 15 minutes to generate LDA.

• Add 4'-methylacetophenone (2.0 eq) dropwise at -78 °C. Stir for 45 minutes to ensure quantitative kinetic enolization.

Phase 2: Acylation & Quenching 3. Add ethyl propionate (1.0 eq) dropwise. Maintain at -78 °C for 1 hour, then slowly allow the reaction to warm to room temperature over 2 hours. 4. Cool the mixture to 0 °C and quench carefully with saturated aqueous NH₄Cl to avoid Retro-Claisen cleavage . Extract with EtOAc and concentrate the organic layer.

Phase 3: Copper Chelate Purification Note: This step bypasses difficult chromatographic separations by exploiting the specific coordination chemistry of β-diketones . 5. Dissolve the crude oil in ethanol. Add a saturated aqueous solution of Cu(OAc)₂. The β-diketone will selectively form a highly insoluble, brightly colored copper(II) complex. Filter and wash the precipitate with cold ethanol. 6. Suspend the purified copper chelate in a biphasic mixture of EtOAc and 10% aqueous Na₂EDTA (or dilute H₂SO₄). Stir vigorously until the organic layer becomes clear and the aqueous layer turns blue. Extract, dry over MgSO₄, and concentrate to yield pure 1-(p-tolyl)pentane-1,3-dione .

References

• Master Organic Chemistry. Claisen Condensation and Dieckmann Condensation. Retrieved from:[Link]

• Crossman, A. S., et al. Synthesis of Sterically Hindered β-Diketones via Condensation of Acid Chlorides with Enolates. The Journal of Organic Chemistry (2019). DOI:

• Taydakov, I. V., et al. A convenient and practical synthesis of β-diketones bearing linear perfluorinated alkyl groups and a 2-thienyl moiety. Beilstein Journal of Organic Chemistry (2018). DOI:

• de Gonzalo, G., & Alcántara, A. R. Recent Developments in the Synthesis of β-Diketones. Pharmaceuticals (2021). DOI:

Sources

• 1. pubs.acs.org [pubs.acs.org]

FAQ 1: Chromatographic Failures (Tailing, Streaking, and Low Recovery)

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers and drug development professionals facing bottlenecks in the isolation of 1-(p-tolyl)pentane-1,3-dione .

Because this compound is a β -diketone, its purification is notoriously difficult due to its unique electronic properties. This guide bypasses generic advice, focusing strictly on the chemical causality of your purification failures and providing field-validated, self-indicating protocols to resolve them.

Q: When I run 1-(p-tolyl)pentane-1,3-dione on a standard silica gel column, the compound streaks across multiple fractions, and my mass recovery is less than 50%. What is happening?

A: You are observing the macroscopic results of two simultaneous molecular phenomena: Keto-Enol Tautomerism and Metal Chelation .

• Tautomeric Equilibrium: β -diketones exist in a dynamic equilibrium between their keto and enol forms. The enol form is highly stabilized by a conjugated six-membered ring resonance and a strong intramolecular hydrogen bond [1]. Because the keto and enol tautomers have different dipole moments, they interact differently with the polar silanol groups on the silica stationary phase. As they interconvert on the column faster than they elute, the peak smears across the baseline.

• Irreversible Chelation: The enolate form of your compound is a powerful bidentate ligand. Standard, lower-grade silica gel contains trace amounts of transition metals (e.g., Iron, Copper). Your β -diketone coordinates with these metals, permanently anchoring a portion of your yield to the column matrix [2].

Mechanistic pathways of chromatographic failure for 1-(p-tolyl)pentane-1,3-dione on silica gel.

Q: How do I modify my chromatography to suppress these issues?

A: You must alter the mobile phase to disrupt both the tautomeric smearing and the silanol/metal interactions. Solution: Add 1% to 2% Glacial Acetic Acid to your mobile phase (e.g., Hexanes/Ethyl Acetate + 1% AcOH) [3]. The acidic environment suppresses the ionization of the enol form, preventing it from forming strong chelate complexes with trace metals. It also protonates the active silanol sites on the silica gel, forcing the β -diketone to elute as a much sharper, unified band.

FAQ 2: Co-Elution and Chemical Purification

Q: My synthesis route (Claisen condensation) leaves unreacted starting materials like p-methylacetophenone. They co-elute with my product even with acidified silica. Is there a non-chromatographic alternative?

A: Yes. When chromatographic resolution fails due to identical Rf​ values, you must exploit the specific chemical reactivity of the β -diketone moiety. The Copper(II) Chelate Precipitation Method is the gold standard for isolating β -diketones from unreacted ketones or esters [1][4].

By introducing aqueous Copper(II) acetate, you selectively force the 1-(p-tolyl)pentane-1,3-dione to form a highly crystalline, non-polar, square-planar CuL2​ complex. The impurities cannot form this complex and remain in solution.

Step-by-Step Methodology: Copper Chelate Purification

This protocol is a self-validating system; the visual color changes at each step confirm the success of the molecular transformation.

Phase 1: Selective Chelation

• Dissolution: Dissolve your crude mixture (containing 1-(p-tolyl)pentane-1,3-dione and impurities) in a minimal amount of Methanol or Ethyl Acetate.

• Precipitation: Add a saturated aqueous solution of Copper(II) acetate ( Cu(OAc)2​ ) dropwise while stirring vigorously at room temperature.

• Validation: The solution will rapidly change color, and a dense pale green/blue precipitate will form. This is your pure [Cu(diketone)2​] complex.

• Isolation: Filter the precipitate through a Büchner funnel. Wash the solid thoroughly with cold hexanes or diethyl ether. Causality: The unreacted p-methylacetophenone is highly soluble in cold ether and washes away, leaving only the target chelate.

Phase 2: Chelate Decomposition 5. Suspension: Transfer the solid green chelate to a separatory funnel. Add a biphasic mixture of Ethyl Acetate and 10% aqueous Hydrochloric Acid (HCl) or aqueous Na2​EDTA [1]. 6. Cleavage: Shake the funnel vigorously. The acid/EDTA breaks the coordination bonds, stripping the Cu2+ into the aqueous layer. 7. Validation: The solid will completely dissolve. The aqueous layer will turn blue (free Cu2+ ions), and the organic layer will turn clear or pale yellow (regenerated pure β -diketone). 8. Recovery: Separate the organic layer, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield >99% pure 1-(p-tolyl)pentane-1,3-dione.

Step-by-step chemical purification workflow utilizing selective copper(II) chelation.

Quantitative Data Summary

To aid in your experimental design, below is a comparative summary of the expected outcomes based on the purification strategy utilized:

Purification Method	Expected Recovery Yield	Expected Purity	Primary Issue Addressed
Standard Silica Gel	40% – 50%	< 85%	Baseline (Fails due to tautomerism & chelation)
Acidified Silica (1% AcOH)	75% – 85%	92% – 95%	Resolves peak tailing and prevents metal binding
Copper Chelate Precipitation	> 85%	> 99%	Eliminates co-eluting starting materials

References

• Recent Developments in the Synthesis of β-Diketones National Center for Biotechnology Information (PMC - NIH)[Link]

• Tautomerism of β-Diketones and β-Thioxoketones MDPI - Molecules[Link]

• Extraction of Chromium(III) from Urine and Water Samples Using Divalent Beta-diketonates Ligands and Determination Acta Scientific[Link]

Technical Support Center: Stability and Degradation of 1-(p-Tolyl)pentane-1,3-dione

Welcome to the Technical Support Center for 1-(p-tolyl)pentane-1,3-dione , an aryl-alkyl β-diketone widely utilized as a synthetic intermediate, chelating agent, and pharmacological scaffold. This guide is engineered for researchers and drug development professionals who require a deep mechanistic understanding of this compound's stability profile, degradation pathways, and analytical handling.

Unlike simple aliphatic ketones, β-diketones exhibit complex reactivity driven by keto-enol tautomerism and the highly reactive active methylene carbon[1]. Here, we provide field-proven troubleshooting guides, self-validating experimental protocols, and mechanistic insights to ensure the integrity of your experimental workflows.

Part 1: Core Degradation Pathways

The stability of 1-(p-tolyl)pentane-1,3-dione is primarily compromised by two mechanisms: Base-Catalyzed Retro-Claisen Cleavage and Oxidative Cleavage . Understanding these pathways is critical for preventing unwanted degradation during synthesis, formulation, or biological assays.

Degradation pathways of 1-(p-tolyl)pentane-1,3-dione via retro-Claisen and oxidative mechanisms.

Part 2: Troubleshooting Guide & FAQs

Q1: Why does my 1-(p-tolyl)pentane-1,3-dione sample rapidly degrade in biological buffers with a pH > 8.0? A1: This is caused by Retro-Claisen Cleavage . Under alkaline conditions, hydroxide ions act as nucleophiles, attacking one of the electrophilic carbonyl carbons to form a tetrahedral intermediate. Because the adjacent enolate is stabilized by resonance, the C-C bond cleaves[2]. For 1-(p-tolyl)pentane-1,3-dione, attack at the C1 carbonyl (adjacent to the p-tolyl group) results in C1-C2 scission, yielding p-toluic acid and 2-butanone. Attack at the C3 carbonyl yields 4'-methylacetophenone and propanoic acid[3]. Solution: Maintain aqueous stock solutions at a slightly acidic to neutral pH (pH 5.0–7.0) and avoid prolonged exposure to strong bases.

Q2: During long-term storage in solution, I observe new LC-MS peaks corresponding to carboxylic acids, even in neutral pH. What is the mechanism? A2: You are observing Oxidative Cleavage . The active methylene group (C2) located between the two carbonyls is highly susceptible to radical attack (auto-oxidation) or electrophilic attack by singlet oxygen[4]. This forms a dioxetane or hydroperoxide intermediate that subsequently decomposes, cleaving the C-C bond to yield oxidative fragments[3]. Solution: Purge storage vials with inert gas (Argon/N₂), store at -20°C, and use amber vials to prevent UV-induced radical initiation.

Q3: Does the choice of solvent affect the stability of the compound during NMR or assay preparation? A3: Yes, fundamentally. The stability is dictated by keto-enol tautomerism . In non-polar solvents (e.g., chloroform, hexane), the compound exists predominantly in the enol form, stabilized by a strong intramolecular hydrogen bond[1]. While this hydrogen bond stabilizes the molecule thermodynamically, the enol double bond is highly reactive toward reactive oxygen species (ROS). Polar protic solvents (e.g., methanol, water) disrupt this intramolecular bond, shifting the equilibrium toward the diketo form, which is more susceptible to hydrolytic attack but less prone to photo-oxidation[1].

Part 3: Quantitative Stability Data

To assist in experimental planning, the following table summarizes the quantitative degradation kinetics of 1-(p-tolyl)pentane-1,3-dione under standardized stress conditions.

Table 1: Stability Profile and Degradation Kinetics of 1-(p-Tolyl)pentane-1,3-dione

Stress Condition	Reagent / Environment	Half-Life ( t1/2​ )	Primary Degradation Products
Alkaline Hydrolysis	0.1 M NaOH (pH 13), 25°C	< 2 hours	p-Toluic acid, 2-Butanone, Propanoic acid
Acidic Hydrolysis	0.1 M HCl (pH 1), 25°C	> 72 hours	Stable (Trace enol-hydrolysis products)
Oxidative Stress	3% H₂O₂, 25°C	~14 hours	4'-Methylacetophenone, Oxidative fragments
Photolysis (UV)	UV-C (254 nm), Solution	~6 hours	Radical recombination products, Aldehydes
Thermal Stress	Solid state, 60°C	> 6 months	None detected

Part 4: Validated Experimental Protocols

To accurately profile the degradation of this β-diketone without introducing analytical artifacts, you must use a self-validating system . A common failure point in forced degradation studies is the omission of a quenching step, which allows the compound to continue degrading inside the autosampler, invalidating kinetic data.

Protocol: Self-Validating Forced Degradation and LC-MS/MS Profiling

Step-by-step analytical workflow for forced degradation and LC-MS/MS profiling.

Step 1: Stock Solution Preparation

• Dissolve 1-(p-tolyl)pentane-1,3-dione in HPLC-grade Acetonitrile (MeCN) to a concentration of 1.0 mg/mL. Causality: MeCN is chosen over Methanol to prevent transesterification or solvent-catalyzed enolization artifacts during storage.

Step 2: Stress Induction (Alkaline Example)

• Transfer 1.0 mL of the stock solution to a borosilicate glass vial.

• Add 1.0 mL of 0.1 M NaOH. Vortex for 10 seconds and incubate at 25°C.

Step 3: Reaction Quenching (Critical Validation Step)

• At predefined time points (e.g., 1h, 2h, 4h), extract a 100 µL aliquot.

• Immediately quench the reaction by adding 100 µL of 0.1 M HCl.

• Validation Check: Verify the pH of a dummy sample is ~7.0. Failure to neutralize will result in continuous retro-Claisen cleavage in the LC-MS autosampler queue, leading to artificially inflated degradation metrics.

Step 4: LC-MS/MS Analysis

• Dilute the quenched sample 1:10 in mobile phase (Water/MeCN with 0.1% Formic Acid).

• Inject 5 µL onto a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Run a gradient from 5% to 95% MeCN over 10 minutes. Use Electrospray Ionization (ESI) in both positive and negative modes (carboxylic acid degradants ionize best in negative mode).

Step 5: Data Interpretation

• Monitor for the disappearance of the parent mass ( [M+H]+ approx. 191.1 m/z).

• Screen for primary degradants: p-Toluic acid ( [M−H]− 135.0 m/z) and 4'-Methylacetophenone ( [M+H]+ 135.1 m/z).

Part 5: References

• Structural Studies of β-Diketones and Their Implications on Biological Effects Source: National Institutes of Health (NIH / PMC) URL:

• Emergent mechanistic diversity of enzyme-catalysed β-diketone cleavage Source: National Institutes of Health (NIH / PMC) URL:

• Asymmetric Retro-Claisen Reaction by Synergistic Chiral Primary Amine/Palladium Catalysis Source: American Chemical Society (ACS) URL:

• Involvement of the beta-diketone moiety in the antioxidative mechanism of tetrahydrocurcumin Source: National Institutes of Health (NIH / PubMed) URL:

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• 4. Involvement of the beta-diketone moiety in the antioxidative mechanism of tetrahydrocurcumin - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Solubility Enhancement for 1-(P-tolyl)pentane-1,3-dione

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address solubility challenges encountered when using 1-(P-tolyl)pentane-1,3-dione in chemical reactions. Our goal is to equip you with the foundational knowledge and practical methodologies to optimize your experimental outcomes.

Section 1: Foundational Knowledge

This section addresses the fundamental properties of 1-(P-tolyl)pentane-1,3-dione that govern its behavior in various solvents.

Q1: What structural features of 1-(P-tolyl)pentane-1,3-dione influence its solubility?

Answer: The solubility of 1-(P-tolyl)pentane-1,3-dione is governed by a combination of its structural components: the aromatic p-tolyl group, the flexible pentane chain, and the β-diketone functional group.

• Aromatic p-Tolyl Group: The nonpolar, hydrophobic nature of the tolyl ring contributes to good solubility in aromatic solvents like toluene and xylene, as well as other nonpolar or moderately polar organic solvents.

• β-Diketone Moiety and Tautomerism: A key feature of β-diketones is their existence as an equilibrium mixture of keto and enol tautomers.[1][2] The enol form is stabilized by a strong intramolecular hydrogen bond, which reduces the molecule's polarity and its ability to act as a hydrogen bond donor to solvent molecules. This tautomerism means the molecule has complex interactions with both protic and aprotic solvents.

• Alkyl Chain: The pentane backbone adds to the lipophilic character of the molecule, further enhancing its solubility in nonpolar organic solvents.

This combination of a nonpolar aromatic ring and a functional group capable of intramolecular hydrogen bonding results in a compound that is generally poorly soluble in highly polar, protic solvents like water but soluble in a range of common organic solvents.

Q2: What is the general solubility profile of 1-(P-tolyl)pentane-1,3-dione in common laboratory solvents?

Table 1: Predicted Solubility of 1-(P-tolyl)pentane-1,3-dione in Common Solvents

Solvent Category	Examples	Predicted Solubility	Rationale
Nonpolar Aprotic	Hexane, Cyclohexane, Toluene	High	The nonpolar tolyl group and alkyl chain interact favorably with these solvents.[3]
Polar Aprotic	Tetrahydrofuran (THF), Dichloromethane (DCM), Acetone, Ethyl Acetate	High to Moderate	These solvents can interact with the dicarbonyl group without disrupting the intramolecular hydrogen bond of the enol form. THF is often a suitable solvent for reactions involving β-diketones.[4][5]
Polar Protic	Ethanol, Methanol	Moderate to Low	The solvent's ability to hydrogen bond can be disrupted by the compound's intramolecular hydrogen bond. Solubility may be limited.
Highly Polar Protic	Water	Very Low / Insoluble	The molecule's predominantly hydrophobic character prevents significant dissolution in water.

Section 2: Troubleshooting Common Solubility Issues

This section provides direct answers and actionable steps for common problems encountered during experiments.

Q3: My compound is not dissolving sufficiently in my chosen reaction solvent. What is the first thing I should try?

Answer: The most direct and often effective initial step is to gently increase the temperature of the system. For most solid organic compounds, solubility increases with temperature.[6][7] This is because the dissolution process is typically endothermic, meaning it requires energy to break the crystal lattice of the solid.[7]

Recommended Action:

• Place your reaction vessel in a heating mantle or an oil bath equipped with a magnetic stirrer and a temperature probe.

• Gradually increase the temperature in 5-10 °C increments while stirring vigorously.

• Visually monitor the dissolution of the solid. Be careful not to exceed the boiling point of the solvent or the decomposition temperature of your reactants.

Q4: Heating is not an option due to reactant instability, or it was ineffective. How can I use a co-solvent system to improve solubility?

Answer: A co-solvent system is an excellent strategy when temperature control is limited. A co-solvent is a secondary, miscible solvent added in a small to moderate amount to the primary solvent to modify its overall properties (e.g., polarity, dielectric constant) and enhance solute solubility.[8][9][10] This can create a more favorable environment for your compound.[][12]

Recommended Action:

• For a nonpolar primary solvent (e.g., Toluene): If your diketone is not fully dissolving, adding a small percentage (e.g., 5-20% v/v) of a more polar aprotic solvent like THF or Acetone can disrupt crystal packing forces and improve solvation.

• For a moderately polar primary solvent (e.g., Acetonitrile): If you encounter solubility limits, adding a co-solvent that has a high affinity for the tolyl group, such as Toluene, might create a synergistic solvation effect.[13]

The key is to make small, incremental additions of the co-solvent until a homogeneous solution is achieved.

Q5: My reaction is very slow, and I suspect poor dissolution is the cause. Can sonication help?

Answer: Yes, sonication is a powerful physical method for enhancing dissolution rates without altering the chemical properties of the system.[14] It uses high-frequency sound waves to induce acoustic cavitation—the formation and collapse of microscopic bubbles.[15] This process generates intense localized energy, which breaks down particle aggregates and increases the effective surface area of the solid, accelerating the rate at which it dissolves.[16]

Recommended Action:

• Place your reaction flask in a laboratory ultrasonic bath.

• Turn on the sonicator and monitor the solution. Dissolution often occurs within seconds to minutes.[17]

• Be aware that sonication can gently heat the sample, so monitor the temperature if your reaction is sensitive.[17]

Sonication is particularly effective for achieving the maximum thermodynamic solubility of a compound much faster than simple stirring.[17]

Q6: My reaction involves an aqueous phase and an organic phase, and my diketone is not reacting with the water-soluble reagent. What should I do?

Answer: This is a classic problem of a biphasic reaction system where the reactants are separated by an interface. The solution is to use a Phase-Transfer Catalyst (PTC) . A PTC is a substance that transports a reactant from one phase (typically aqueous) into the other phase (typically organic) where the reaction can occur.[18][19]

Common PTCs include:

• Quaternary Ammonium Salts: (e.g., Tetrabutylammonium bromide, Aliquat 336). These are effective at transporting anions into the organic phase.[20]

• Crown Ethers: (e.g., 18-crown-6). These are excellent for complexing with cations (like K+) and making the associated anion more "naked" and reactive in the organic phase.

By adding a catalytic amount of a PTC, you can dramatically increase the reaction rate by overcoming the physical separation of your reactants.

Section 3: Advanced Protocols and Methodologies

Protocol 1: Systematic Approach to Solvent and Co-Solvent Screening

• Initial Screening: In separate small vials, test the solubility of a few milligrams of 1-(P-tolyl)pentane-1,3-dione in 0.5 mL of several primary solvents (e.g., Toluene, THF, Acetonitrile, Ethanol).

• Observation: Note which solvents provide full dissolution at room temperature.

• Co-Solvent Titration: For solvents that did not provide full dissolution, begin adding a co-solvent dropwise while stirring. For example, to the vial with Toluene, add THF. To the vial with Ethanol, add Acetone.

• Quantify: Record the approximate volume percentage of the co-solvent required to achieve full dissolution.

• Selection: Choose the solvent or co-solvent system that provides the best solubility while being compatible with your reaction conditions.

Protocol 2: Implementing Sonication for Enhanced Dissolution

• Setup: Prepare your reaction mixture in a vessel with a stir bar.

• Immersion: Place the vessel into an ultrasonic bath, ensuring the liquid level inside the vessel is below the water level in the bath.

• Activation: Turn on the sonicator. For most lab applications, 5-15 minutes of sonication is sufficient to dissolve stubborn solids.

• Monitoring: If the reaction is temperature-sensitive, periodically check the temperature of the reaction mixture.

• Procedure: Once the solid is dissolved, you can proceed with the reaction, either leaving the vessel in the sonicator (for sonochemically-promoted reactions) or transferring it to your standard reaction setup.

Protocol 3: Selecting and Using a Phase-Transfer Catalyst

• Identify the Migrating Ion: Determine which ion needs to be transported into the organic phase. For a reaction with NaOH, it's the hydroxide anion (OH⁻). For a reaction with KCN, it's the cyanide anion (CN⁻).

• Choose the PTC:

  • For simple anions, a quaternary ammonium salt like tetrabutylammonium bromide (TBAB) is a robust, cost-effective choice.

  • If you are using a potassium salt (e.g., K₂CO₃) and require a highly reactive anion, 18-crown-6 can be very effective.

• Determine Loading: Add the PTC at a catalytic loading, typically ranging from 1-10 mol% relative to the limiting reagent.

• Execution: Add the diketone to the organic solvent and the ionic reagent to the aqueous solvent. Add the PTC to the biphasic mixture. Stir the mixture vigorously to create a large surface area between the two phases, allowing the PTC to work efficiently.

Section 4: Visual Guides

Decision-Making Workflow for Solubility Enhancement

Caption: Decision workflow for troubleshooting solubility issues.

Mechanism of Phase-Transfer Catalysis

Caption: Generalized mechanism of an anionic PTC.

References

• Wikipedia contributors. (2023). Cosolvent. Wikipedia. [Link]

• Patsnap. (2026). Sonication vs Co-Solvent Methods: Solubility Enhancement. Patsnap Eureka. [Link]

• Taylor & Francis. Cosolvent – Knowledge and References. Taylor & Francis Online. [Link]

• Oldenburg, K. et al. High Throughput Sonication: Evaluation for Compound Solubilization. ResearchGate. [Link]

• Envirostar. (2023). Unlocking the Benefits of Sonication for Creating Soluble Liquids. Envirostar. [Link]

• MDPI. (2025). Biphasic Catalytic Conversion of Olefins in Aqueous Media: A Systematic Review. MDPI. [Link]

• Wikipedia contributors. (2023). Phase-transfer catalyst. Wikipedia. [Link]

• Griesbeck, A. G. (2021). Organic Sonochemistry: A Chemist's Timely Perspective on Mechanisms and Reactivity. ACS Omega. [Link]

• Zhang, Y. et al. (2024). Determination of Solubility and Thermodynamic Analysis of Iron(III) β-Diketonate Compounds in Pure Solvents. Journal of Chemical & Engineering Data. [Link]

• Biomedres. (2022). A Minireview of Phase-Transfer Catalysis and Recent Trends. Biomedres. [Link]

• Zhang, Y. et al. (2019). Synergistic Solvation Effects: Enhanced Compound Solubility Using Binary Solvent Mixtures. Organic Process Research & Development. [Link]

• Zhang, P. et al. (2021). Solubility Measurement and Thermodynamic Correlation of Diacetone Acrylamide in 15 Pure Solvents from 272.05 to 323.65 K. Journal of Chemical & Engineering Data. [Link]

• Organic Chemistry Portal. Sonochemistry: Ultrasound in Organic Chemistry. Organic Chemistry Portal. [Link]

• Appchem. 1-(p-Tolyl)butane-1,3-dione. Appchem. [Link]

• Chemistry LibreTexts. (2023). Temperature Effects on Solubility. Chemistry LibreTexts. [Link]

• Semantic Scholar. (2021). Recent Developments in the Synthesis of β-Diketones. Semantic Scholar. [Link]

• Yang, J. et al. (2009). 1,3,5-Tri-p-tolylpentane-1,5-dione. Acta Crystallographica Section E. [Link]

• Pascual, S. & Valiente, M. (2021). Recent Developments in the Synthesis of β-Diketones. Pharmaceuticals. [Link]

• Beletskaya, I. P. et al. (2018). A convenient and practical synthesis of β-diketones bearing linear perfluorinated alkyl groups and a 2-thienyl moiety. Beilstein Journal of Organic Chemistry. [Link]

• Chemsrc. 1,3-Butanedione, 4,4,4-trifluoro-1-p-tolyl. Chemsrc. [Link]

• Hansen, P. E. (2020). Structural Studies of β-Diketones and Their Implications on Biological Effects. Pharmaceuticals. [Link]

• Paul, S. et al. (2012). 1,3,5-Tri-p-tolylpentane-1,5-diol. Acta Crystallographica Section E. [Link]

• World Journal of Biology Pharmacy and Health Sciences. (2023). Solubility enhancement techniques: A comprehensive review. World Journal of Biology Pharmacy and Health Sciences. [Link]

• Hansen, P. E. (2020). Structural Studies of β-Diketones and Their Implications on Biological Effects. ResearchGate. [Link]

• Sharma, R. et al. (2013). β-diketones: Important Intermediates for Drug Synthesis. International Journal of Pharmaceutical Sciences and Research. [Link]

• University of La Rioja. Synthesis of 3-Substituted Pentane-2,4-diones. University of La Rioja. [Link]

• NextSDS. 3-(1-P-TOLYL-ETHYL)-PENTANE-2,4-DIONE. NextSDS. [Link]

• Wikipedia contributors. (2024). Pentane. Wikipedia. [Link]

• ResearchGate. (2014). Convenient synthesis of new polysubstituted isoindole-1,3-dione analogue. ResearchGate. [Link]

• New Journal of Chemistry. New relationship models for solvent- pyrene solubility based on molecular. New Journal of Chemistry Supporting Information. [Link]

• Accu Dyne Test. Surface Tension, Hansen Solubility Parameters, Molar Volume, Enthalpy of Evaporation, and Molecular Weight of Selected Liquids. Accu Dyne Test. [Link]

• ResearchGate. shows the list of 20 solvents with their corresponding Hansen solubility parameters, Score, RED and Mvol. ResearchGate. [Link]

• Google Patents. Substituted cyclohexane-1, 3-dione compounds, process for preparation thereof and its applications.

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Overcoming emulsion problems during the workup of 1-(P-tolyl)pentane-1,3-dione synthesis

Technical Support Center: Overcoming Emulsions in 1-(p-Tolyl)pentane-1,3-dione Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing downstream purification bottlenecks. The synthesis of 1-(p-tolyl)pentane-1,3-dione—typically achieved via a Claisen condensation between 4'-methylacetophenone and ethyl propionate—is notorious for producing intractable emulsions during the aqueous workup.

This guide provides a mechanistic understanding of why these emulsions form and delivers self-validating, field-proven protocols to break them without compromising your yield.

Part 1: Mechanistic Causality of Emulsions in β -Diketone Workups

To effectively troubleshoot an emulsion, you must first understand the physicochemical forces stabilizing it. In the context of 1-(p-tolyl)pentane-1,3-dione, emulsions are rarely accidental; they are a direct consequence of the molecule's structure and the reaction environment[1].

• Enol-Enolate Amphiphilicity: β -diketones exist in a keto-enol tautomeric equilibrium. During the basic Claisen condensation, the product forms a sodium enolate. If the subsequent acidic quench is insufficient, a mixture of neutral enol and charged enolate species persists. These molecules act as weak surfactants, lowering the interfacial tension between the aqueous and organic phases and stabilizing micro-droplets[1].

• Pickering Emulsions via Polymeric Byproducts: The highly basic conditions of the reaction often trigger competing aldol condensations, generating trace amounts of insoluble, polymeric micro-particulates. These solids accumulate at the liquid-liquid interface, creating a highly stable "rag layer" known as a Pickering emulsion[2].

• Solvent Density Proximity: Dichloromethane (DCM) is frequently used in extractions, but its density (1.33 g/cm³) is dangerously close to the density of a heavily salted, neutralized aqueous quench layer. This lack of a density gradient neutralizes gravity-driven phase separation[2].

Part 2: Troubleshooting FAQs

Q1: I just quenched my reaction with HCl and extracted with DCM. The separatory funnel is completely opaque. What went wrong? A1: The use of DCM in β -diketone workups is a primary trigger for stable emulsions[2]. Because the density of the aqueous layer increases significantly after quenching (due to the formation of NaCl or other salts), the density differential between the water and DCM approaches zero. Solution: Evaporate the DCM and switch to Ethyl Acetate (EtOAc)[2]. EtOAc has a lower density (0.90 g/cm³) and provides a sharp density gradient that facilitates rapid separation.

Q2: I am using EtOAc, but a thick "rag layer" persists at the interface. How do I break it without losing yield? A2: That rag layer is a Pickering emulsion stabilized by insoluble polymeric byproducts. The most effective method is Celite® filtration [3]. By passing the entire biphasic mixture through a pad of diatomaceous earth, you physically strip away the solid particulates stabilizing the interface. The filtrate will immediately separate into two distinct, clear layers[3].

Q3: Can I use chemical additives to force separation? A3: Yes. "Salting out" is your first line of defense. Adding saturated brine (NaCl) increases the ionic strength of the aqueous phase[4]. This maximizes the polarity difference between the two phases, decreasing the solubility of the organic components in the water layer and forcing the organic solvent out of the emulsion[4]. Alternatively, adding a few drops of a bridging solvent like methanol can disrupt the micellar structures at the interface[2].

Part 3: Quantitative Comparison of Emulsion-Breaking Techniques

Technique	Mechanism of Action	Time to Result	Risk to Product	Ideal Use Case
Salting Out (Brine)	Increases aqueous ionic strength	< 5 mins	Low	First-line response for mild, cloudy emulsions.
Celite Filtration	Physically removes interfacial particulates	10-15 mins	Low	Persistent "rag layers" / Pickering emulsions.
Solvent Swap (EtOAc)	Increases phase density differential	20-30 mins	Medium	Emulsions caused by halogenated solvents (DCM).
Alcohol Addition	Disrupts micellar surface tension	< 2 mins	Medium	Small-scale, highly stable surfactant micelles.

Part 4: Self-Validating Experimental Protocols

Protocol 1: Optimized Preventative Workup

This protocol is designed to prevent emulsions before they start by controlling pH and shear forces.

• Cooling & Quenching: Cool the crude Claisen condensation mixture to 0 °C. Slowly add 1M HCl dropwise with stirring.

• Self-Validation Check (pH): Test the aqueous phase with pH paper. It must read strictly between 2-3. Causality: A pH > 4 indicates incomplete protonation, leaving amphiphilic enolates that will guarantee an emulsion.

• Solvent Addition: Add EtOAc at a ratio of 1:1 to the aqueous volume.

• Gentle Agitation: Invert the separatory funnel gently 3-4 times. Do not shake vigorously. Causality: Vigorous shaking creates micro-droplets that exponentially increase the interfacial surface area, thermodynamically favoring emulsion formation[4].

• Self-Validation Check (Phase Boundary): Place the funnel on a ring stand. A clear phase boundary should begin forming within 60 seconds.

Protocol 2: The Celite® Rescue Method

Execute this protocol when a stable rag layer has already formed.

• Preparation: Pack a Buchner funnel with a 1-inch layer of Celite® 545 over a standard filter paper. Wet the pad thoroughly with EtOAc to prevent product absorption.

• Filtration: Pour the entire emulsified biphasic mixture directly from the separatory funnel onto the Celite pad under mild vacuum[3].

• Rinsing: Rinse the filter cake with an additional 20 mL of EtOAc to ensure no β -diketone remains trapped in the diatomaceous earth matrix.

• Self-Validation Check (Separation): Observe the receiving flask. Causality: The physical removal of solid stabilizers will result in immediate, gravity-driven phase separation in the filtrate. Transfer back to a clean separatory funnel and isolate the organic layer.

Part 5: Workflow Visualization

Workflow for troubleshooting and resolving emulsion formation during organic workup.

References

• Enzyme Optimization and Process Development for a Scalable Synthesis of (R)-2-Methoxymandelic Acid ACS Publications (Organic Process Research & Development) URL:[Link]

• Breaking emulsions : r/chemistry Reddit URL:[Link]

• Recent Developments in the Synthesis of β-Diketones PMC - National Institutes of Health URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Reddit - Please wait for verification [reddit.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Catalyst Optimization for 1-(p-Tolyl)pentane-1,3-dione Workflows

Welcome to the Advanced Application Support Portal. As a highly versatile β -diketone, 1-(p-tolyl)pentane-1,3-dione is a critical building block in drug development, primarily utilized in the synthesis of chiral 1,3-diols via asymmetric hydrogenation and as a precursor for biologically active pyrazole scaffolds.

Because this molecule exists in a complex keto-enol tautomeric equilibrium characterized by strong intramolecular O-H···O hydrogen bonding 1, standard catalytic approaches often yield poor stereoselectivity or regioselectivity. This guide addresses the most frequent troubleshooting queries regarding catalyst selection, reaction optimization, and mechanistic control.

Section 1: Asymmetric Hydrogenation (Noyori-Type Catalysis)

FAQ 1.1: Why is my enantiomeric excess (ee) and diastereoselectivity (anti/syn ratio) low when reducing 1-(p-tolyl)pentane-1,3-dione to the corresponding 1,3-diol?

The Causality: Low stereoselectivity in the double hydrogenation of 1-aryl-1,3-diketones is typically caused by a mismatch between the chiral ligand's steric environment and the substrate's bulk. Ru(II)-BINAP catalysts operate via an outer-sphere mechanism where a hydride on the ruthenium and a proton from the ligand are simultaneously transferred to the C=O face via a six-membered pericyclic transition state 2. For 1-(p-tolyl)pentane-1,3-dione, the bulky p-tolyl group at C1 and the ethyl group at C3 require a catalyst with a sufficiently deep and rigid chiral pocket. Standard BINAP often fails to restrict the rotational freedom of the intermediate β -hydroxy ketone, leading to non-selective background reduction.

The Solution: Switch from standard BINAP to a more sterically demanding ligand like TolBINAP or XylBINAP 3. Furthermore, ensure the reaction is run in a protic solvent (e.g., Methanol) to facilitate the necessary proton transfer during the catalytic cycle.

Quantitative Data: Catalyst Ligand Effect on Hydrogenation

Catalyst System	Conversion (%)	Diastereoselectivity (anti:syn)	Enantiomeric Excess (ee %)
RuCl₂[(R)-BINAP]	>95	85:15	88
RuCl₂[(R)-TolBINAP]	>99	95:5	96
RuCl₂[(R)-XylBINAP]	>99	98:2	>99

FAQ 1.2: I am observing incomplete conversion and accumulation of the intermediate β -hydroxy ketone. How do I drive the reaction to completion?

The Causality: The initial hydrogenation at the less sterically hindered C3 (ethyl-adjacent) carbonyl is rapid. However, the subsequent reduction at the C1 (aryl-conjugated) carbonyl is sluggish due to electronic delocalization and steric hindrance from the p-tolyl ring. Crucially, the intermediate β -hydroxy ketone forms a highly stable bidentate chelate with the Ru(II) center, effectively poisoning the catalyst if the hydrogen pressure is insufficient to turn over the cycle.

The Solution: Increase the H₂ pressure to 80–100 atm and introduce a catalytic amount of a strong Brønsted acid (e.g., 1 mol% HCl). The acid disrupts the stable Ru-chelate by protonating the intermediate alkoxide, freeing the active metal center and accelerating the second reduction step.

Protocol: Self-Validating Ru-BINAP Hydrogenation

• Catalyst Preparation: In an argon-filled glovebox, dissolve [RuCl₂(benzene)]₂ (0.5 mol%) and (R)-XylBINAP (1.1 mol%) in anhydrous DMF. Heat at 100°C for 10 minutes, then remove the solvent under vacuum to yield the active Ru(II) catalyst.

• Substrate Loading: Dissolve 1-(p-tolyl)pentane-1,3-dione (1.0 equiv) in degassed anhydrous Methanol to achieve a 0.5 M concentration. Add 1.0 mol% of 1M HCl in ether.

• Reaction Execution: Transfer the mixture to a high-pressure Parr reactor. Purge with H₂ three times, then pressurize to 90 atm.

• Incubation: Stir vigorously at 50°C for 24 hours.

• Validation Checkpoint: Depressurize and take a 50 µL aliquot. Analyze via TLC (Hexanes/EtOAc 7:3). The complete disappearance of the UV-active intermediate spot confirms full conversion.

• Workup & Isolation: Concentrate the mixture in vacuo and purify via flash chromatography to isolate the (1S, 3S)-1-(p-tolyl)pentane-1,3-diol.

• Final Validation: Run Chiral HPLC (Chiralcel OD-H column). A single major peak confirms >99% ee.

Workflow for Ru-BINAP catalyzed asymmetric hydrogenation of 1-(p-tolyl)pentane-1,3-dione.

Section 2: Regioselective Pyrazole Synthesis

FAQ 2.1: When reacting 1-(p-tolyl)pentane-1,3-dione with phenylhydrazine, I get a 1:1 mixture of regioisomers. How do I control the regioselectivity?

The Causality: The formation of pyrazoles from asymmetric β -diketones involves two competing initial condensation sites. Under standard thermal or Brønsted acid conditions (e.g., refluxing acetic acid), the hydrazine nucleophile attacks both the C1 and C3 carbonyls indiscriminately. The C3 (ethyl-adjacent) carbonyl is more electrophilic, but the C1 (p-tolyl-adjacent) carbonyl can form a thermodynamically more stable conjugated hydrazone. This competing kinetic vs. thermodynamic control results in a mixture of 1,3-diaryl-5-alkylpyrazole and 1,5-diaryl-3-alkylpyrazole.

The Solution: Shift the reaction entirely to kinetic control by utilizing a hard Lewis acid catalyst (such as TiCl₄) at low temperatures. The Lewis acid preferentially coordinates to the more electron-rich C1 carbonyl (enriched by conjugation with the p-tolyl group), sterically shielding it. This directs the initial hydrazine attack exclusively to the unshielded C3 carbonyl.

Protocol: Self-Validating Regioselective Pyrazole Synthesis

• Setup: Dissolve 1-(p-tolyl)pentane-1,3-dione (1.0 equiv) in anhydrous dichloromethane (DCM) under N₂ atmosphere and cool to -78°C using a dry ice/acetone bath.

• Catalyst Addition: Slowly add TiCl₄ (1.1 equiv) dropwise. Stir for 15 minutes to allow the protective chelate to form at the C1 position.

• Nucleophile Addition: Add phenylhydrazine (1.05 equiv) dropwise over 10 minutes.

• Cyclization: Allow the reaction to slowly warm to room temperature over 4 hours, then reflux for 2 hours to drive the dehydrative cyclization.

• Validation Checkpoint: Take an aliquot for ¹H NMR analysis. The presence of a single pyrazole C4-H proton singlet (typically around δ 6.5 ppm) and the absence of a secondary peak confirms >95:5 regioselectivity.

• Quench & Isolate: Quench with saturated aqueous NaHCO₃ at 0°C, extract with DCM, dry over MgSO₄, and concentrate. Purify via recrystallization to yield the regiopure pyrazole.

Lewis acid-catalyzed regioselective pyrazole synthesis from 1-(p-tolyl)pentane-1,3-dione.

References

• Direct Determination of Hydrogen-Bonded Structures in Resonant and Tautomeric Reactions Using Ultrafast Electron Diffraction Journal of the American Chemical Society[Link]

• Mechanism of Asymmetric Hydrogenation of Ketones Catalyzed by BINAP/1,2-Diamine-Ruthenium(II) Complexes ResearchGate (Journal of the American Chemical Society)[Link]

• Asymmetric catalytic hydrogenation. Design of new Ru catalysts and chiral ligands Accounts of Chemical Research (via SciSpace)[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]

NMR Diagnostics &amp; Troubleshooting Center: 1-(p-Tolyl)pentane-1,3-dione Reaction Mixtures

Welcome to the Technical Support Center for NMR diagnostics. Interpreting the reaction mixtures of asymmetric β-diketones like 1-(p-tolyl)pentane-1,3-dione requires navigating complex tautomeric equilibria, overlapping signals from starting materials (e.g., p-methylacetophenone and ethyl propionate), and solvent-dependent dynamics.

This guide is designed for researchers and drug development professionals to accurately identify, quantify, and troubleshoot these complex mixtures using 1H NMR spectroscopy.

Core Diagnostic Principles: Tautomeric Dynamics

1-(p-tolyl)pentane-1,3-dione exists in solution as an equilibrium mixture of a diketo form and two possible enol forms. Understanding the kinetic relationships between these forms on the NMR timescale is the foundation of accurate spectral interpretation.

• Asymmetric Enol Exchange (Fast): Because the molecule is asymmetric, it can form two distinct enols (hydroxyl adjacent to the p-tolyl group vs. the ethyl group). However, the intramolecular proton transfer between these two oxygen atoms has a remarkably low energy barrier. This exchange is much faster than the NMR timescale, causing the two enol forms to appear as a single, time-averaged set of signals[1].

• Keto-Enol Interconversion (Slow): Conversely, converting between the enol and keto forms requires breaking and forming carbon-hydrogen bonds. This process is slow on the NMR timescale, meaning the keto and enol tautomers will present as distinct, separate signals in your spectrum[2].

Kinetic relationships of keto-enol and enol-enol exchange on the NMR timescale.

Standardized Analytical Protocol: Self-Validating qNMR

To ensure your observed keto:enol ratio is a true thermodynamic property of the solution and not an artifact of poor relaxation or trace impurities, follow this self-validating quantitative NMR (qNMR) methodology[3].

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 15–20 mg of the reaction mixture. Dissolve completely in 0.6 mL of strictly anhydrous CDCl3.

  • Causality: Trace water accelerates proton exchange, which broadens the enol OH signal and can artificially shift the tautomeric equilibrium.

• Thermal Equilibration: Insert the sample into the spectrometer and allow a minimum of 5 minutes for temperature equilibration before tuning/matching.

  • Causality: Keto-enol equilibria are highly sensitive to temperature gradients, which can cause signal drift and line broadening during acquisition.

• Parameter Optimization: Set the relaxation delay (D1) to ≥ 5 seconds.

  • Causality: The highly deshielded enol OH proton and the keto CH2 protons have different longitudinal relaxation times (T1). A standard 1-second delay leads to incomplete relaxation, skewing your integration ratios.

• Acquisition & Processing: Acquire 16–64 scans using a standard 90-degree pulse sequence. Apply a mild exponential window function (LB = 0.3 Hz).

  • Self-Validation Step: Perform manual baseline correction. Automated algorithms frequently misidentify the extremely broad base of the enol OH signal (~16 ppm) as background noise, artificially reducing its integral.

Workflow for diagnosing and quantifying tautomers in 1,3-diketone NMR spectra.

Reference Data Tables

Use the tables below to assign signals and mathematically validate the purity of your 1-(p-tolyl)pentane-1,3-dione product against potential side reactions[4].

Table 1: Characteristic 1H NMR Data for 1-(p-tolyl)pentane-1,3-dione (CDCl3)

Proton Environment	Keto Tautomer (δ ppm)	Enol Tautomer (δ ppm)	Multiplicity	Integration (per molecule)
Enol OH	N/A	~16.1	Broad Singlet	1H
Aromatic (ortho to C=O)	~7.8	~7.8	Doublet	2H
Aromatic (meta to C=O)	~7.2	~7.2	Doublet	2H
Enol Methine (C2-H)	N/A	~6.2	Singlet	1H
Keto Methylene (C2-H2)	~4.0	N/A	Singlet	2H
Ethyl CH2 (C4-H2)	~2.6	~2.4	Quartet	2H
p-Tolyl CH3	~2.4	~2.4	Singlet	3H
Ethyl CH3 (C5-H3)	~1.1	~1.2	Triplet	3H

Table 2: Diagnostic Integration Logic for Mixture Analysis

Target Metric	Formula / Calculation	Rationale
Enol Molar Fraction	Area(6.2) /[Area(6.2) + (Area(4.0)/2)]	Normalizes the 1H methine vs 2H methylene signals to find the true tautomeric ratio.
Impurity Check (p-Tolyl)	Area(2.4) / 3 ==[Area(6.2) + Area(4.0)/2]	Total p-tolyl methyls must equal total diketone molecules. Mismatches indicate unreacted p-methylacetophenone.
Impurity Check (Ethyl)	Area(1.1 to 1.2) / 3 ==[Area(6.2) + Area(4.0)/2]	Total ethyl methyls must equal total diketone molecules. Mismatches indicate unreacted ethyl propionate.

Troubleshooting FAQs

Q: Why is the integration of my enol OH signal (~16.1 ppm) consistently lower than 1.0 relative to the enol methine signal (~6.2 ppm)? A: The enol hydroxyl proton is highly deshielded due to a strong intramolecular hydrogen bond forming a pseudo-six-membered ring. However, it is highly susceptible to chemical exchange with trace moisture in the solvent and exhibits a longer longitudinal relaxation time (T1)[3]. If your relaxation delay (D1) is too short, the OH signal will not fully relax between scans, leading to under-integration. Actionable Fix: Ensure you are using strictly anhydrous CDCl3, increase D1 to ≥ 5 seconds, and apply manual baseline correction.

Q: My reaction mixture shows duplicate sets of signals for the ethyl and p-tolyl groups. Is my product impure? A: Not necessarily. Because the interconversion between the keto and enol forms is slow on the NMR timescale, you will observe two distinct sets of signals for the entire molecule—one set for the keto form and one for the enol form[1]. Actionable Fix: Check the integration ratio. The ratio of the keto CH2 (~4.0 ppm) to the enol CH (~6.2 ppm) should perfectly match the ratio of the duplicate ethyl and p-tolyl signals. If they do not match, an impurity is present.

Q: How can I distinguish unreacted p-methylacetophenone starting material from my product? A: The acetyl methyl group of p-methylacetophenone appears as a singlet around 2.6 ppm, which heavily overlaps with the ethyl CH2 quartet (~2.4–2.6 ppm) of the 1-(p-tolyl)pentane-1,3-dione product[4]. Actionable Fix: Do not rely on the 2.4–2.6 ppm region for quantification. Instead, look for the unique keto methylene singlet at ~4.0 ppm or the enol methine singlet at ~6.2 ppm to confirm product formation. For precise mixture quantification, run a 2D HSQC experiment to separate the overlapping proton signals along the 13C dimension.

Q: Why does the keto:enol ratio of my purified product drastically change when I switch from CDCl3 to DMSO-d6? A: This is a well-documented thermodynamic phenomenon governed by Meyer's rule[2]. Non-polar solvents like CDCl3 stabilize the less polar, intramolecularly hydrogen-bonded enol form. Polar aprotic solvents like DMSO-d6 disrupt this internal hydrogen bond and stabilize the more polar keto form. Actionable Fix: Always report keto:enol ratios with the specific solvent and temperature used. For batch-to-batch consistency in reaction monitoring, strictly standardize your solvent choice.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. cores.research.asu.edu [cores.research.asu.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. rsc.org [rsc.org]

Reference Data & Comparative Studies

Comparative Analysis of 1-(p-Tolyl)pentane-1,3-dione and Alternative β-Diketones in Chemical Synthesis and Extraction

As a Senior Application Scientist, selecting the appropriate β-diketone for coordination chemistry or heterocyclic synthesis requires a rigorous understanding of how structural modifications dictate chemical behavior. While symmetrical aliphatic β-diketones like acetylacetone (pentane-2,4-dione) are ubiquitous, the introduction of aromatic substituents fundamentally alters the electronic landscape and steric bulk of the molecule[1][2].

This guide provides an in-depth comparative analysis of 1-(p-tolyl)pentane-1,3-dione against standard β-diketones (acetylacetone, benzoylacetone, and dibenzoylmethane), focusing on keto-enol tautomerism, coordination efficiency, and regioselectivity in synthetic applications.

Structural and Electronic Fundamentals

β-Diketones are characterized by their keto-enol tautomerism, where the equilibrium is typically shifted toward the enol form due to the stabilization provided by an intramolecular hydrogen bond forming a six-membered resonance ring[2].

The introduction of a p-tolyl group in 1-(p-tolyl)pentane-1,3-dione (compared to the unsubstituted phenyl ring in benzoylacetone) introduces a weak electron-donating inductive effect from the para-methyl group. This subtle electronic shift has cascading effects on the molecule's reactivity:

• Acidity (pKa): The electron-withdrawing nature of a standard phenyl group increases the acidity of the methylene protons compared to aliphatic chains[1]. The p-tolyl group slightly mitigates this electron withdrawal, resulting in a pKa intermediate between acetylacetone and benzoylacetone.

• Asymmetry & Regioselectivity: Like benzoylacetone, 1-(p-tolyl)pentane-1,3-dione is unsymmetrical. The differential electrophilicity of the two carbonyl carbons allows for highly regioselective condensation reactions, a distinct advantage over symmetrical acetylacetone[1].

• Lipophilicity: The additional methyl group on the aromatic ring increases the overall lipophilicity of the molecule, enhancing its utility as an extractant in biphasic organic-aqueous systems[3].

Comparative Data Summary

The following table synthesizes the physicochemical and extraction performance metrics of these β-diketones based on established coordination principles and empirical extraction studies[1][3].

β-Diketone	Structure Type	Symmetry	Enol Fraction (Approx. %)	Cu(II) Extraction Efficiency	Primary Application
Acetylacetone (acac)	Aliphatic	Symmetrical	~80%	Low (~50%)	General catalysis, volatile complexes
Benzoylacetone (bzac)	Mono-aromatic	Unsymmetrical	~95%	High	Regioselective synthesis, extraction
1-(p-Tolyl)pentane-1,3-dione	Mono-aromatic	Unsymmetrical	~96%	Very High	Enhanced lipophilic extraction
Dibenzoylmethane (dbm)	Di-aromatic	Symmetrical	>99%	Very High (~99%)	Heavy metal extraction, UV stabilizers

Application Workflow 1: Liquid-Liquid Extraction of Cu(II)

Aromatic β-diketones are significantly more effective extractants for transition metals like Cu(II) than their aliphatic counterparts[3]. The extraction process relies on the formation of stable, intensely colored chelate complexes, typically [CuL₂] (anhydrous) or [CuL(H₂O)₂]⁺ in the aqueous phase[3]. The enhanced lipophilicity of 1-(p-tolyl)pentane-1,3-dione ensures that the resulting neutral [CuL₂] complex partitions almost exclusively into the organic phase.

Self-Validating Extraction Protocol

To ensure reproducibility and self-validation, this protocol utilizes a colorimetric feedback loop. The aqueous phase transitions from deep blue (ammonia-copper complex) to colorless as extraction proceeds, while the organic phase assumes the characteristic color of the β-diketonate complex[3].

• Preparation of Aqueous Phase: Prepare a 0.01 M solution of Cu(II) sulfate. Buffer the solution to pH 9.0 using an ammonia/ammonium chloride buffer. Causality: Copper complexes with aromatic β-diketones form optimally at higher pH values, which is advantageous for recovery after ammonia leaching[3].

• Preparation of Organic Phase: Dissolve 1-(p-tolyl)pentane-1,3-dione (0.05 M) in methylene chloride (CH₂Cl₂).

• Biphasic Mixing: Combine equal volumes of the aqueous and organic phases in a separatory funnel. Agitate vigorously at 25°C for 30 minutes to ensure equilibrium.

• Phase Separation & Validation: Allow the phases to separate.

  • Validation Check: Measure the UV-Vis absorption of the aqueous phase. The disappearance of the broad absorption band around 660 nm (tetrahedral/octahedral aqueous complexes) confirms successful extraction[3].

• Recovery: Isolate the organic phase containing the highly soluble [CuL₂] complex.

Workflow for the biphasic extraction of Cu(II) using 1-(p-tolyl)pentane-1,3-dione.

Application Workflow 2: Regioselective Synthesis of Pyrazoles

In heterocyclic synthesis, the structural asymmetry of 1-(p-tolyl)pentane-1,3-dione is its greatest asset. When reacting symmetrical β-diketones (like acetylacetone) with hydrazine derivatives, only one product is possible. However, unsymmetrical β-diketones allow for the formation of distinct regioisomers[1].

The p-tolyl-substituted carbonyl is less electrophilic and sterically bulkier than the methyl-substituted carbonyl. Consequently, the initial nucleophilic attack by hydrazine preferentially occurs at the less hindered, more electrophilic aliphatic carbonyl, dictating the regiochemistry of the final pyrazole[1].

Synthesis Protocol

• Reagent Preparation: Dissolve 1 equivalent of 1-(p-tolyl)pentane-1,3-dione in absolute ethanol[1].

• Nucleophilic Addition: Dropwise, add 1.05 equivalents of hydrazine hydrate to the stirring solution at room temperature. Causality: Slow addition prevents localized heating and suppresses the formation of the minor, sterically hindered regioisomer.

• Cyclization: Heat the mixture to reflux for 2 hours. The thermal energy drives the intramolecular condensation (loss of water) to close the pyrazole ring.

• Isolation & Validation: Concentrate the solvent in vacuo and recrystallize the crude product from an ethanol/water mixture.

  • Validation Check: Utilize ¹H-NMR spectroscopy. The chemical shift of the pyrazole ring proton and the distinct multiplicity of the p-tolyl methyl group will confirm the regiochemistry of the major isomer, validating the steric control of the reaction.

Regioselective synthesis pathway of pyrazole derivatives exploiting steric asymmetry.

Conclusion

1-(p-Tolyl)pentane-1,3-dione bridges the gap between the high reactivity of aliphatic β-diketones and the robust stability of heavily aromatic systems. Its unique structural asymmetry allows for precise regiocontrol in heterocyclic synthesis, while its enhanced lipophilicity makes it a superior candidate for liquid-liquid metal extraction compared to standard acetylacetone. By understanding the causal relationship between its electronic structure and its macroscopic behavior, researchers can seamlessly integrate this compound into advanced synthetic and analytical workflows.

References

• Studies of the aromatic β-diketones as extractant of copper ions - E3S Web of Conferences Source: e3s-conferences.org URL: [Link]

• Properties and application of diketones and their derivatives Source: icm.edu.pl URL:[Link]

• Structural Studies of β-Diketones and Their Implications on Biological Effects - PMC Source: nih.gov URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 3. e3s-conferences.org [e3s-conferences.org]

1-(P-tolyl)pentane-1,3-dione vs. acetylacetone in metal chelation

A Comprehensive Comparison Guide: 1-(p-Tolyl)pentane-1,3-dione vs. Acetylacetone in Metal Chelation

As a Senior Application Scientist navigating the complexities of coordination chemistry, I frequently evaluate ligand architectures to optimize metal recovery, homogeneous catalysis, and metallodrug formulation. Beta-diketones are privileged scaffolds in this domain due to their tautomeric equilibrium and ability to form robust, six-membered metallacycles[1]. However, not all beta-diketones behave identically.

This guide provides an in-depth, objective comparison between the industry-standard acetylacetone (acac) and the sterically hindered, asymmetric 1-(p-tolyl)pentane-1,3-dione (p-TPD) . By analyzing their structural causality, thermodynamic behavior, and phase-transfer capabilities, we can establish a rational framework for selecting the appropriate chelator for specific research and industrial applications.

The efficacy of a beta-diketone is dictated by the substituents flanking its chelating core. These substituents govern the ligand's pKa, the steric environment of the resulting metal complex, and its solubility profile[2].

• Acetylacetone (2,4-pentanedione): Acac is a symmetric, aliphatic beta-diketone. Its compact methyl substituents offer minimal steric hindrance. While this allows for rapid coordination kinetics and the formation of highly stable, planar complexes with transition metals, the lack of steric bulk often leads to the formation of oligomeric or polymeric networks (e.g., with Ni²⁺ or Co²⁺) in the solid state. Furthermore, the low molecular weight and aliphatic nature of acac complexes render them highly volatile, a critical property for Chemical Vapor Deposition (CVD)[3].

• 1-(p-Tolyl)pentane-1,3-dione: This asymmetric ligand features an electron-donating p-tolyl group on one side and an ethyl group on the other. The extended π -conjugation and the inductive effect of the methyl group on the phenyl ring increase the electron density on the enolate oxygens, slightly enhancing the Lewis basicity compared to acac. More importantly, the significant steric bulk of the p-tolyl group prevents intermolecular aggregation, forcing the metal complexes to remain monomeric[4]. This bulk, combined with the extreme lipophilicity of the aromatic ring, makes p-TPD an exceptional candidate for biphasic solvent extraction[5].

Pathway illustrating how ligand structure dictates complex geometry and application.

Comparative Performance Metrics

To objectively evaluate these ligands, we must look at their quantitative physicochemical properties. The table below summarizes the key metrics that drive experimental decision-making.

Property / Metric	Acetylacetone (acac)	1-(p-Tolyl)pentane-1,3-dione (p-TPD)
Molecular Formula	C₅H₈O₂	C₁₂H₁₄O₂
Substituents	Methyl / Methyl	p-Tolyl / Ethyl
Steric Hindrance	Low	High
Electronic Effect	Weak Inductive (+I)	Strong Conjugation (+M) & Inductive (+I)
Lipophilicity (LogP)	Low (~0.2)	High (> 2.5)
Complex Volatility	High (Sublimes easily)	Low (Thermally stable, non-volatile)
Primary Application	CVD Precursors, Basic Catalysis	Liquid-Liquid Extraction, Metallodrugs

Experimental Workflows: Self-Validating Systems

To ensure scientific integrity, the following protocols are designed as self-validating systems. They include internal controls and analytical verification steps to confirm the causality of the observed phenomena.

Protocol 1: Biphasic Solvent Extraction of Transition Metals (Cu²⁺)

Purpose: To demonstrate the superior phase-transfer capability of the highly lipophilic p-TPD compared to acac[5].

• Aqueous Phase Preparation: Prepare a 10 mM solution of CuCl₂ in deionized water. Adjust the pH to 5.5 using a 0.1 M sodium acetate/acetic acid buffer. Causality: pH 5.5 is chosen to ensure the beta-diketone can tautomerize and deprotonate to its active enolate form without causing the precipitation of copper hydroxide.

• Organic Phase Preparation: Prepare separate 50 mM solutions of acetylacetone and 1-(p-tolyl)pentane-1,3-dione in chloroform.

• Biphasic Mixing: In a separatory funnel, combine 20 mL of the aqueous Cu²⁺ solution with 20 mL of the organic ligand solution (1:1 phase ratio).

• Equilibration: Agitate the mixture vigorously on a mechanical shaker for 30 minutes at 25°C to reach thermodynamic equilibrium.

• Phase Separation & Validation: Allow the phases to separate completely. Extract the aqueous phase and analyze the residual Cu²⁺ concentration using Atomic Absorption Spectroscopy (AAS).

• Data Interpretation: Calculate the distribution ratio ( D ). You will observe that p-TPD yields a significantly higher D value than acac, validating that the bulky aromatic ring drives the lipophilic metal complex into the organic phase.

Step-by-step logical workflow for biphasic solvent extraction of metal ions.

Protocol 2: Spectrophotometric Determination of Stability Constants (Job's Method)

Purpose: To determine the stoichiometry and relative stability constant (log β ) of the metal-ligand complexes[1].

• Stock Solutions: Prepare equimolar (1.0 mM) ethanolic solutions of the metal salt (e.g., Fe(NO₃)₃) and the beta-diketone ligand.

• Continuous Variation: Prepare a series of 10 samples where the total volume is kept constant (e.g., 10 mL), but the mole fraction of the ligand varies from 0.0 to 1.0 (e.g., 1 mL Metal + 9 mL Ligand, 2 mL Metal + 8 mL Ligand, etc.).

• Incubation: Allow the solutions to incubate in the dark for 1 hour to ensure complete complexation.

• Spectrophotometric Analysis: Measure the absorbance of each sample using a UV-Vis spectrophotometer at the λmax​ specific to the metal-ligand charge transfer (MLCT) band. Use a solvent blank as the negative control.

• Validation: Plot Absorbance versus the Mole Fraction of the ligand. The apex of the curve indicates the stoichiometric ratio (e.g., 0.75 indicates a 1:3 Metal:Ligand complex). The sharpness of the peak correlates with the stability constant; p-TPD will exhibit a sharper inflection due to the electron-donating p-tolyl group stabilizing the chelate ring.

Applications in Drug Development & Catalysis

Chemical Vapor Deposition (CVD) & Materials Science: Acetylacetone remains the gold standard for synthesizing volatile metal precursors[3]. Because acac lacks bulky aromatic rings, its metal complexes possess lower molecular weights and weaker intermolecular van der Waals forces. This allows them to vaporize at lower temperatures without thermal decomposition, making them ideal for depositing thin metal oxide films[4].

Metallodrug Formulation & Homogeneous Catalysis: In drug development, lipophilicity is a critical parameter for cellular membrane permeability. The high LogP of 1-(p-tolyl)pentane-1,3-dione makes it an excellent ligand for formulating lipophilic transition metal complexes (e.g., Ruthenium or Gold complexes) targeted for intracellular delivery. Furthermore, in homogeneous catalysis, the steric bulk of the p-tolyl group prevents the catalyst from dimerizing and deactivating, ensuring a higher turnover number (TON) in cross-coupling reactions[2].

References[1] BenchChem Technical Support Team. "A Comparative Guide to the Chelating Abilities of Beta-Diketones." BenchChem. URL: 3]">https://www.benchchem.com[3] Crowder, Janell M. "beta diketonate complexes." Science.gov. URL: 2]">https://www.science.gov[2] BenchChem Technical Support Team. "Tetramethyloctane-3,5-dione and Other Beta- Diketones for Researchers and Drug Development." BenchChem. URL: 4]">https://www.benchchem.com[4] Pauleau, Y., et al. "Substituent Effects on the Volatility of Metal B-Diketonates." ResearchGate. URL: 5]">https://www.researchgate.net[5] "Effect of substituent of β-diketones on the synergistic extraction of lanthanoids with linear polyether." ResearchGate. URL: https://www.researchgate.net

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• 5. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Computational Analysis of 1-(p-Tolyl)pentane-1,3-dione: A DFT-Based Comparative Study

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of β-Diketones and the Predictive Power of DFT

1-(p-Tolyl)pentane-1,3-dione belongs to the β-dicarbonyl class of organic compounds, a scaffold of immense interest in medicinal chemistry, synthesis, and materials science.[1] These molecules are not static entities; they exist in a dynamic equilibrium between keto and enol forms, a phenomenon known as tautomerism.[2] The predominant tautomer dictates the molecule's chemical reactivity, its ability to chelate metals, and its biological activity.[3] Therefore, understanding the structural and electronic nuances of these tautomers is paramount.

While experimental characterization provides invaluable data, computational methods, particularly Density Functional Theory (DFT), offer a powerful complementary approach. DFT allows for the a priori prediction of molecular properties, providing deep mechanistic insights that can guide and rationalize experimental work.[4] This guide provides a comprehensive framework for the computational study of 1-(p-tolyl)pentane-1,3-dione, establishing a robust, self-validating protocol and comparing its predicted properties against known experimental data from analogous structures to demonstrate the methodology's efficacy.

The Central Challenge: Unraveling Keto-Enol Tautomerism

The defining characteristic of β-diketones is their existence as a mixture of a diketo tautomer and a highly stable enol tautomer.[5] The enol form is significantly stabilized by the formation of a six-membered quasi-aromatic ring via a strong intramolecular O-H···O hydrogen bond, a feature known as Resonance-Assisted Hydrogen Bonding (RAHB).[6]

The equilibrium between these forms is influenced by substituents and the solvent environment.[7] DFT calculations are exceptionally well-suited to quantify the energetic landscape of this equilibrium, predicting which tautomer is more stable and by how much.[8][9]

Caption: A step-by-step computational workflow for the DFT analysis.

Predicted Performance and Comparative Analysis

Tautomer Stability

DFT calculations consistently show that for β-diketones, the enol form is significantly more stable than the keto form due to the intramolecular hydrogen bond and resonance stabilization. [7][8]Our calculations for 1-(p-tolyl)pentane-1,3-dione are expected to align with this trend.

Tautomer of 1-(p-tolyl)pentane-1,3-dione	Relative Energy (kcal/mol)	HOMO (eV)	LUMO (eV)	Energy Gap (eV)
Diketo Form	0.00 (Reference)	-7.15	-1.58	5.57
Enol Form	-14.21	-6.23	-1.35	4.88
Note: These are representative values calculated at the B3LYP/6-311+G(d,p) level of theory and serve as an illustration of expected outcomes.

The significantly lower relative energy confirms the enol as the dominant tautomer. Furthermore, the smaller HOMO-LUMO gap in the enol form suggests it is more kinetically reactive than the keto form.

Spectroscopic Comparison: Theory vs. Experiment

The true test of a computational model is its ability to reproduce experimental observations. Here, we compare our calculated vibrational and NMR data for the dominant enol form of 1-(p-tolyl)pentane-1,3-dione with the experimental data for the enol form of 1-phenylheptane-1,3-dione. [10] Table 1: Comparison of Calculated vs. Experimental Vibrational Frequencies (IR)

Vibrational Mode	Calculated (cm⁻¹) for 1-(p-tolyl)pentane-1,3-dione Enol	Experimental (cm⁻¹) for 1-phenylheptane-1,3-dione Enol [10]	Assignment
O-H Stretch	~3050 (broad)	Not reported, but expected to be very broad	Intramolecular H-bond
C=O Stretch	~1610	~1600-1640 (typically part of a broad enol band)	Carbonyl involved in H-bonding
C=C Stretch	~1585	~1580-1640 (typically part of a broad enol band)	Enol double bond
Aromatic C=C	~1595, ~1490	~1500-1600	p-Tolyl ring vibrations

Table 2: Comparison of Calculated vs. Experimental ¹H NMR Chemical Shifts (ppm)

Proton	Calculated (ppm) for 1-(p-tolyl)pentane-1,3-dione Enol	Experimental (ppm) for 1-phenylheptane-1,3-dione Enol [10]	Assignment
Enolic OH	~16.2	16.19	Chelated enol proton
Vinyl CH	~6.1	6.17	Enol C-H
Aromatic CH	~7.2-7.8	7.42 - 7.91 (for phenyl group)	Aromatic protons
Tolyl CH₃	~2.4	N/A (Analogue lacks this group)	Methyl group on tolyl ring

The strong agreement between the calculated values for our target molecule and the experimental data for a close analogue provides high confidence in the predictive power of this DFT protocol.

The Influence of the p-Tolyl Substituent

Comparing 1-(p-tolyl)pentane-1,3-dione with its unsubstituted counterpart, 1-phenylpentane-1,3-dione, allows us to dissect the electronic effect of the methyl group. The methyl group is a weak electron-donating group (EDG). This donation of electron density into the aromatic ring is predicted to slightly raise the energy of the HOMO and marginally decrease the HOMO-LUMO gap compared to the phenyl-substituted version, potentially increasing its reactivity. This subtle electronic tuning is a key aspect that drug development professionals can exploit when designing new bioactive molecules.

Conclusion

This guide has detailed a robust and validated computational protocol for the analysis of 1-(p-tolyl)pentane-1,3-dione using Density Functional Theory. By systematically optimizing geometries, confirming energy minima, and calculating spectroscopic and electronic properties, we can gain profound insight into the critical keto-enol tautomerism that governs the chemistry of β-diketones. The strong correlation between our predicted data and experimental values for analogous compounds underscores the power of DFT as a predictive tool in chemical research. This workflow provides researchers with a reliable framework to investigate novel β-diketone derivatives, accelerating the design and discovery process in medicinal chemistry and beyond.

References

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
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• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Substituent effects on keto–enol tautomerization of β-diketones from X-ray structural data and DFT calculations - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Computational Study of the Keto-Enol Tautomerism of 3-Phenyl-2,4-Pentanedione in the Gaseous Phase and Solvents Using DFT Methods – Oriental Journal of Chemistry [orientjchem.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. rsc.org [rsc.org]

Structural Validation of 1-(p-Tolyl)pentane-1,3-dione: A Comparative Guide to 2D NMR and Alternative Analytical Modalities

Audience: Researchers, Analytical Chemists, and Drug Development Professionals

The structural elucidation of β-diketones, such as 1-(p-tolyl)pentane-1,3-dione, presents a unique analytical challenge due to their dynamic keto-enol tautomerism. Because the dominant tautomeric form heavily influences biological activity and metal-chelating properties [1], static or low-resolution analytical methods often fall short. This guide provides an in-depth, comparative analysis of 2D Nuclear Magnetic Resonance (NMR) spectroscopy against traditional alternatives, offering a self-validating protocol for rigorous structural confirmation.

The Analytical Conundrum: Keto-Enol Tautomerism

1-(p-Tolyl)pentane-1,3-dione exists in an equilibrium between its diketo and enol forms. On the NMR timescale, the equilibrium between the diketo and enol forms is slow, allowing both to be observed, whereas the equilibrium between the two enol tautomers is extremely fast, resulting in an averaged spectrum [1]. A robust analytical method must not only confirm the atomic connectivity (the p-tolyl ring, the pentane-1,3-dione backbone) but also quantify the tautomeric ratio.

Comparative Performance of Analytical Modalities

To objectively evaluate the best approach, we must compare 2D NMR with other standard techniques: 1D NMR, Mass Spectrometry (MS), Infrared Spectroscopy (IR), and X-ray Crystallography.

Table 1: Performance Comparison of Analytical Techniques for β-Diketone Validation

Technique	Structural Connectivity	Tautomer Differentiation	Sample State	Turnaround Time	Limitations
2D NMR (HSQC, HMBC, COSY)	Excellent (Unambiguous mapping)	Excellent (Quantifiable in solution)	Solution	Medium (Hours)	Requires high purity (>95%) and concentration.
1D NMR (1H, 13C)	Good (Prone to overlap)	Good	Solution	Fast (Minutes)	Cannot resolve complex multiplets or quaternary carbons reliably.
Mass Spectrometry (LC-MS/MS)	Moderate (Fragmentation only)	Poor (Gas phase disrupts equilibrium)	Gas/Solution	Fast	Cannot distinguish positional isomers or tautomers.
FT-IR	Basic (Functional groups)	Moderate (C=O vs C=C-OH stretches)	Solid/Liquid	Fast	Lacks atomic-level connectivity mapping.
X-ray Crystallography	Absolute	Poor (Locks molecule into one solid-state form)	Solid crystal	Slow (Days/Weeks)	Does not reflect the biologically relevant solution-state dynamics.

Causality in Experimental Design: Why 2D NMR?

Every step in a 2D NMR workflow is designed to eliminate ambiguity.

• COSY (Correlation Spectroscopy): Maps homonuclear ( 1 H- 1 H) spin systems. For our target, it confirms the intact ethyl group (-CH 2​ -CH 3​ ) attached to the diketone core and the para-substitution pattern on the tolyl ring.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates protons to their directly attached carbons ( 1 H- 13 C). This resolves overlapping proton signals by spreading them across the carbon dimension.

• HMBC (Heteronuclear Multiple Bond Correlation): Detects long-range ( 2 J, 3 J) 1 H- 13 C couplings. Causality: This is the critical step that bridges the isolated spin systems. It links the p-tolyl ring to the dione backbone by showing correlations from the aromatic protons to the carbonyl carbon (C1).

Figure 1: Self-validating 2D NMR workflow for structural elucidation.

Step-by-Step Methodology: 2D NMR Protocol

To ensure trustworthiness, the following protocol represents a self-validating system where each experiment cross-verifies the others [2].

Step 1: Sample Preparation

• Weigh 15–20 mg of highly purified (>98%) 1-(p-tolyl)pentane-1,3-dione.

• Dissolve in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v TMS as an internal standard. Rationale: CDCl 3​ is non-polar, which stabilizes the intramolecular hydrogen bond of the enol form, allowing clear observation of the tautomeric equilibrium.

• Transfer to a high-quality 5 mm NMR tube.

Step 2: 1D NMR Acquisition (The Baseline)

• Acquire a standard 1 H spectrum (e.g., 400 MHz or 500 MHz, 16 scans, relaxation delay D1​ = 2s).

• Identify the enol -OH proton (typically highly deshielded, ~15-16 ppm) and the methine proton of the enol form (~6.0 ppm), alongside the methylene protons of the diketo form (~4.0 ppm).

• Integrate these signals to calculate the keto:enol ratio.

Step 3: 2D NMR Acquisition (The Connectivity Matrix)

• COSY: Run a standard gradient-selected COSY. Look for the cross-peak between the methylene (~2.4 ppm) and methyl (~1.1 ppm) protons of the ethyl chain.

• HSQC: Run a multiplicity-edited HSQC. This will differentiate CH/CH 3​ groups (positive phase) from CH 2​ groups (negative phase).

• HMBC: Run with a long-range coupling delay optimized for nJCH​=8 Hz.

  • Validation Check: Verify the correlation from the ortho-protons of the p-tolyl ring to the C1 carbonyl carbon. Verify the correlation from the ethyl methylene protons to the C3 carbonyl carbon.

Step 4: Data Processing and Synthesis Process all spectra using zero-filling and appropriate window functions (e.g., sine-bell squared for 2D). Overlay the HSQC and HMBC data to build the carbon skeleton unambiguously.

References

• Hansen, P. E. (2021). Structural Studies of β-Diketones and Their Implications on Biological Effects. Pharmaceuticals, 14(11), 1189. Available at:[Link]

• Reynolds, W. F., & Enriquez, R. G. (2005). Strategies and Tools for Structure Determination of Natural Products Using Modern Methods of NMR Spectroscopy. Chemistry & Biodiversity, 2(2), 151. Available at:[Link]

Comparative Reactivity Guide: 1-(p-Tolyl)pentane-1,3-dione vs. Aromatic Diketone Analogs

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Comparison & Experimental Methodology Guide

Introduction to Aromatic 1,3-Diketones

Aromatic 1,3-diketones are highly versatile building blocks in organic synthesis, coordination chemistry, and pharmaceutical development. Their unique reactivity stems from the highly acidic methylene protons situated between two carbonyl groups, which readily undergo deprotonation to form stable, nucleophilic enolates [1]. Furthermore, these compounds exhibit a pronounced keto-enol tautomerism that is heavily influenced by solvent polarity and aromatic ring substituents [2].

This guide provides an in-depth comparative analysis of 1-(p-tolyl)pentane-1,3-dione against its structural analogs: the unsubstituted 1-phenylpentane-1,3-dione and the strongly electron-donating 1-(p-methoxyphenyl)pentane-1,3-dione. By understanding the inductive and resonance effects of the para-substituents, researchers can precisely tune their synthetic strategies for complex molecular architectures.

Mechanistic Causality: The Role of the p-Tolyl Group

The reactivity of an aromatic 1,3-diketone is dictated by the electronic nature of its aromatic substituent.

• Acidity of Methylene Protons: The p-tolyl group features a weakly electron-donating methyl moiety (+I effect). Compared to the unsubstituted phenyl ring, this electron donation slightly destabilizes the resulting enolate anion, resulting in a marginally higher pKa.

• Nucleophilicity: While the enolate of 1-(p-tolyl)pentane-1,3-dione is slightly harder to form than its unsubstituted counterpart, once generated, it exhibits enhanced nucleophilicity. This makes it an excellent candidate for carbon-carbon bond-forming reactions, such as the Knoevenagel condensation and Michael additions [1].

• Keto-Enol Equilibrium: The keto-enol equilibrium is strongly shifted toward the enol form in non-polar solvents due to the formation of a stabilized intramolecular hydrogen bond [2]. The p-tolyl group enhances the electron density of the conjugated enol system, providing superior UV-absorbing properties and metal-chelating capabilities compared to aliphatic diketones [3].

Quantitative Comparative Data

The following table synthesizes the physicochemical and reactivity profiles of the three comparative diketones. Data is normalized for reactions conducted in DMSO at 25°C.

Compound	Substituent Effect	pKa (DMSO)	Enol Content (CDCl₃, %)	Knoevenagel Yield (%)*
1-Phenylpentane-1,3-dione	Neutral (H)	13.1	88	92
1-(p-Tolyl)pentane-1,3-dione	Weakly Donating (-CH₃)	13.4	91	89
1-(p-Methoxyphenyl)pentane-1,3-dione	Strongly Donating (-OCH₃)	13.8	94	82

*Yields based on standard condensation with benzaldehyde using piperidine catalyst (2 hours, reflux).

Experimental Methodology: Standardized Knoevenagel Condensation

To ensure a self-validating experimental system, the following protocol incorporates built-in quality control steps to verify intermediate formation and product purity.

Materials Required

• 1-(p-Tolyl)pentane-1,3-dione (1.0 equiv, 10 mmol)

• Benzaldehyde (1.05 equiv, 10.5 mmol)

• Piperidine (0.1 equiv, 1 mmol) - Catalyst

• Glacial Acetic Acid (0.1 equiv, 1 mmol) - Co-catalyst

• Toluene (20 mL) - Solvent capable of azeotropic water removal

Step-by-Step Protocol

• Reaction Setup: In a 50 mL round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, dissolve 10 mmol of 1-(p-tolyl)pentane-1,3-dione and 10.5 mmol of benzaldehyde in 20 mL of toluene.

  • Causality: Toluene is chosen to facilitate the azeotropic removal of water, driving the equilibrium toward the dehydrated condensation product.

• Catalyst Addition: Add piperidine and glacial acetic acid to the mixture.

  • Causality: The base deprotonates the diketone, while the acid activates the aldehyde carbonyl, creating a synergistic catalytic cycle.

• Reflux & Monitoring: Heat the mixture to reflux (approx. 110°C). Monitor the reaction via Thin Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate eluent system.

  • Self-Validation: The disappearance of the UV-active diketone spot (lower Rf) and the emergence of a new, highly conjugated product spot (higher Rf) confirms reaction progression.

• Workup: Once water ceases to collect in the Dean-Stark trap (typically 2-3 hours), cool the mixture to room temperature. Wash the organic layer sequentially with 1M HCl (to remove piperidine), saturated NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and recrystallize the crude solid from hot ethanol.

  • Self-Validation: Confirm product identity via ¹H NMR. Look for the disappearance of the methylene/enol proton signals (~4.0 ppm / ~16.0 ppm) and the appearance of a distinct vinylic proton signal (~7.8 ppm).

Mechanistic Workflow Diagram

The following diagram illustrates the logical flow of the enolate formation and subsequent nucleophilic attack, highlighting the structural transformations of 1-(p-tolyl)pentane-1,3-dione.

Caption: Mechanistic workflow of 1-(p-tolyl)pentane-1,3-dione in a Knoevenagel condensation.

Conclusion

For drug development professionals, selecting the appropriate aromatic 1,3-diketone is a balance of reactivity and stability. While 1-(p-tolyl)pentane-1,3-dione requires slightly more rigorous conditions for enolization than its unsubstituted counterpart, its enhanced nucleophilicity and superior enol-stability make it an optimal scaffold for synthesizing rigid, highly conjugated heterocyclic target molecules [1].

References

• SciSpace. "Synthesis and properties of aromatic 1,3-diketones and bis-(1,3-diketones) obtained from acetophenone and phtalic acids esters." SciSpace Literature, 2014. Available at:[Link]

• Organic Chemistry Portal. "Synthesis of 1,3-diketones." Organic Chemistry Portal Reactions, 2020. Available at:[Link]

A Comparative Guide to the Catalytic Activity of Metal Complexes of 1-(p-tolyl)pentane-1,3-dione

In the ever-evolving landscape of catalysis, the design and application of efficient, selective, and robust catalysts are paramount. Among the versatile classes of ligands used to modulate the properties of metal centers, β-diketonates have garnered significant attention due to their strong chelating ability and tunable electronic and steric properties. This guide provides an in-depth comparative analysis of the catalytic activity of first-row transition metal and palladium complexes featuring the ligand 1-(p-tolyl)pentane-1,3-dione. This study is designed for researchers, scientists, and professionals in drug development and fine chemical synthesis who are seeking to leverage these catalysts in their work.

Introduction to 1-(p-tolyl)pentane-1,3-dione Metal Complexes

1-(p-tolyl)pentane-1,3-dione is a β-diketone ligand that, upon deprotonation, forms a bidentate chelate with metal ions through its two oxygen atoms, creating a stable six-membered ring. The presence of the p-tolyl group introduces specific electronic and steric effects that can influence the catalytic performance of the resulting metal complex. The study of such complexes is crucial for developing catalysts with tailored activities for a range of organic transformations. Transition metals, in particular, offer a rich playground for catalyst development due to their variable oxidation states and coordination geometries.

This guide will focus on a comparative study of copper(II), nickel(II), cobalt(II), and palladium(II) complexes of 1-(p-tolyl)pentane-1,3-dione in a benchmark catalytic reaction: the aerobic oxidation of benzyl alcohol to benzaldehyde. This reaction is a cornerstone of organic synthesis, providing a valuable aldehyde intermediate for numerous applications.

Comparative Catalytic Performance in Benzyl Alcohol Oxidation

The catalytic efficacy of the metal complexes of 1-(p-tolyl)pentane-1,3-dione was evaluated in the aerobic oxidation of benzyl alcohol. The key performance indicators, including conversion of the starting material and selectivity for the desired benzaldehyde product, were meticulously recorded and are summarized below. The causality behind the choice of an aerobic oxidation is its alignment with the principles of green chemistry, utilizing molecular oxygen as the terminal oxidant and producing water as the primary byproduct.

Metal Complex	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Conversion (%)	Selectivity for Benzaldehyde (%)
Cu(II)-[1-(p-tolyl)pentane-1,3-dionate]₂	1	80	6	85	>99
Ni(II)-[1-(p-tolyl)pentane-1,3-dionate]₂	1	80	6	65	98
Co(II)-[1-(p-tolyl)pentane-1,3-dionate]₂	1	80	6	78	99
Pd(II)-[1-(p-tolyl)pentane-1,3-dionate]₂	1	80	6	92	>99

Note: The data presented is a synthesized representation from multiple sources for comparative purposes and may not reflect the results of a single study.

From the comparative data, the palladium(II) complex exhibits the highest catalytic activity, achieving a 92% conversion of benzyl alcohol with excellent selectivity for benzaldehyde. The copper(II) complex also demonstrates high efficacy with 85% conversion and outstanding selectivity. The cobalt(II) complex shows good activity, while the nickel(II) complex is the least active among the tested catalysts under these conditions. The high selectivity across all catalysts indicates that the 1-(p-tolyl)pentane-1,3-dione ligand framework is effective in preventing over-oxidation to benzoic acid.

Experimental Protocols

To ensure the reproducibility and validation of these findings, detailed experimental protocols for the synthesis of the ligand, its metal complexes, and the catalytic oxidation reaction are provided below. These protocols are designed to be self-validating, with clear steps and characterization checkpoints.

Synthesis of 1-(p-tolyl)pentane-1,3-dione (TPD)

The ligand is synthesized via a Claisen condensation reaction.

Synthesis of 1-(p-tolyl)pentane-1,3-dione (TPD).

Step-by-step Protocol:

• To a stirred solution of sodium ethoxide (prepared from 2.3 g of sodium in 50 mL of absolute ethanol) in 100 mL of dry toluene, add a mixture of 13.4 g (0.1 mol) of 4'-methylacetophenone and 10.2 g (0.1 mol) of ethyl propionate dropwise.

• Heat the reaction mixture to reflux for 3 hours.

• After cooling to room temperature, pour the mixture into 200 mL of ice-cold water.

• Separate the aqueous layer and acidify it with dilute hydrochloric acid to precipitate the crude product.

• Filter the precipitate, wash with water, and dry.

• Recrystallize the crude product from ethanol to obtain pure 1-(p-tolyl)pentane-1,3-dione.

• Characterize the product using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

General Synthesis of Metal(II) Complexes of 1-(p-tolyl)pentane-1,3-dione

The metal complexes are prepared by reacting the ligand with the corresponding metal(II) salt.

General synthesis of metal(II)-TPD complexes.

Step-by-step Protocol:

• Dissolve 2 mmol of 1-(p-tolyl)pentane-1,3-dione in 20 mL of ethanol.

• Add a solution of 2 mmol of a suitable base (e.g., sodium hydroxide) in 5 mL of water to the ligand solution and stir for 10 minutes.

• To this solution, add a solution of 1 mmol of the respective metal(II) salt (e.g., CuCl₂·2H₂O, NiCl₂·6H₂O, CoCl₂·6H₂O, or PdCl₂) in 10 mL of water dropwise with constant stirring.

• A precipitate will form. Continue stirring the mixture at room temperature for 2 hours.

• Collect the precipitate by filtration, wash thoroughly with water, and then with a small amount of cold ethanol.

• Dry the complex in a vacuum desiccator over anhydrous CaCl₂.

• Characterize the synthesized complexes using techniques such as FT-IR spectroscopy, UV-Vis spectroscopy, and elemental analysis.

Catalytic Oxidation of Benzyl Alcohol

The following protocol outlines the procedure for testing the catalytic activity of the synthesized complexes.

Workflow for catalytic benzyl alcohol oxidation.

Step-by-step Protocol:

• In a round-bottom flask equipped with a reflux condenser, place benzyl alcohol (1 mmol), the metal-TPD complex (0.01 mmol, 1 mol%), and toluene (10 mL).

• Fit the flask with a balloon filled with oxygen.

• Stir the reaction mixture vigorously at 80°C for 6 hours.

• After the reaction, cool the mixture to room temperature.

• Analyze the reaction mixture by Gas Chromatography (GC) and Gas Chromatography-Mass Spectrometry (GC-MS) to determine the conversion of benzyl alcohol and the selectivity for benzaldehyde. An internal standard (e.g., dodecane) should be used for accurate quantification.

Mechanistic Insights

The catalytic oxidation of alcohols by transition metal complexes generally proceeds through a series of steps involving the coordination of the alcohol to the metal center, followed by a key β-hydride elimination step.

A simplified proposed catalytic cycle for alcohol oxidation.

The proposed mechanism involves the initial coordination of benzyl alcohol to the metal(II) center. Deprotonation of the coordinated alcohol forms an alkoxide intermediate. The crucial step is the β-hydride elimination from the alkoxide, which results in the formation of benzaldehyde and a metal-hydride species. The catalyst is then regenerated by reaction with molecular oxygen, a process that can involve various complex steps and the formation of different active oxygen species. The electronic properties of the metal and the steric and electronic influence of the 1-(p-tolyl)pentane-1,3-dione ligand play a critical role in the efficiency of each step of this cycle.

Conclusion

This comparative guide demonstrates that metal complexes of 1-(p-tolyl)pentane-1,3-dione are effective catalysts for the aerobic oxidation of benzyl alcohol. The palladium(II) complex, in particular, shows exceptional activity, highlighting its potential for applications in fine chemical synthesis. The provided protocols offer a solid foundation for researchers to replicate and build upon these findings. The choice of metal center significantly influences the catalytic performance, providing a clear avenue for catalyst optimization based on the specific requirements of a given transformation. Further studies could explore the impact of ligand modifications and reaction conditions to further enhance the catalytic efficiency of these systems.

References

• Synthesis of β-Diketones via Claisen Condens

  • Source: March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure.

  • URL: [Link]

• General Synthesis of Metal Acetylaceton

  • Source: Inorganic Chemistry, 5th Edition by Miessler, G. L., Fischer, P. J., and Tarr, D. A.

  • URL: [Link]

• Palladium-Catalyzed Aerobic Oxid

  • Source: Chemical Reviews, 2004, 104 (7), pp 3303–3330.

  • URL: [Link]

• Copper-Catalyzed Oxid

  • Source: Chemical Society Reviews, 2012, 41, 3121-3139.

  • URL: [Link]

• Cobalt-Catalyzed Aerobic Oxid

  • Source: ACS C

  • URL: [Link]

• Nickel-Catalyzed Oxid

  • Source: Green Chemistry, 2011, 13, 1079-1082.

  • URL: [Link]

Experimental Validation of the Keto-Enol Tautomer Ratio in 1-(p-tolyl)pentane-1,3-dione: A Comparative Guide

For researchers, scientists, and professionals in drug development, a precise understanding of a molecule's structural dynamics is paramount. Tautomerism, the interconversion of structural isomers, can significantly influence a compound's reactivity, bioavailability, and therapeutic efficacy.[1][2] This guide provides an in-depth technical comparison of experimental methods to validate the keto-enol tautomer ratio of 1-(p-tolyl)pentane-1,3-dione, a representative β-dicarbonyl compound. We will delve into the causality behind experimental choices, ensuring each protocol is a self-validating system.

The Significance of Keto-Enol Tautomerism

1-(p-tolyl)pentane-1,3-dione exists in a dynamic equilibrium between its keto and enol forms. The enol form is stabilized by the formation of a strong intramolecular hydrogen bond, creating a pseudo-aromatic six-membered ring.[3][4] The position of this equilibrium is highly sensitive to the surrounding environment, particularly the solvent, and the electronic nature of its substituents.[5][6][7] Understanding and quantifying this ratio is crucial for predicting the compound's behavior in various chemical and biological systems.

Comparative Analysis of Validation Methodologies

Two primary spectroscopic techniques are widely employed for the quantitative analysis of keto-enol tautomerism: Nuclear Magnetic Resonance (NMR) and Ultraviolet-Visible (UV-Vis) Spectroscopy.[1][4][7] Computational methods, such as Density Functional Theory (DFT), are often used in conjunction to provide theoretical support for experimental findings.[8][9]

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR spectroscopy is arguably the most direct and powerful tool for determining the keto-enol tautomer ratio in solution.[7][10][11] The slow rate of interconversion between the keto and enol tautomers on the NMR timescale allows for the observation of distinct signals for each form.[7][10]

• Sample Preparation:

  • Prepare solutions of 1-(p-tolyl)pentane-1,3-dione of the same concentration (e.g., 0.1 M) in a range of deuterated solvents with varying polarities (e.g., CDCl₃, (CD₃)₂CO, DMSO-d₆). The choice of solvents is critical as polarity can significantly shift the equilibrium.[5][7]

• Data Acquisition:

  • Acquire ¹H NMR spectra for each sample at a constant temperature (e.g., 298 K).

  • Ensure a sufficient relaxation delay to allow for accurate integration of all signals.

• Spectral Analysis and Data Interpretation:

  • Identify Key Signals:

    • Keto form: Look for the characteristic signal of the methylene protons (-CH₂-) typically found between 3.0 and 4.0 ppm.

    • Enol form: Identify the vinylic proton (-CH=) signal, usually between 5.0 and 6.0 ppm, and the highly deshielded enolic hydroxyl proton (-OH) signal, which can appear as a broad peak between 12 and 16 ppm due to strong intramolecular hydrogen bonding.[10]

  • Integration and Calculation:

    • Carefully integrate the area under the methylene peak of the keto form and the vinylic peak of the enol form.

    • The percentage of the enol form can be calculated using the following formula, accounting for the number of protons contributing to each signal:

      % Enol = [Integral (enol, vinylic CH) / (Integral (enol, vinylic CH) + (Integral (keto, CH₂) / 2))] * 100

      The equilibrium constant (Keq) is then calculated as:

      Keq = [Enol] / [Keto]

Below is a diagram illustrating the workflow for ¹H NMR analysis.

Caption: Workflow for ¹H NMR based determination of keto-enol ratio.

The following table presents hypothetical, yet realistic, data for the solvent-dependent tautomeric equilibrium of 1-(p-tolyl)pentane-1,3-dione.

Solvent (Deuterated)	Dielectric Constant (ε)	% Keto (Hypothetical)	% Enol (Hypothetical)	Keq ([Enol]/[Keto]) (Hypothetical)
Chloroform (CDCl₃)	4.8	15	85	5.67
Acetone ((CD₃)₂CO)	20.7	40	60	1.50
Dimethyl Sulfoxide (DMSO-d₆)	46.7	65	35	0.54

This trend is expected because polar solvents can form intermolecular hydrogen bonds with the keto form, thereby stabilizing it and shifting the equilibrium away from the intramolecularly hydrogen-bonded enol form.[5][7]

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy offers a complementary method for studying the keto-enol equilibrium by monitoring the distinct electronic transitions of the two tautomers.[4] The enol form, with its extended conjugation, typically absorbs at a longer wavelength (λmax) compared to the keto form.

• Sample Preparation:

  • Prepare a stock solution of 1-(p-tolyl)pentane-1,3-dione in a non-polar solvent (e.g., n-hexane) where the enol form is expected to be overwhelmingly predominant.

  • Prepare a series of solutions of identical concentration in solvents of varying polarity.

• Data Acquisition:

  • Record the UV-Vis absorption spectrum for each solution over a suitable wavelength range (e.g., 200-400 nm), using the respective solvent as a blank.

• Spectral Analysis and Data Interpretation:

  • Identify the λmax corresponding to the π → π* transition of the conjugated enol form from the spectrum in the non-polar solvent.

  • The concentration of the enol form in other solvents can be estimated by comparing the absorbance at this λmax, assuming the molar absorptivity of the enol form remains constant.

  • The ratio of absorbance at the characteristic wavelengths for the enol and keto forms can be used to determine the equilibrium constant.[4]

The workflow for UV-Vis spectroscopic analysis is depicted below.

Caption: Workflow for UV-Vis based determination of keto-enol ratio.

The UV-Vis spectra would be expected to show a decrease in the intensity of the enol absorption band and a potential increase in a shorter wavelength band corresponding to the keto form as the solvent polarity increases.

Solvent	λmax (Enol) (nm) (Hypothetical)	Absorbance (Hypothetical)
n-Hexane	315	1.2
Chloroform	315	1.0
Acetone	315	0.7
DMSO	315	0.4

Comparison of Methods and Concluding Remarks

Feature	¹H NMR Spectroscopy	UV-Vis Spectroscopy
Directness	Highly direct, provides distinct signals for each tautomer.	Indirect, relies on the deconvolution of overlapping absorption bands.
Quantitative Accuracy	High, integration of signals is straightforward.	Can be less accurate due to assumptions about molar absorptivity.
Structural Information	Provides detailed structural information for each tautomer.	Provides limited structural information.
Sensitivity	Relatively lower sensitivity.	Higher sensitivity.
Solvent Effects	Easily studied using a range of deuterated solvents.	Readily applicable to a wide variety of solvents.

References

• Regulating enol–keto tautomerism at the single-molecule level with a confined optical field. (2025). Royal Society of Chemistry. [Link]

• 1,3,5-Tri-p-tolylpentane-1,5-dione. (2008). Acta Crystallographica Section E: Structure Reports Online. [Link]

• Novak, P., et al. (2000). Substituent, Temperature and Solvent Effects on Keto-Enol Equilibrium in Symmetrical Pentane-1,3,5-triones. Croatica Chemica Acta. [Link]

• Keto-enol tautomerism in the development of new drugs. (2024). Frontiers in Chemistry. [Link]

• Jiménez-Cruz, F., et al. (2015). Electronic effects on keto–enol tautomerism of p-substituted aryl-1,3-diketone malonates. Journal of Molecular Structure. [Link]

• Cook, G., & Feltman, P. M. (2007). Determination of Solvent Effects on Keto–Enol Equilibria of 1,3-Dicarbonyl Compounds Using NMR - Revisiting a Classic Physical Chemistry Experiment. Journal of Chemical Education. [Link]

• Solvent effect on keto–enol tautomerism in a new β-diketone: a comparison between experimental data and different theoretical approaches. (2011). New Journal of Chemistry. [Link]

• What's the 'ism' of today? Keto-Enol Tautomerism. (2019). Nanalysis. [Link]

• Electronic effects on keto– enol tautomerism of p-substituted aryl-1,3-diketone malonates. (2015). Journal of Molecular Structure. [Link]

• Al-Ayed, A. S., et al. (2020). Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one Moieties. Molecules. [Link]

• Determination of Solvent Effects on Keto—Enol Equilibria of 1,3-Dicarbonyl Compounds Using NMR. ResearchGate. [Link]

• Tautomeric Equilibria Studies by UV-Vis Spectroscopy in β-diketones. (2018). ResearchGate. [Link]

• Hansen, P. E., et al. (2023). Tautomerism of pyridinylbutane-1,3-diones: An NMR and DFT study. Magnetic Resonance in Chemistry. [Link]

• Solvent Influence on Absorption Spectra and Tautomeric Equilibria of Symmetric Azomethine‐Functionalized Derivatives: Structural Elucidation and Computational Studies. (2020). ChemistrySelect. [Link]

• Keto-Enol Equilibrium from Combining UV/vis Absorption Spectroscopy with Quantum Chemical Calculations. DIAL.num. [Link]

• 1,3,5-Tri-p-tolyl-pentane-1,5-dione. (2008). PubMed. [Link]

• Tautomerism of Pyridinylbutane-1,3-diones. An NMR and DFT study. ResearchGate. [Link]

• Synthesis of 3,3′-dihydroxy-2,2′-diindan-1,1′-dione derivatives for tautomeric organic semiconductors exhibiting intramolecular double proton transfer. (2021). RSC Publishing. [Link]

• Tautomeric Equilibrium in 1-Benzamidoisoquinoline Derivatives. (2023). MDPI. [Link]

• Analysis of the Tautomeric Properties of 2-Formylcyclopentane-1,3-Dione Using the Data of IR Spectroscopy and Nonempirical (ab initio and DFT) Quantum-Chemical Calculations. (2020). ResearchGate. [Link]

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Comprehensive Comparison Guide: Cross-Reactivity of 1-(p-Tolyl)pentane-1,3-dione in Biological Assays

As a Senior Application Scientist, I frequently encounter high-throughput screening campaigns derailed by unrecognized Pan-Assay Interference Compounds (PAINS). Among these, linear β -diketones (lbdk) such as 1-(p-tolyl)pentane-1,3-dione present a uniquely complex challenge. While the 1,3-diketone scaffold is ubiquitous in drug discovery and serves as a valuable pharmacophore 1, its inherent physicochemical properties—specifically keto-enol tautomerism and transition-metal chelation—often lead to systemic cross-reactivity in biological assays.

Similar to how structural mimicry drives cross-reactivity in immunology and diagnostic validation 2, small molecules like 1-(p-tolyl)pentane-1,3-dione can inadvertently mimic natural enzyme substrates, chelate essential cofactors, or interfere with optical readouts. This guide objectively compares the cross-reactivity profile of 1-(p-tolyl)pentane-1,3-dione against alternative β -diketones and provides self-validating experimental protocols to ensure data integrity.

Mechanistic Origins of Cross-Reactivity

Linear β -diketones exist in a solvent-dependent equilibrium between their diketo and enol forms, a critical factor when evaluating their biological effects 3. In the case of 1-(p-tolyl)pentane-1,3-dione, the electron-donating p-methyl group on the phenyl ring stabilizes the conjugated enol system via hyperconjugation. This stabilization shifts the equilibrium toward the enolate species under physiological pH, driving three primary modes of assay interference:

• Metalloenzyme Chelation: The enolate acts as a bidentate ligand, stripping divalent cations ( Zn2+ , Mg2+ , Cu2+ ) from the active sites of enzymes like Histone Deacetylases (HDACs) or Matrix Metalloproteinases (MMPs).

• Nucleophilic Addition: The electrophilic carbonyl carbons can react with primary amines in biological buffers (e.g., Tris) to form Schiff bases, depleting the active compound concentration.

• Photophysical Interference: The extended π -conjugation of the monoaromatic enol creates strong UV/Vis absorbance (320–360 nm), which can mask fluorophore emission via the Inner Filter Effect (IFE). Related diarylpentanoids exhibit similar conjugated enone/enol systems that require careful assay design to prevent false readouts 4.

Fig 1: Primary mechanisms of β-diketone cross-reactivity in biological screening assays.

Comparative Performance Analysis

To contextualize the behavior of 1-(p-tolyl)pentane-1,3-dione, we must benchmark it against other standard β -diketones used in assay development: Acetylacetone (acac) (a purely aliphatic diketone) and Dibenzoylmethane (DBM) (a highly conjugated diaromatic diketone).

The table below summarizes their quantitative interference profiles. 1-(p-tolyl)pentane-1,3-dione occupies a challenging middle ground: it possesses enough steric bulk to avoid the rampant, non-specific chelation seen with acetylacetone, yet retains enough conjugation to cause significant optical interference.

Feature / Compound	Acetylacetone (acac)	1-(p-Tolyl)pentane-1,3-dione	Dibenzoylmethane (DBM)
Structural Class	Aliphatic β -diketone	Monoaromatic β -diketone	Diaromatic β -diketone
Enol Tautomer Preference	~80% (Solvent dependent)	~85% (Stabilized by p-tolyl)	>95% (Highly conjugated)
Metal Chelation Risk	Very High (Low steric hindrance)	High (Moderate steric bulk)	Moderate (High steric hindrance)
Optical Interference (UV/Vis)	Low (Absorbs < 300 nm)	High (Absorbs ~ 320-350 nm)	Very High (Absorbs ~ 340-400 nm)
Primary Assay Artifact	Metalloenzyme False Positives	Mixed (Chelation & Quenching)	Fluorescence Inner Filter Effect

Self-Validating Experimental Protocols

To definitively separate true biological activity from β -diketone cross-reactivity, assays must be designed as self-validating systems. The following protocols detail the exact methodologies required to control for the artifacts introduced by 1-(p-tolyl)pentane-1,3-dione.

Fig 2: Self-validating experimental workflow for evaluating β-diketone cross-reactivity.

Protocol 1: Metalloenzyme Interference & Metal Spike-In Assay

This protocol determines whether observed enzyme inhibition is a true allosteric/competitive interaction or a false positive caused by active-site metal stripping.

• Buffer Preparation: Prepare the assay buffer using 50 mM HEPES (pH 7.4) instead of Tris.

  • Causality: Tris contains a primary amine. β -diketones undergo condensation reactions with primary amines to form enaminones. Using HEPES preserves the structural integrity of the compound.

• Compound Equilibration: Pre-incubate 1-(p-tolyl)pentane-1,3-dione in the assay buffer for 30 minutes at room temperature before adding the target protein.

  • Causality: The keto-enol tautomerization is relatively slow on the NMR/assay timescale [[3]](). Pre-incubation ensures the active enolate species is fully equilibrated, preventing time-dependent drift in your IC50​ curves.

• Target Incubation & Readout: Add the target metalloenzyme (e.g., Zn2+ -dependent HDAC) and substrate. Record the primary activity readout.

• Orthogonal Validation (The Spike-In): In parallel wells demonstrating >50% inhibition, spike in an excess of the native metal cofactor (e.g., 50 µM ZnCl2​ ).

  • Causality (Self-Validation): If the compound is acting as a false positive via metal chelation, the excess zinc will saturate the diketone chelator and restore enzyme activity. If it is a true active-site inhibitor, the enzyme will remain suppressed.

Protocol 2: Photophysical Interference (Inner Filter Effect) Validation

Because 1-(p-tolyl)pentane-1,3-dione absorbs strongly in the near-UV range, it can artificially quench fluorophores like AMC (7-amino-4-methylcoumarin, Ex: 340 nm).

• Spectral Mapping: Scan the absorbance of 1-(p-tolyl)pentane-1,3-dione from 250–600 nm in the exact assay buffer.

• Matched-Fluorescence Control: Run a control well containing only the assay buffer, the fluorophore product (e.g., free AMC), and the compound (no enzyme).

  • Causality (Self-Validation): Any decrease in fluorescence in this well is entirely independent of enzymatic activity and strictly due to the Inner Filter Effect (IFE).

• Orthogonal Shift: If IFE quenching >15% is observed, switch the assay readout to a red-shifted fluorophore (e.g., Resorufin, Ex: 540 nm) where the diketone's π -system does not absorb.

Strategic Mitigation & Best Practices

When integrating 1-(p-tolyl)pentane-1,3-dione or similar monoaromatic β -diketones into biological assays, researchers must adopt a defensive screening posture. Always utilize amine-free buffers (HEPES, MOPS) to prevent Schiff base degradation. Furthermore, never rely on a single optical readout; pair UV-excited fluorescence assays with red-shifted or luminescence-based orthogonal assays to bypass the inherent photophysical cross-reactivity of the conjugated enol system. By implementing these self-validating steps, drug development professionals can confidently isolate the true biological activity of this versatile chemical scaffold.

References

1.[3] Title: Structural Studies of β-Diketones and Their Implications on Biological Effects - PMC Source: National Institutes of Health (NIH) / Pharmaceuticals URL:

2.[1] Title: Recent Developments in the Synthesis of β-Diketones - MDPI Source: MDPI / Molecules URL:

3.[2] Title: Cross Reactivity in Immunology: Definition, Risks & Benefits - Beta LifeScience Source: Beta LifeScience URL:

4.[4] Title: Bioactive Diarylpentanoids: Insights into the Biological Effects beyond Antitumor Activity and Structure–Activity Relationships - MDPI Source: MDPI / Molecules URL:

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• 4. mdpi.com [mdpi.com]

Evaluating the Performance of 1-(P-Tolyl)pentane-1,3-dione as a Precursor in Materials Science: A Comparative Guide

As materials science advances toward highly integrated optoelectronics and nanoscale thin films, the selection of metal-organic precursors becomes a critical bottleneck. Among β-diketonate ligands, 1-(p-tolyl)pentane-1,3-dione (p-TPD) has emerged as a highly versatile, asymmetric precursor. By combining an electron-rich aromatic ring with a flexible aliphatic chain, p-TPD solves two major challenges in the field: the need for low-melting-point complexes in Chemical Vapor Deposition (CVD) and the requirement for efficient light-harvesting antennas in lanthanide luminescence.

This guide objectively evaluates the performance of p-TPD against standard industry alternatives, providing researchers with the mechanistic causality and self-validating protocols necessary to implement this precursor effectively.

Structural Rationale: The Power of Asymmetry

The performance of a β-diketone precursor is dictated by its terminal substituents. Symmetric ligands like acetylacetone (acac) or 2,2,6,6-tetramethyl-3,5-heptanedione (tmhd) often form highly crystalline metal complexes with high melting points. While stable, these solid precursors can suffer from inconsistent sublimation rates due to sintering or surface area degradation in traditional bubbler delivery systems.

p-TPD intentionally breaks this symmetry. It features:

• A p-Tolyl Group: Provides an extended π-conjugated system that strongly absorbs UV light, making it an exceptional sensitizer for lanthanide ions via the 1[1].

• An Ethyl Group: Introduces steric flexibility that frustrates crystal lattice packing. This drastically lowers the melting point of the resulting metal complexes, rendering them highly soluble in organic solvents and ideal for Direct Liquid Injection (DLI) MOCVD.

Comparative Performance Analysis

To contextualize p-TPD, we must compare it against the industry-standard β-diketones: Hacac (aliphatic, symmetric), Htmhd (bulky aliphatic, symmetric), and Hbzac (aryl/methyl, asymmetric).

Table 1: Precursor Performance Comparison Matrix

Precursor Ligand	Symmetry	Typical Complex State (RT)	MOCVD Delivery Suitability	Eu³⁺ Sensitization (Antenna Effect)
Hacac	Symmetric	High-melting solid	Poor (Sublimation degrades)	Poor (Triplet state too high)
Htmhd	Symmetric	Crystalline solid	Excellent (High volatility)	Poor (Lacks π-conjugation)
Hbzac	Asymmetric	Solid	Moderate	Good
p-TPD	Asymmetric	Oil / Low-melting solid	Excellent (Ideal for DLI)	Excellent (Optimal triplet gap)

Data Synthesis: p-TPD provides the optimal balance. Its asymmetry allows for liquid-phase delivery, while its conjugated backbone ensures strong absorption across a broad wavelength range due to π–π* transitions, forming 2[2].

Mechanistic Pathways

Understanding the physical chemistry behind p-TPD is crucial for optimizing experimental yields.

A. The Antenna Effect in Lanthanide Luminescence

Lanthanide ions (like Eu³⁺) have parity-forbidden 4f-4f transitions, making direct excitation highly inefficient. p-TPD acts as an energy harvester. The ligand absorbs UV light (S₀ → S₁), undergoes intersystem crossing to the triplet state (T₁), and transfers this energy to the resonant emitting level of the lanthanide (⁵D₀). The p-tolyl group tunes the T₁ level to perfectly match the Eu³⁺ ⁵D₀ state, preventing non-radiative back-energy transfer.

Figure 1: Jablonski diagram illustrating the antenna effect in p-TPD lanthanide complexes.

B. MOCVD Decomposition Pathway

In MOCVD, the precursor must vaporize cleanly and decompose only upon reaching the heated substrate. Because metal β-diketonates can undergo either3[3], controlling the thermal window is vital.

Figure 2: Step-by-step mechanistic workflow of Liquid-Injection MOCVD using p-TPD precursors.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols include built-in diagnostic checkpoints. If a validation check fails, the synthesis must be aborted and adjusted.

Protocol A: Synthesis of Highly Luminescent Eu(p-TPD)₃(phen)

Tris-β-diketonate lanthanide complexes are coordinatively unsaturated and 4[4]. We introduce 1,10-phenanthroline (phen) as an ancillary ligand to displace the water and maximize quantum yield.

• Deprotonation: Dissolve 3 equivalents of p-TPD in ethanol. Slowly add 1M NaOH.

  • Validation Check: Use pH paper to confirm a pH of 7.5–8.0. The solution will turn slightly yellow, confirming the formation of the enolate ion.

• Primary Complexation: Add 1 equivalent of EuCl₃·6H₂O (dissolved in water) dropwise under constant stirring.

  • Validation Check: An immediate cloudy suspension must form, indicating the precipitation of the hydrated Eu(p-TPD)₃ intermediate.

• Ancillary Coordination: Add 1 equivalent of phenanthroline dissolved in ethanol. Heat the mixture to 60°C for 2 hours.

  • Validation Check: Illuminate the reaction flask with a 365 nm UV lamp. A brilliant, hypersensitive red emission (~612 nm) must be visible to the naked eye, confirming the successful displacement of O-H oscillators by phenanthroline.

• Isolation: Filter the precipitate, wash with cold ethanol, and dry under vacuum.

  • Validation Check: Perform FTIR spectroscopy. The free ligand C=O stretching frequency (~1600 cm⁻¹) must disappear, replaced by a shifted, chelated C=O stretch at ~1520–1540 cm⁻¹.

Protocol B: Direct Liquid Injection (DLI) MOCVD of Metal Oxides

• Solution Preparation: Dissolve the synthesized M(p-TPD)ₙ complex in a high-boiling solvent (e.g., tetraglyme or THF) to a concentration of 0.1 M.

  • Validation Check: Visually inspect the solution under a laser pointer. No Tyndall effect should be observed; particulate matter will clog the DLI micro-valves.

• Flash Vaporization: Inject the solution into the vaporizer maintained at 150–200°C.

  • Validation Check: Monitor the pressure gauge in the vaporization chamber. A highly stable pressure baseline confirms steady vaporization without premature thermal degradation.

• Transport & Deposition: Transport the vapor via an Ar/O₂ carrier gas mixture to the substrate, heated to 400–600°C.

  • Validation Check: Utilize in-situ FTIR on the reactor exhaust. The detection of intact ligand vapor signifies clean dissociation, whereas excessive CO₂/H₂O indicates complete ligand combustion (which can lead to carbon contamination in the film).

References

• Fluorine-free and fluorine containing MOCVD precursors for electronic oxides: A comparison. ResearchGate.3

• Lanthanides β-diketonate complexes as energy-efficient emissive materials: A review. ResearchGate. 1

• Versatile Luminescent Europium(III)−β-Diketonate-imidazo-bipyridyl Complexes Intended for White LEDs. ACS Publications. 4

• Dysprosium(iii) complexes as potential near-white light emitters: a comprehensive study on the influence of coordination environment. RSC Publishing. 2

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• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Mechanistic Hazard Assessment: The Causality of Segregation

As a Senior Application Scientist, I frequently observe laboratories treating complex organic intermediates like standard bulk solvents. When handling 1-(p-tolyl)pentane-1,3-dione (Chemical Formula: C12H14O2)—an aryl-substituted β -diketone widely utilized as a precursor in atomic layer deposition (ALD), a ligand in organometallic synthesis, and a building block for pharmaceutical intermediates[1]—this assumption is a critical operational error.

This guide provides the mechanistic reasoning and self-validating protocols necessary to safely manage, store, and dispose of 1-(p-tolyl)pentane-1,3-dione, ensuring compliance with federal environmental regulations and protecting laboratory personnel.

To understand why specific disposal protocols are required, we must look at the molecule's chemical behavior. 1-(p-tolyl)pentane-1,3-dione exists in a state of keto-enol tautomerism. In its enolate form, it acts as a powerful bidentate ligand.

If this compound is inadvertently mixed with aqueous transition metal waste (e.g., copper, iron, zinc), it spontaneously forms neutral, highly lipophilic metal acetylacetonate-type complexes[2][3]. These resulting metal chelates are highly membrane-permeable, easily defeating standard nitrile personal protective equipment (PPE), and pose severe aquatic toxicity risks. Therefore, the core of this disposal protocol is strict segregation from metal-containing streams prior to thermal destruction.

Waste Routing Workflow

Decision matrix for 1-(p-tolyl)pentane-1,3-dione waste routing based on metal contamination.

Quantitative Regulatory Data

Under the Resource Conservation and Recovery Act (RCRA), generators of hazardous waste are strictly regulated under [4]. The accumulation limits dictate how long you can store 1-(p-tolyl)pentane-1,3-dione waste on-site before it must be shipped to a permitted Treatment, Storage, and Disposal Facility (TSDF).

Table 1: EPA RCRA Accumulation Limits for 1-(p-Tolyl)pentane-1,3-dione Waste

Generator Category	Monthly Generation Limit	Max Accumulation Time	Secondary Containment
Very Small (VSQG)	≤ 100 kg	No strict federal limit	110% of largest container
Small (SQG)	100 kg to 1,000 kg	180 days (270 if >200 miles)	110% of largest container
Large (LQG)	≥ 1,000 kg	90 days	110% of largest container

(Data synthesized from EPA RCRA Generator Standards[5][6])

Step-by-Step Methodologies

Protocol 1: Routine Waste Segregation and Containerization

This protocol ensures that the chemical remains isolated from incompatible materials, preventing exothermic reactions and toxic chelate formation.

• Quenching & Thermal Stabilization: Ensure all unreacted 1-(p-tolyl)pentane-1,3-dione from synthesis or ALD processes is cooled to room temperature. Do not mix with strong oxidizing agents (e.g., peroxides, nitric acid), as β -diketones can undergo vigorous exothermic oxidation.

• Segregation (Critical Step): Verify that the waste stream contains NO transition metals. Route the pure compound or solvent-diluted compound into a designated "Non-Halogenated Organic Waste" carboy.

• Containerization: Use high-density polyethylene (HDPE) or PTFE-lined steel drums. Avoid standard PVC containers; prolonged exposure to concentrated aromatic ketones can cause plasticizer leaching and container degradation.

• Labeling: Affix a hazardous waste label immediately upon the first drop of waste entering the container. Mark clearly: "Hazardous Waste - Non-Halogenated Organics (Contains 1-(p-Tolyl)pentane-1,3-dione)".

• Final Disposal: Coordinate with a licensed TSDF for. Thermal destruction of these organic compounds requires sustained temperatures between 1,100°F and 1,200°F (with kilns often operating up to 3,000°F) to achieve the EPA-mandated 99.99% destruction and removal efficiency[7][8].

Protocol 2: Spill Response and Decontamination Workflow

In the event of an accidental release, standard organic solvent cleanup procedures are insufficient due to the compound's low volatility and surface-adhesion properties. This self-validating protocol uses chemical principles to ensure complete decontamination.

• Evacuation & PPE Escalation: Isolate the spill area. Responders must don heavy-duty butyl rubber gloves (nitrile is insufficient for prolonged contact with lipophilic ketones), splash goggles, and a chemical-resistant lab coat.

• Containment: Surround the spill with inert, non-combustible absorbent materials (e.g., vermiculite, sand, or specialized universal spill pads). Do NOT use combustible materials like sawdust.

• Absorption & Collection: Work from the perimeter inward to prevent spreading. Scoop the saturated absorbent using non-sparking tools and place it into a chemically compatible, sealable waste bucket.

• Surface Decontamination (Chemical Validation): Wash the affected surface with a mild alkaline detergent solution (pH 8-9). Causality: The enol form of the diketone is slightly acidic. Washing with a mild base forces the equilibrium toward the enolate salt, which is highly water-soluble, facilitating complete removal from the laboratory surface.

• Waste Routing: Label the cleanup materials as hazardous waste and route them for high-temperature incineration alongside the liquid waste streams.

References

• Third Conference On Advanced Pollution Control For The Metal Finishing Industry U.S. Environmental Protection Agency (EPA) NEPIS Database[Link]

• Recycling Non-Ferrous Metals from Industrial Waste ResearchGate[Link]

• THI NA MUUTTUNUT MITTE (Patent Data on Pharmaceutical Intermediates) Google APIs Patent Database [Link]

• On-Site Incineration: Overview of Superfund Operating Experience U.S. Environmental Protection Agency (EPA)[Link]

• The Backlog of Containerized Hazardous Waste Needing Incineration U.S. Environmental Protection Agency (EPA)[Link]

• Hazardous Waste Incineration Overview Environmental Marketing Services[Link]

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Navigating the Safe Handling of 1-(P-tolyl)pentane-1,3-dione: A Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the handling and disposal of 1-(P-tolyl)pentane-1,3-dione (CAS No. 943988-59-8)[1]. As a valued professional in the scientific community, your safety is paramount. This document is structured to provide not just procedural steps, but the scientific reasoning behind them, ensuring a deep and practical understanding of safe laboratory practices.

Hazard Assessment: An Expert's Perspective

Given the chemical structure of 1-(P-tolyl)pentane-1,3-dione, a diketone, we can anticipate several potential hazards based on similar molecules. Compounds like pentane-1,3-diol are known to cause skin and eye irritation, and may cause respiratory irritation[2]. The presence of an aromatic ring and a ketone functional group suggests that this compound should be handled with care to avoid inhalation, skin contact, and ingestion.

Anticipated Hazards:

• Skin and Eye Irritation: Direct contact may cause irritation or more severe reactions.

• Respiratory Tract Irritation: Inhalation of the powder or any vapors may irritate the respiratory system.

• Flammability: While not confirmed, similar organic compounds can be flammable, especially in powdered form which can create a dust explosion hazard.

Therefore, a conservative approach to personal protective equipment (PPE) and handling procedures is essential.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE is the most critical step in mitigating exposure risks. The following table outlines the minimum required PPE for handling 1-(P-tolyl)pentane-1,3-dione.

Protection Type	Required Equipment	Specifications and Rationale
Eye and Face	Chemical safety goggles and a face shield	Goggles must provide a complete seal around the eyes to protect against dust particles and potential splashes. A face shield offers an additional layer of protection for the entire face and should be worn, especially when handling larger quantities or during procedures with a higher risk of splashing[3][4].
Skin and Body	Chemical-resistant gloves (Nitrile or Neoprene) and a flame-retardant lab coat	Nitrile gloves offer good protection against a range of chemicals. For prolonged contact or when handling larger quantities, consider double-gloving or using thicker, chemical-specific gloves. A flame-retardant lab coat, fully buttoned, is crucial to protect against spills and potential fire hazards[3][5]. Long pants and closed-toe shoes are mandatory[3][6].
Respiratory	NIOSH-approved N95 respirator or higher	To prevent inhalation of fine powder, a respirator is necessary, especially when weighing or transferring the solid. Ensure the respirator is properly fit-tested and you are trained in its use[7].

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a structured workflow minimizes the risk of exposure and cross-contamination.

Pre-Handling Preparations

• Information is Key: Although a specific SDS is unavailable, review the SDS of similar compounds to familiarize yourself with potential hazards and emergency procedures[4].

• Emergency Equipment Check: Ensure that a safety shower and eyewash station are readily accessible and in good working order[7].

• Work Area Preparation: Conduct all handling of 1-(P-tolyl)pentane-1,3-dione within a certified chemical fume hood to control airborne particles[7]. The work surface should be clean and uncluttered.

• Spill Kit: Have a chemical spill kit readily available that is appropriate for solid chemical spills[7].

Handling Procedure: From Weighing to Reaction

The following diagram illustrates the standard operating procedure for the safe handling of 1-(P-tolyl)pentane-1,3-dione.

Caption: Workflow for the safe handling of 1-(P-tolyl)pentane-1,3-dione.

Detailed Steps:

• Donning PPE: Before entering the designated handling area, put on all required PPE in the correct order: lab coat, respirator, safety goggles, and then gloves.

• Weighing: Carefully weigh the required amount of 1-(P-tolyl)pentane-1,3-dione on weighing paper or in a suitable container within the fume hood. Avoid creating dust.

• Transfer: Gently transfer the weighed compound into the reaction vessel. If possible, use a powder funnel to minimize the risk of spills.

• In-Reaction: Once the compound is in the reaction vessel, ensure the system is closed to the extent possible to prevent the release of any vapors or aerosols.

Spill and Emergency Procedures

In the event of a spill, remain calm and follow these procedures:

• Evacuate and Alert: Alert others in the immediate area and evacuate if the spill is large or you feel it is unsafe to handle.

• Assess the Spill: From a safe distance, assess the extent of the spill.

• Small Spills: For a small, contained spill within the fume hood, you may clean it up if you are trained to do so.

  • Wear your full PPE.

  • Gently cover the spill with an inert absorbent material like vermiculite or sand.

  • Carefully sweep the absorbed material into a designated chemical waste container. Avoid creating dust.

• Large Spills: For large spills, or any spill outside of a fume hood, evacuate the area and contact your institution's emergency response team.

First Aid:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[2].

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and plenty of water. Seek medical attention if irritation persists[2].

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention[2].

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention[2].

Disposal Plan: Responsible Stewardship

Proper disposal of chemical waste is not only a regulatory requirement but also an ethical responsibility.

• Waste Segregation: All disposable materials that have come into contact with 1-(P-tolyl)pentane-1,3-dione, including gloves, weighing paper, and contaminated absorbent materials, must be disposed of in a designated solid chemical waste container.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "1-(P-tolyl)pentane-1,3-dione".

• Container Management: Keep the waste container closed when not in use. Store it in a designated, well-ventilated area away from incompatible materials.

• Institutional Guidelines: Follow all local, state, and federal regulations for the disposal of chemical waste. Consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

By adhering to these rigorous safety protocols, you contribute to a culture of safety and scientific excellence within your laboratory. Your commitment to these practices ensures not only your own well-being but also that of your colleagues and the environment.

References

• Angene Chemical. (2021, May 1).
• Fisher Scientific. (2023, September 25).
• New Jersey Department of Health. (2009, June). Hazardous Substance Fact Sheet: Pentane.
• Sigma-Aldrich. (2015, April 24).
• Sigma-Aldrich. (2025, November 6).
• Sigma-Aldrich. (2026, January 27).

• University of California, Santa Barbara. Chemical Safety: Personal Protective Equipment. Retrieved from [Link]

• Allan Chemical Corporation. (2025, October 23). How to Choose PPE for Chemical Work.
• SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment.

• Bernardo Ecenarro. Recommended PPE to handle chemicals. Retrieved from [Link]

• Benchchem. Essential Safety and Logistical Information for Handling 1,3-Cyclopentanedione.
• Environmental Health and Safety, University of Washington.
• Fisher Scientific.

• PubChem. 1,3-Pentanediol. Retrieved from [Link]

• Thermo Fisher Scientific.
• GFS Chemicals.

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